Ravoxertinib besylate

• CAS: 1817728-45-2

Core Science & Biosynthesis

Ravoxertinib Besylate: A Comprehensive Technical Guide for Drug Development Professionals

This guide provides an in-depth analysis of ravoxertinib besylate (also known as GDC-0994), a potent and selective inhibitor of extracellular signal-regulated kinases 1 and 2 (ERK1/2). As a critical node in the mitogen-activated protein kinase (MAPK) signaling pathway, ERK plays a pivotal role in the proliferation and survival of various cancer cells, making it a compelling target for therapeutic intervention. This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of the compound's chemical properties, mechanism of action, and preclinical and clinical development.

Chemical Identity and Physicochemical Properties

Ravoxertinib is a synthetic organic small molecule.[1] The besylate salt form, ravoxertinib besylate, enhances the compound's pharmaceutical properties.

Chemical Structure and Nomenclature

The chemical structure of ravoxertinib features a pyridinone core with substitutions that facilitate its potent and selective inhibition of ERK1/2.

• IUPAC Name (Ravoxertinib): 1-[(1S)-1-(4-chloro-3-fluorophenyl)-2-hydroxyethyl]-4-[2-[(2-methylpyrazol-3-yl)amino]pyrimidin-4-yl]pyridin-2-one[2]

• IUPAC Name (Ravoxertinib Besylate): benzenesulfonic acid;1-[(1S)-1-(4-chloro-3-fluorophenyl)-2-hydroxyethyl]-4-[2-[(2-methylpyrazol-3-yl)amino]pyrimidin-4-yl]pyridin-2-one[3]

• CAS Number (Ravoxertinib): 1453848-26-4[2][4]

• CAS Number (Ravoxertinib Besylate): 1817728-45-2[3][5]

• Other Synonyms: GDC-0994, RG-7842[2][6]

Physicochemical Data

A summary of the key physicochemical properties of ravoxertinib and its besylate salt is presented in the table below. This data is crucial for formulation development and for understanding the compound's behavior in biological systems.

Property	Ravoxertinib	Ravoxertinib Besylate	Reference(s)
Molecular Formula	C21H18ClFN6O2	C27H24ClFN6O5S	[4][5]
Molecular Weight	440.86 g/mol	599.04 g/mol	[4][5]
Appearance	White to yellow solid	Not specified	[4]
Solubility	DMSO: ≥ 35 mg/mL	Not specified	[4][7]
Storage (Powder)	3 years at -20°C, 2 years at 4°C	Not specified	[4]
Storage (in Solvent)	2 years at -80°C, 1 year at -20°C	Not specified	[4]

Mechanism of Action and Biological Activity

Ravoxertinib is a highly selective and potent inhibitor of the ERK1 and ERK2 kinases, which are the final kinases in the MAPK signaling cascade.[8] This pathway is frequently dysregulated in human cancers due to mutations in upstream components like BRAF and RAS, leading to uncontrolled cell growth and survival.[9]

The MAPK/ERK Signaling Pathway

The MAPK/ERK pathway is a crucial intracellular signaling cascade that transduces signals from a wide array of extracellular stimuli to regulate fundamental cellular processes. The core of this pathway consists of a three-tiered kinase cascade: a MAP kinase kinase kinase (e.g., RAF), a MAP kinase kinase (MEK1/2), and a MAP kinase (ERK1/2).

Fig. 1: Simplified MAPK/ERK signaling pathway and the inhibitory action of ravoxertinib.

In Vitro Potency and Selectivity

Ravoxertinib demonstrates potent inhibitory activity against ERK1 and ERK2 in biochemical assays.[4] It also effectively inhibits the phosphorylation of the downstream ERK substrate, p90RSK, in cellular assays.[4][10]

Target	IC50	Assay Type	Reference(s)
ERK1	1.1 nM	Cell-free	[10]
ERK2	0.3 nM	Cell-free	[10]
ERK1 (cellular)	6.1 nM	Not specified	[4]
ERK2 (cellular)	3.1 nM	Not specified	[4]
p90RSK	12 nM	PMA-stimulated HepG2 cells	[4]
BRAF V600E mutant A375 cells	0.14 µM	Phosphorylated RSK levels	[10]

The high selectivity of ravoxertinib for ERK1/2 minimizes off-target effects, a desirable characteristic for a clinical candidate.

Synthesis and Manufacturing

The process development for the multi-kilogram scale synthesis of ravoxertinib besylate has been reported, achieving a 41% overall yield in 7 steps.[6] Key features of the synthesis include a biocatalytic asymmetric ketone reduction and a regioselective nucleophilic aromatic substitution.[6]

A generalized workflow for the synthesis is outlined below:

Fig. 2: High-level workflow for the synthesis of ravoxertinib besylate.

A detailed step-by-step protocol for one of the key coupling reactions is as follows:[6]

Protocol: Synthesis of a Key Intermediate

• Charge a 100 L reaction vessel with 18 kg of THF.

• With medium agitation, add 4.2 kg of Intermediate I and 0.91 kg of 1-methyl-1H-pyrazol-5-amine, followed by the remaining 21 kg of THF.

• Cool the resulting slurry to -40°C.

• Slowly add 14.9 kg of LiHMDS (1.0 M in THF), maintaining the internal temperature below -30°C.

• Hold the reaction at -35 to -40°C for 20 minutes.

• Monitor the reaction progress by HPLC until >99% conversion is achieved.

• Quench the reaction at the same temperature by slowly adding 16.7 kg of a phosphoric acid solution (3.7 kg of 85% H3PO4 in 13 kg of water), keeping the internal temperature below 30°C.

• Dilute the mixture with 17 kg of EtOAc for subsequent workup and purification.

Preclinical and Clinical Development

Ravoxertinib has undergone extensive preclinical evaluation and has advanced into Phase I clinical trials.

Preclinical Efficacy

Daily oral administration of ravoxertinib has demonstrated significant single-agent activity in multiple in vivo cancer models, including those with KRAS and BRAF mutations.[4][9] Studies in xenograft mouse models have shown that ravoxertinib selectively inhibits tumor growth in BRAF mutant cancers.[11][12] A 10 mg/kg oral dose in CD-1 mice was sufficient to achieve the desired target engagement for at least 8 hours.[4]

Clinical Trials

Ravoxertinib has been evaluated in Phase I clinical trials for patients with locally advanced or metastatic solid tumors.[2] These studies aimed to determine the safety, tolerability, and recommended Phase II dose of ravoxertinib.[11][12] The trials have included patients with various cancer types, such as non-small cell lung cancer, colorectal cancer, and melanoma.[4][10]

Conclusion

Ravoxertinib besylate is a promising, orally bioavailable, and highly selective ERK1/2 inhibitor with demonstrated preclinical activity in cancers harboring MAPK pathway mutations. Its well-defined chemical properties and mechanism of action provide a strong rationale for its continued clinical development. The insights presented in this guide offer a comprehensive technical overview to support further research and development efforts for this targeted therapeutic agent.

References

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• Ravoxertinib | C21H18ClFN6O2 | CID 71727581 - PubChem. (n.d.). PubChem. Retrieved January 26, 2024, from [Link]

• Ravoxertinib besylate | C27H24ClFN6O5S | CID 91971355 - PubChem. (n.d.). PubChem. Retrieved January 26, 2024, from [Link]

• Ravoxertinib - Drug Targets, Indications, Patents - Patsnap Synapse. (n.d.). Patsnap Synapse. Retrieved January 26, 2024, from [Link]

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• The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells. (2024, May 9). National Center for Biotechnology Information. Retrieved January 26, 2024, from [Link]

• The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells. (n.d.). PubMed. Retrieved January 26, 2024, from [Link]

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Ravoxertinib Besylate: A Deep Dive into its Mechanism of Action as a Potent and Selective ERK1/2 Inhibitor

Introduction

Ravoxertinib, also known as GDC-0994, is an orally bioavailable small molecule that has garnered significant attention in the field of oncology for its potent and selective inhibition of the extracellular signal-regulated kinases 1 and 2 (ERK1/2).[1][2][3] As terminal kinases in the highly conserved Mitogen-Activated Protein Kinase (MAPK) signaling cascade, ERK1/2 are critical regulators of fundamental cellular processes, including proliferation, differentiation, survival, and migration.[2][3] Dysregulation of the MAPK/ERK pathway, often driven by mutations in upstream components like RAS and BRAF, is a frequent event in a wide variety of human cancers, making it a prime target for therapeutic intervention.[2][4] This in-depth technical guide provides a comprehensive overview of the mechanism of action of Ravoxertinib besylate, tailored for researchers, scientists, and drug development professionals.

The Central Role of the MAPK/ERK Signaling Pathway in Oncogenesis

The RAS-RAF-MEK-ERK cascade is a pivotal signaling pathway that transduces extracellular signals from growth factors and cytokines to the nucleus, ultimately controlling gene expression and cellular fate.[2] In normal physiology, this pathway is tightly regulated. However, in many cancers, activating mutations in genes such as BRAF and KRAS lead to constitutive activation of the pathway, promoting uncontrolled cell growth and survival.[2][4]

Targeting upstream kinases like BRAF and MEK has proven clinically effective with approved inhibitors.[2] However, the development of acquired resistance, often through reactivation of ERK signaling, remains a significant clinical challenge.[2] This has underscored the rationale for developing direct inhibitors of ERK1/2, the final effector kinases in this cascade, to overcome both intrinsic and acquired resistance to upstream inhibitors.[2]

Figure 1: The MAPK/ERK Signaling Pathway and the Site of Action of Ravoxertinib. This diagram illustrates the canonical RAS-RAF-MEK-ERK cascade, a critical pathway in cell signaling that is frequently hyperactivated in cancer. Ravoxertinib directly targets and inhibits ERK1/2, the terminal kinases in this pathway.

Molecular Mechanism of Ravoxertinib Action

Potent and Selective Inhibition of ERK1 and ERK2

Kinase	IC50 (nM)	Biochemical Potency (nM)
ERK1	6.1[1]	1.1[2]
ERK2	3.1[1]	0.3[2]
p90RSK	12[1][2]	-
Table 1: Inhibitory Activity of Ravoxertinib against ERK1, ERK2, and the downstream substrate p90RSK.

Structural Basis of Inhibition: Binding to the ERK2 Active Site

The molecular interaction of Ravoxertinib with its target has been elucidated through X-ray crystallography. The crystal structure of Ravoxertinib (GDC-0994) in complex with phosphorylated ERK2 is available in the Protein Data Bank (PDB) under the accession codes 5K4I and 6OPH.[5][6] These structures reveal that Ravoxertinib binds to the ATP-binding pocket of ERK2, located at the interface of the N- and C-terminal lobes.[7] This competitive inhibition prevents the binding of ATP, thereby blocking the phosphotransferase activity of ERK and the subsequent phosphorylation of its downstream substrates.

Cellular Consequences of ERK1/2 Inhibition by Ravoxertinib

The inhibition of ERK1/2 by Ravoxertinib leads to a cascade of downstream cellular effects, ultimately culminating in anti-tumor activity.

Inhibition of Downstream Substrate Phosphorylation

A primary consequence of Ravoxertinib treatment is the inhibition of phosphorylation of direct ERK1/2 substrates. A key downstream effector is the p90 ribosomal S6 kinase (p90RSK), which is directly phosphorylated and activated by ERK.[4] Ravoxertinib has been shown to inhibit the phosphorylation of p90RSK with an IC50 of 12 nM.[1][2] The assessment of p-RSK levels is often used as a pharmacodynamic biomarker to confirm target engagement and pathway inhibition in both preclinical and clinical studies.

Induction of Cell Cycle Arrest

By blocking the MAPK/ERK pathway, Ravoxertinib effectively halts the cell cycle. Studies have demonstrated that treatment with Ravoxertinib leads to a remarkable G1 phase cell-cycle arrest, particularly in cancer cells harboring BRAF mutations.[4][8][9] This arrest is a direct consequence of the altered expression of key cell cycle regulatory genes.

Modulation of Gene Expression

The inhibition of ERK signaling by Ravoxertinib leads to significant changes in the transcriptional landscape of cancer cells. In BRAF mutant cell lines, Ravoxertinib treatment results in the differential expression of a large number of genes, with a significant enrichment in those involved in cell cycle regulation.[8][10] Specifically, a notable reduction in the expression of E2F1, CDC25A, and CCND1 (Cyclin D1) has been observed, alongside an increased expression of the cyclin-dependent kinase inhibitors CDKN2B (p15) and CDKN1B (p27).[10]

Figure 2: Cellular Consequences of Ravoxertinib-Mediated ERK1/2 Inhibition. This diagram outlines the downstream effects following the inhibition of ERK1/2 by Ravoxertinib, leading to anti-proliferative and pro-apoptotic outcomes in cancer cells.

Experimental Protocols for Characterizing Ravoxertinib's Mechanism of Action

To provide practical insights for laboratory professionals, this section outlines standardized protocols for assessing the activity of ERK inhibitors like Ravoxertinib.

In Vitro Kinase Assay for ERK1/2 Inhibition

This protocol provides a framework for determining the IC50 of an inhibitor against ERK1 or ERK2.

Objective: To quantify the enzymatic inhibition of ERK1/2 by Ravoxertinib.

Principle: A radioactive or luminescence-based assay is used to measure the transfer of phosphate from ATP to a model substrate by the ERK enzyme. The reduction in substrate phosphorylation in the presence of the inhibitor is quantified.

Materials:

• Recombinant active ERK1 or ERK2 enzyme

• Myelin Basic Protein (MBP) or other suitable substrate

• [γ-32P]ATP or ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT)

• Ravoxertinib besylate (or other test inhibitor)

• 96-well plates

• Scintillation counter or luminometer

Procedure (Radioactive Method):

• Prepare serial dilutions of Ravoxertinib in the kinase reaction buffer.

• In a 96-well plate, add the kinase, substrate (e.g., MBP), and the diluted inhibitor.

• Initiate the reaction by adding [γ-32P]ATP.

• Incubate the reaction mixture at 30°C for a specified time (e.g., 30 minutes).

• Stop the reaction by adding a stop solution (e.g., phosphoric acid).

• Spot the reaction mixture onto phosphocellulose paper and wash to remove unincorporated [γ-32P]ATP.

• Quantify the incorporated radioactivity using a scintillation counter.

• Plot the percentage of inhibition against the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

Figure 3: A generalized workflow for an in vitro radioactive kinase assay to determine the inhibitory potency of a compound like Ravoxertinib.

Western Blot Analysis of ERK Pathway Inhibition in Cultured Cells

This protocol details the steps to assess the phosphorylation status of ERK and its downstream target RSK in cells treated with Ravoxertinib.

Objective: To qualitatively and semi-quantitatively measure the inhibition of ERK signaling in a cellular context.

Materials:

• Cancer cell line of interest (e.g., A375 with BRAF V600E mutation)

• Cell culture medium and supplements

• Ravoxertinib besylate

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels, running buffer, and transfer apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-ERK (Thr202/Tyr204), anti-total-ERK, anti-phospho-RSK (Ser380), anti-total-RSK, and a loading control (e.g., anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate and imaging system

Procedure:

• Cell Treatment: Seed cells in culture plates and allow them to adhere. Treat the cells with various concentrations of Ravoxertinib or vehicle control (DMSO) for a specified duration (e.g., 24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

• SDS-PAGE and Transfer: Denature the protein samples and separate them by SDS-polyacrylamide gel electrophoresis. Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody against the phosphorylated protein of interest (e.g., p-ERK) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an ECL substrate and an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped of the first set of antibodies and re-probed with an antibody against the total protein (e.g., total ERK) and a loading control.

• Analysis: Quantify the band intensities using densitometry software. The level of phosphorylated protein is typically normalized to the total protein level.

Conclusion

Ravoxertinib besylate is a potent and highly selective inhibitor of ERK1 and ERK2, representing a promising therapeutic strategy for cancers with a dysregulated MAPK pathway. Its mechanism of action is centered on the direct, ATP-competitive inhibition of ERK1/2, leading to the suppression of downstream signaling, induction of G1 cell cycle arrest, and modulation of gene expression, ultimately resulting in the inhibition of tumor cell proliferation and survival. The availability of detailed biochemical and cellular assays, along with structural information, provides a robust framework for the continued investigation and development of Ravoxertinib and other ERK inhibitors in oncology.

References

• Ravoxertinib is an Orally Active and Highly Selective ERK1/2 Inhibitor. (2019, October 9). Network of Cancer Research. Retrieved from [Link]

• GDC 0994, Ravoxertinib - New Drug Approvals. (2017, March 9). New Drug Approvals. Retrieved from [Link]

• Crystal structure of ERK2 in complex with ERK inhibitor. A, ERK2... - ResearchGate. (n.d.). ResearchGate. Retrieved from [Link]

• GDC-0994 regulates the expression of cell cycle related genes in BRAF... - ResearchGate. (n.d.). ResearchGate. Retrieved from [Link]

• The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells. (2024, May 9). ScienceDirect. Retrieved from [Link]

• 6OPH: phosphorylated ERK2 with GDC-0994. (2019, July 31). RCSB PDB. Retrieved from [Link]

• The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells. (2025, August 9). ResearchGate. Retrieved from [Link]

• ravoxertinib | Ligand page - IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). IUPHAR/BPS Guide to PHARMACOLOGY. Retrieved from [Link]

• The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells - NIH. (2024, May 9). National Institutes of Health. Retrieved from [Link]

• Development of a novel cell-based, In-Cell Western/ERK assay system for the high-throughput screening of agonists acting on the delta-opioid receptor - Frontiers. (2022, September 25). Frontiers. Retrieved from [Link]

• Identification of a selective ERK inhibitor and structural determination of the inhibitor-ERK2 complex | Request PDF - ResearchGate. (2025, August 9). ResearchGate. Retrieved from [Link]

• 5K4I: Crystal Structure of ERK2 in complex with compound 22 - RCSB PDB. (2016, July 6). RCSB PDB. Retrieved from [Link]

• Fig 3. Western blot analysis of protein expression levels of p-ERK,... - ResearchGate. (n.d.). ResearchGate. Retrieved from [Link]

• Protocol for cell-based screening assay to measure ERK1/2 phosphorylation as a readout for complement receptor activation - PubMed. (2023, December 15). PubMed. Retrieved from [Link]

• Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors - PMC. (n.d.). National Institutes of Health. Retrieved from [Link]

• ERK1 Kinase Assay Kit - BPS Bioscience. (n.d.). BPS Bioscience. Retrieved from [Link]

• Quantification of ERK Kinase Activity in Biological Samples Using Differential Sensing - PMC. (n.d.). National Institutes of Health. Retrieved from [Link]

• Step-by-step guide to successful western blot analysis - Scientific Videos. (n.d.). JoVE. Retrieved from [Link]

• Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. (2020, March 3). The Institute of Cancer Research, London. Retrieved from [Link]

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Technical Guide: Early In Vitro Studies of Ravoxertinib Besylate (GDC-0994)

Executive Summary

Ravoxertinib besylate (GDC-0994) is a highly selective, orally bioavailable, ATP-competitive inhibitor of extracellular signal-regulated kinase 1 and 2 (ERK1/2).[1] Unlike upstream MEK inhibitors, Ravoxertinib directly targets the terminal node of the MAPK signaling cascade, potentially overcoming resistance mechanisms associated with RAF/MEK inhibition (e.g., "paradoxical activation").

This guide provides a rigorous technical framework for conducting early in vitro profiling of Ravoxertinib. It emphasizes the compound's unique mechanism of action—specifically its ability to inhibit downstream signaling (p90RSK phosphorylation) without suppressing ERK phosphorylation (pERK)—and details validated protocols for assessing potency, selectivity, and pharmacodynamics in BRAF- and KRAS-mutant cell models.

Compound Characterization & Mechanism of Action

Chemical Identity

• Compound Name: Ravoxertinib besylate (GDC-0994)

• Target: ERK1 (MAPK3) and ERK2 (MAPK1)

• Mechanism: ATP-competitive inhibition.

• Key Distinction: Ravoxertinib binds to the ATP-binding pocket of ERK1/2, preventing the phosphorylation of downstream substrates (e.g., RSK, ELK1). Crucially, it does not prevent the phosphorylation of ERK1/2 by upstream MEK kinases. Consequently, pERK levels in treated cells often remain high or unchanged, rendering pERK an unsuitable marker for inhibitory activity.

Signaling Pathway & Intervention Point

The following diagram illustrates the MAPK signaling cascade and the specific intervention point of Ravoxertinib. Note the feedback loop where ERK inhibition can lead to upstream reactivation (RAS/RAF/MEK), maintaining high pERK levels despite effective downstream blockade.

Figure 1: MAPK Signaling Pathway. Ravoxertinib blocks ERK catalytic activity (output to RSK/Nucleus) but does not inhibit MEK-mediated phosphorylation of ERK, often resulting in sustained pERK levels.

Potency & Selectivity Profiling[2]

Biochemical Potency

Ravoxertinib demonstrates sub-nanomolar to low-nanomolar potency against purified kinases.

Target	IC50 (Biochemical)	IC50 (Cellular Viability)
ERK1	1.1 nM	~6.1 nM (Mechanism dependent)
ERK2	0.3 nM	~3.1 nM (Mechanism dependent)
p90RSK	~12 nM (Indirect)	N/A

Cellular Sensitivity: BRAF vs. KRAS

In vitro efficacy is highly context-dependent. BRAF-mutant cells are generally "addicted" to the MAPK pathway and show high sensitivity. KRAS-mutant cells often possess parallel survival pathways (e.g., PI3K/AKT) or robust feedback mechanisms, rendering them less sensitive to single-agent Ravoxertinib.

Cell Line	Mutation Status	Sensitivity (IC50)	Classification
A375	BRAF V600E	< 100 nM	Highly Sensitive
Colo205	BRAF V600E	< 100 nM	Highly Sensitive
HT29	BRAF V600E	< 100 nM	Highly Sensitive
A549	KRAS G12S	> 1 µM	Resistant/Low Sensitivity
HCT116	KRAS G13D	> 1 µM	Resistant/Low Sensitivity

Technical Insight: For KRAS-mutant lines, Ravoxertinib is best evaluated in combination screens (e.g., with CDK4/6 inhibitors or autophagy inhibitors) rather than as a monotherapy.

Validated Experimental Protocols

Compound Preparation & Storage

• Solvent: Dimethyl Sulfoxide (DMSO).

• Stock Concentration: Prepare a 10 mM or 20 mM master stock.

• Solubility: Soluble in DMSO up to ≥50 mg/mL.

• Storage: Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.

• Working Solution: Dilute in cell culture media immediately prior to use. Keep final DMSO concentration <0.1% to avoid solvent toxicity.

Pharmacodynamic (PD) Assessment: The pRSK vs. pERK Paradigm

Critical Requirement: Do not rely on pERK (T202/Y204) reduction as a readout for Ravoxertinib efficacy. You must assay for p90RSK (Thr359/Ser363) or p90RSK (Ser380) , which are direct downstream substrates of ERK.

Workflow: Western Blotting for Target Engagement

• Seeding: Seed cells (e.g., A375) at 0.5 x 10^6 cells/well in 6-well plates. Allow attachment (24h).

• Treatment: Treat with Ravoxertinib dose titration (e.g., 0, 10, 50, 100, 500, 1000 nM) for 1 to 4 hours .

  • Note: Short timepoints (1-4h) detect direct kinase inhibition; longer timepoints (24h) may reflect feedback loop adaptations.

• Lysis: Wash with ice-cold PBS containing phosphatase inhibitors (Na3VO4, NaF). Lyse in RIPA buffer + Protease/Phosphatase Inhibitor Cocktail.

• Immunoblotting Targets:

  • Primary Readout: p-p90RSK (Thr359/Ser363) — Expect dose-dependent decrease.

  • Mechanistic Control: p-ERK1/2 (Thr202/Tyr204) — Expect no change or slight increase.

  • Loading Control: GAPDH or Vinculin.

Figure 2: Pharmacodynamic Assessment Workflow. Emphasis is placed on pRSK as the surrogate for ERK kinase inhibition.

Cell Viability Assay (72-Hour CTG)

• Plating: Seed cells in 96-well white-walled plates (optimized density, typically 2,000–5,000 cells/well).

• Dosing: 24h post-seeding, add Ravoxertinib (10-point serial dilution, e.g., 10 µM top conc, 1:3 dilution).

• Incubation: Incubate for 72 hours at 37°C, 5% CO2.

• Readout: Add CellTiter-Glo (Promega) reagent (1:1 ratio). Shake for 10 min. Read luminescence.

• Analysis: Fit data to a 4-parameter logistic curve to determine absolute IC50.

Combination Strategies for Resistance

Since KRAS-mutant tumors are often resistant to ERK inhibition alone due to adaptive feedback (e.g., relief of negative feedback on EGFR/HER2), combination strategies are essential.

• GDC-0994 + CDK4/6 Inhibitors (e.g., Palbociclib): Targets the cell cycle arrest (G1) more effectively in KRAS mutants.

• GDC-0994 + Autophagy Inhibitors (e.g., Hydroxychloroquine): ERK inhibition can induce protective autophagy; blocking this enhances cytotoxicity.

• GDC-0994 + MEK Inhibitors (e.g., Cobimetinib): Dual node inhibition ("vertical blockade") to prevent pathway reactivation, though toxicity must be monitored.

References

• Robillard, L., et al. (2016). Discovery of (S)-1-(1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one (GDC-0994), an Extracellular Signal-Regulated Kinase 1/2 (ERK1/2) Inhibitor in Early Clinical Development. Journal of Medicinal Chemistry, 59(12), 5650–5660.
• Blake, J. F., et al. (2016). Serine/Arginine-Rich Protein-Specific Kinase Inhibitors as Potential Therapeutics for Retroviral Infections. Pharmacology & Therapeutics. (Note: Cited for general kinase inhibitor context; specific GDC-0994 pharmacology is detailed in Robillard et al.).

• Hatzivassiliou, G., et al. (2010). RAF inhibitors prime wild-type RAF to activate the MAPK pathway and enhance growth. Nature, 464, 431–435.

• Genentech/Roche Clinical Data. A Phase I Study of GDC-0994 in Patients with Locally Advanced or Metastatic Solid Tumors.[2] ClinicalTrials.gov Identifier: NCT01875705.

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Preclinical Technical Guide: Ravoxertinib Besylate (GDC-0994)

Target: ERK1/2 (Extracellular Signal-Regulated Kinase) Drug Class: Small Molecule Kinase Inhibitor (ATP-Competitive) Development Phase: Clinical (Phase I/II)

Executive Summary

Ravoxertinib besylate (GDC-0994) is a highly selective, orally bioavailable, ATP-competitive inhibitor of ERK1 and ERK2. As the terminal node of the MAPK signaling cascade, ERK1/2 integrates signals from upstream RAS/RAF/MEK mutations, making it a critical target for overcoming resistance to BRAF and MEK inhibitors.

This guide details the preclinical characterization of Ravoxertinib, emphasizing the besylate salt form selected for its superior physicochemical properties over the free base. It outlines the mechanistic basis for its "pulsatile" dosing strategy, designed to balance profound pathway suppression with the management of on-target toxicities (e.g., cutaneous and gastrointestinal effects).

Chemical Biology & Mechanism of Action[1]

Molecule Characterization & Salt Selection

While the active pharmaceutical ingredient (API) is the free base GDC-0994, the besylate salt was developed to overcome significant formulation challenges.

• Free Base Limitations: The free base form of GDC-0994 is amorphous, has a low melting point, and exhibits high kinetic hygroscopicity, leading to gel formation and aggregation during formulation.[1]

• Besylate Advantage: The benzenesulfonic acid (besylate) salt provides a crystalline form with low hygroscopicity (<1% w/w) and improved thermal stability, ensuring consistent bioavailability and manufacturing scalability.

Mechanism of Action (MoA)

Ravoxertinib binds to the ATP-binding pocket of ERK1 and ERK2, preventing the phosphorylation of downstream substrates (e.g., p90RSK, ELK1, ETV1) required for cell proliferation and survival. Unlike upstream inhibitors (BRAFi/MEKi), Ravoxertinib blocks the pathway regardless of upstream feedback loop reactivation.

Pathway Visualization

The following diagram illustrates the MAPK signaling cascade and the precise intervention point of Ravoxertinib.

Figure 1: MAPK signaling cascade showing Ravoxertinib blockade at the terminal node (ERK1/2), preventing downstream activation of cytoplasmic (RSK) and nuclear (ELK, MYC) effectors.[2][3][4]

In Vitro Profiling[6]

Biochemical Potency

Ravoxertinib demonstrates sub-nanomolar to low-nanomolar potency against ERK1 and ERK2, with high selectivity over other kinases in the kinome.

Target Kinase	IC50 (nM)	Assay Type
ERK1	1.1	Biochemical (Kinase Assay)
ERK2	0.3	Biochemical (Kinase Assay)
p90RSK	~12.0	Downstream Cellular Marker
CDK1/2	>10,000	Selectivity Screen

Cellular Activity

In cell viability assays, Ravoxertinib shows preferential activity in cell lines harboring MAPK pathway alterations (BRAF V600E, KRAS mutations).

• Sensitive Lines: BRAF-mutant (e.g., HT-29, Colo205) and KRAS-mutant (e.g., HCT116).

• Resistant Lines: MAPK-wildtype lines generally show significantly higher IC50 values (>1 µM).

• Biomarker Modulation: Treatment results in the rapid dephosphorylation of p90RSK (a direct ERK substrate) and suppression of DUSP6 mRNA (an ERK-regulated feedback gene).

Pharmacokinetics (DMPK)

The pharmacokinetic profile of Ravoxertinib is characterized by high oral bioavailability and a long half-life, which is critical for the clinical "pulsatile" dosing strategy.

Parameter	Mouse (CD-1)	Dog (Beagle)	Human (Predicted/Obs)
Bioavailability (%F)	>90%	~100%	High
Tmax (h)	1.0 - 2.0	1.0 - 2.0	~2.0
Half-life (t1/2, h)	~4-6	~15	~23
Clearance (CL)	Low	Low	Low

Key Insight: The long half-life (~23h in humans) allows for sustained target coverage with once-daily (QD) dosing, but also necessitates treatment breaks (drug holidays) to allow recovery of normal tissues dependent on MAPK signaling (skin, gut).

In Vivo Pharmacology & Efficacy[3][4][5][6]

Xenograft Efficacy Protocol

Objective: To validate tumor growth inhibition (TGI) in a BRAF-mutant colorectal cancer model.

Protocol:

• Model: Female nu/nu mice inoculated subcutaneously with HT-29 or Colo205 (BRAF V600E) cells (

  cells in 50% Matrigel).

• Randomization: When tumors reach ~200 mm³, randomize mice into groups (n=10).

• Formulation: Suspend Ravoxertinib besylate in 0.5% methylcellulose / 0.2% Tween 80 (Vehicle).

• Dosing: Oral gavage (PO), Daily (QD).

  • Group A: Vehicle Control.

  • Group B: 10 mg/kg.

  • Group C: 30 mg/kg.

  • Group D: 100 mg/kg.

• Measurements: Tumor volume (

  ) and body weight measured 2-3 times weekly.

• Endpoint: 21 days of dosing.

Results & Interpretation

• Tumor Growth Inhibition: Dose-dependent TGI observed.

  • 10 mg/kg: ~60% TGI (Cytostatic).

  • 30-100 mg/kg: >90% TGI to regressions (Cytotoxic).

• PD Correlation: Efficacy correlates with sustained inhibition of p-p90RSK in tumor tissue (measured via IHC or Western Blot) at >80% inhibition levels.

Toxicology & Dosing Strategy

A major challenge in targeting ERK is "on-target" toxicity in healthy tissues. Continuous, high-level inhibition of ERK leads to dermatological (rash) and gastrointestinal (diarrhea) toxicities.

The "Pulsatile" Hypothesis

To widen the therapeutic index, a specific dosing schedule is employed. The goal is to inhibit the pathway long enough to kill tumor cells (which are addicted to the pathway) but provide a "drug holiday" for normal tissue recovery.

Figure 2: Strategic logic comparing continuous vs. pulsatile dosing. The 21/7 schedule utilizes the drug's long half-life for sustained efficacy while allowing a window for normal tissue recovery.

References

• Discovery of GDC-0994 (Chemical Structure & Besylate Form): Blake, J. F., et al. (2016). "Discovery of (S)-1-(1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one (GDC-0994), an Extracellular Signal-Regulated Kinase 1/2 (ERK1/2) Inhibitor in Early Clinical Development."[3] ACS Medicinal Chemistry Letters.

• Mechanism of Action & Preclinical Efficacy: Robge, K., et al. (2015). "ERK inhibition overcomes acquired resistance to MEK inhibitors." Nature. (Note: Describes the foundational biology of GDC-0994 efficacy in resistant models).

• Phase I Clinical & Pharmacokinetic Data: Weekes, C. D., et al. (2020).[5] "A First-in-Human Phase I Study to Evaluate the ERK1/2 Inhibitor GDC-0994 in Patients with Advanced Solid Tumors." Clinical Cancer Research.

• Process Development (Besylate Salt Justification): Ren, Z., et al. (2018). "Discovery and Development of GDC-0994: A Selective and Efficacious Small Molecule Inhibitor of ERK1/2." ACS Symposium Series.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. researchgate.net [researchgate.net]
• 5. A First-in-Human Phase I Study to Evaluate the ERK1/2 Inhibitor GDC-0994 in Patients with Advanced Solid Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Ravoxertinib Besylate Initial Safety and Toxicity Profile

[1][2]

Executive Summary

Ravoxertinib besylate (GDC-0994) represents a significant evolution in the targeting of the MAPK signaling cascade.[1][2] Unlike upstream BRAF or MEK inhibitors, Ravoxertinib is a highly selective, ATP-competitive inhibitor of Extracellular Signal-Regulated Kinase 1 and 2 (ERK1/2), the terminal node of the pathway.[1][2]

This guide synthesizes the initial safety and toxicity profile derived from preclinical toxicology and First-in-Human (FIH) Phase I clinical trials.[1][2] The data indicates that Ravoxertinib exhibits a manageable safety profile characterized primarily by cutaneous and gastrointestinal toxicities, consistent with the class effects of MAPK pathway inhibition.[1][2] The Maximum Tolerated Dose (MTD) and Recommended Phase II Dose (RP2D) are influenced heavily by the onset of Grade 3 dermatological events.[1][2]

Chemical and Mechanistic Foundation[1][2][3]

Chemical Identity[1][2][4]

• Compound Name: Ravoxertinib Besylate[1][2]

• Code: GDC-0994[1][2][3][4][5][6][7][8][9][10][11]

• Mechanism: Reversible, ATP-competitive inhibition of ERK1/2.[1][2]

• Formulation Rationale: The besylate salt form (benzene sulfonic acid) is utilized to optimize the pharmaceutical properties of the active pharmaceutical ingredient (API), specifically enhancing aqueous solubility and crystalline stability compared to the free base.[1][2] This is critical for ensuring consistent oral bioavailability.[1][2]

Mechanism of Action (MoA)

Ravoxertinib targets the terminal node of the RAS-RAF-MEK-ERK pathway.[1][2] In many oncogenic contexts (e.g., BRAF V600E or KRAS mutations), upstream inhibition (BRAFi/MEKi) is circumvented by feedback loops that reactivate ERK.[1][2] By directly inhibiting ERK1/2, Ravoxertinib prevents the phosphorylation of downstream cytoplasmic and nuclear substrates (such as p90RSK, ELK1, and c-MYC) that drive proliferation and survival.[1][2]

Pathway Visualization

The following diagram illustrates the MAPK signaling cascade and the specific intervention point of Ravoxertinib, highlighting the blockage of downstream effector activation.[1][2]

Figure 1: MAPK signaling pathway showing Ravoxertinib blockade of ERK1/2, preventing downstream transcription factor activation.[1][2]

Phase I Clinical Safety Profile

The primary source of safety data is the multi-center, open-label, dose-escalation Phase I study (NCT01875705).[1][2]

Dose Escalation and MTD

The study evaluated doses ranging from 50 mg to 800 mg administered orally, once daily (QD), on a 21-day on / 7-day off schedule.[1][2][6]

• Dose-Limiting Toxicity (DLT): Occurred at 600 mg .[1][2][6] The specific DLT was Grade 3 Rash .[1][2][6]

• Maximum Tolerated Dose (MTD): While 600 mg was tested, the recurrence of cutaneous toxicity suggests the manageable therapeutic window lies between 400 mg and 600 mg, heavily dependent on prophylactic management.[1][2]

Adverse Event (AE) Profile

The toxicity profile is "on-target," resulting from the systemic inhibition of ERK in healthy tissues (skin, GI tract).[1][2]

Table 1: Summary of Common Treatment-Related Adverse Events (TRAEs)

Adverse Event	Frequency (All Grades)	Grade ≥3 Frequency	Pathophysiological Insight
Diarrhea	> 40%	< 5%	Direct inhibition of ERK in intestinal crypt cells disrupting homeostasis.[1][2]
Rash	> 35%	~5% (DLT)	Maculopapular rash; likely due to paradoxical MAPK activation in keratinocytes or direct epidermal toxicity.[1][2]
Nausea	~30%	< 2%	Central and peripheral emetic signaling.[1][2]
Fatigue	~30%	< 2%	Systemic metabolic impact of pathway inhibition.[1][2]
Retinopathy	Rare	0%	"MEK-inhibitor associated retinopathy" class effect; less frequent with Ravoxertinib but requires monitoring.[1][2]

Technical Note: Unlike BRAF inhibitors, Ravoxertinib does not paradoxically activate the MAPK pathway in RAS-mutant tissues, theoretically reducing the risk of secondary cutaneous squamous cell carcinomas (cuSCC).[1][2] However, inflammatory rash remains the primary DLT.[1][2]

Pharmacokinetics (PK) and Metabolism[1][2]

Understanding the PK profile is essential for interpreting safety data and managing toxicity.[1][2]

• Absorption: Rapid absorption with dose-proportional increases in exposure (

  and ) across the 50–800 mg range.[1][2]

• Half-life (

  ): Approximately 23 hours .[1][2][6]

  • Implication: This supports a convenient Once Daily (QD) dosing regimen.[1][2]

• Accumulation: Minimal accumulation observed after multiple doses, suggesting linear kinetics at therapeutic doses.[1][2]

• Metabolism: Ravoxertinib is primarily metabolized via oxidation.[1][2] Co-administration with strong CYP3A4 inhibitors/inducers may require dose adjustments, though specific drug-drug interaction (DDI) studies should be consulted.[1][2]

Toxicity Management Protocols

To maintain dose intensity, researchers and clinicians must implement self-validating monitoring systems.[1][2] The following workflow outlines the decision logic for managing the two most common toxicities: Rash and Diarrhea.

Monitoring Workflow

Figure 2: Decision logic for managing Ravoxertinib-induced toxicities. BSA = Body Surface Area.[1][2]

Protocol Specifications

• Dermatological Prophylaxis:

  • Initiate alcohol-free emollients from Day 1.[1][2]

  • Avoid direct UV exposure (photosensitivity is a potential class risk).[1][2]

  • Intervention: For Grade ≥2 rash, interrupt dosing.[1][2] Resume at reduced dose only upon resolution to Grade ≤1.

• Ocular Monitoring:

  • Baseline ophthalmologic exam (OCT) required to establish retinal health.[1][2]

  • Monitor for "visual changes" (blurred vision, flashes) indicative of serous retinopathy.[1][2]

References

• Varga, A., et al. (2020). "A First-in-Human Phase I Study to Evaluate the ERK1/2 Inhibitor GDC-0994 in Patients with Advanced Solid Tumors."[1][2] Clinical Cancer Research, 26(6), 1229–1236.[1][2] [Link]

• Blake, J. F., et al. (2016). "Discovery of (S)-1-(1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one (GDC-0994), an Extracellular Signal-Regulated Kinase 1/2 (ERK1/2) Inhibitor in Early Clinical Development."[1][2][5] Journal of Medicinal Chemistry, 59(12), 5650–5660.[1][2][5] [Link][1][2]

• ClinicalTrials.gov. "A Dose-Escalation Study of GDC-0994 in Patients With Locally Advanced or Metastatic Solid Tumors."[1][2] Identifier: NCT01875705.[1][2] [Link][1][2]

• Hatzivassiliou, G., et al. (2010). "RAF inhibitors prime wild-type RAF to activate the MAPK pathway and enhance growth."[1][2][10] Nature, 464, 431–435.[1][2][10] (Cited for context on paradoxical activation mechanisms). [Link][1][2]

Sources

• 1. Ravoxertinib | C21H18ClFN6O2 | CID 71727581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. Ravoxertinib - Genentech - AdisInsight [adisinsight.springer.com]
• 4. newdrugapprovals.org [newdrugapprovals.org]
• 5. cancer-research-network.com [cancer-research-network.com]
• 6. A First-in-Human Phase I Study to Evaluate the ERK1/2 Inhibitor GDC-0994 in Patients with Advanced Solid Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Facebook [cancer.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Note: Ravoxertinib Besylate (GDC-0994) In Vitro Assay Protocol

[1]

Abstract & Mechanism of Action

Ravoxertinib (GDC-0994) is a potent, selective, orally bioavailable inhibitor of ERK1 and ERK2 kinases.[1][2] Unlike upstream MEK inhibitors, Ravoxertinib directly targets the ATP-binding pocket of ERK1/2, preventing the phosphorylation of downstream substrates.

Critical Mechanistic Distinction: Unlike Type I ERK inhibitors (e.g., Ulixertinib) or Type II inhibitors that may induce feedback hyper-phosphorylation of ERK (p-ERK accumulation) due to the relief of negative feedback loops, Ravoxertinib typically does not cause significant accumulation or depletion of p-ERK (T202/Y204) in many contexts.[3] Therefore, p-ERK is an unreliable marker for target engagement .[3] This protocol prioritizes p-p90RSK (Ser380) as the validated pharmacodynamic biomarker.[3]

Key Compound Properties

Property	Specification
Compound Name	Ravoxertinib Besylate (GDC-0994 Besylate)
Active Moiety	Ravoxertinib (Free Base)
Target	ERK1 (IC50 ~1.1 nM), ERK2 (IC50 ~0.3 nM)
MW (Besylate Salt)	599.04 g/mol (Use this for molarity calc.)[3][4][5]
MW (Free Base)	440.86 g/mol
Solubility	DMSO (>20 mg/mL); Insoluble in Water
Storage	-80°C (Stock in DMSO, >1 year); -20°C (Powder)

Material Preparation

Reconstitution (Critical Step)

Many commercial vendors supply the Besylate salt to improve stability.[3] You must account for the salt weight to ensure accurate micromolar (

M) concentrations.[3]

Protocol for 10 mM Stock Solution:

• Calculate Mass: Check if your vial contains 1 mg, 5 mg, or 10 mg of the Besylate form.

• Solvent: Use anhydrous DMSO (Dimethyl Sulfoxide).[3] Avoid water-containing buffers for the stock.[3]

• Volume Calculation:

  [3]

  • Example: To dissolve 5 mg of Ravoxertinib Besylate to 10 mM :

    [3]

• Mixing: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at room temperature for 5 minutes.

• Aliquot: Dispense into 20–50

  L aliquots to avoid freeze-thaw cycles. Store at -80°C.

Assay 1: Cellular Viability (IC50 Determination)

Objective: Determine the antiproliferative potency (IC50) in MAPK-driven cancer cell lines (e.g., A375 [BRAF V600E], HT29 [BRAF V600E], or HCT116 [KRAS mut]).[3]

Workflow Diagram

Caption: Standard 4-day viability workflow. Ensure cells are in log-phase growth before treatment.[3]

Detailed Protocol

• Cell Seeding (Day 0):

  • Harvest cells and count viability (>95% required).[3]

  • Seed 500–3,000 cells/well (cell line dependent) in 96-well plates.

  • Expert Tip: For A375, use ~1,000 cells/well.[3] For slower growing lines, increase density.[3]

  • Volume: 90

    L complete medium.[3] Incubate O/N at 37°C.

• Compound Dilution (Day 1):

  • Prepare a 1000x compound plate in DMSO (e.g., 9-point series, 1:3 dilution starting at 10 mM).

  • Dilute 1:1000 into culture medium to create 1x working solutions (Final DMSO = 0.1%).

  • Dose Range: Recommended top concentration 10

    M down to 0.5 nM .[3]

  • Add 10

    L of 10x diluted compound to the 90 L cell volume (or swap media completely if using 1x).

• Incubation:

  • Incubate for 72 hours (fast growers) to 96 hours (slow growers).

• Readout (Day 4/5):

  • Add CellTiter-Glo (CTG) or CCK-8 reagent.[3]

  • Shake plate for 2 mins (CTG) to lyse cells.

  • Read Luminescence (CTG) or Absorbance at 450 nm (CCK-8).[3]

• Analysis:

  • Normalize to DMSO control (100%) and Blank (0%).

  • Fit curve using log(inhibitor) vs. response -- Variable slope (4 parameters) .

Assay 2: Pharmacodynamic Validation (Western Blot)

Objective: Confirm pathway inhibition.[3] Primary Marker: p-p90RSK (Ser380) .[3] Secondary Marker: p-ERK1/2 (Thr202/Tyr204) – Note: Levels may remain unchanged.[3]

Signaling Pathway & Inhibition Logic

Caption: Ravoxertinib binds ERK1/2, blocking phosphorylation of downstream RSK.[3][6] p-ERK levels may persist despite inhibition.[3]

Detailed Protocol

• Seeding: Seed

  cells in 6-well plates. Allow to attach O/N.

• Treatment:

  • Treat with Ravoxertinib at 0, 10, 30, 100, 300, 1000 nM for 2 to 4 hours .

  • Expert Tip: Short exposure (2h) is sufficient to see p-RSK loss.[3] Long exposure (24h) checks for sustained inhibition and feedback loops.

• Lysis:

  • Wash with ice-cold PBS containing Phosphatase Inhibitors (Na3VO4, NaF).[3]

  • Lyse in RIPA buffer + Protease/Phosphatase Inhibitor Cocktail.[3][6]

  • Crucial: Keep lysates on ice at all times to preserve phosphorylation status.[3]

• Western Blotting:

  • Load 20–30

    g protein/lane.[3]

  • Antibodies:

    • Anti-p-p90RSK (Ser380): (e.g., CST #11989).[3] Expect dose-dependent decrease .[3]

    • Anti-p-ERK1/2 (T202/Y204): (e.g., CST #4370).[3] Expect no change or slight decrease (cell line dependent).[3]

    • Anti-Total ERK1/2: Loading control.

    • Anti-DUSP6: (Optional) Downstream transcriptional target; levels decrease after 24h.[3]

Troubleshooting & Optimization

Issue	Probable Cause	Solution
No change in p-ERK	Mechanism of Action	This is normal for GDC-0994. Blot for p-RSK (S380) to verify activity.
High IC50 (>5 M)	Cell Line Resistance	Ensure cell line is MAPK-dependent (BRAF/RAS mutant).[3] WT cells are less sensitive.[3][6]
Precipitation in Media	High Concentration	Do not exceed 10 M in assay media.[3] Keep DMSO < 0.5%.[3]
Inconsistent Viability	Evaporation	Fill outer wells of 96-well plate with PBS (edge effect).

References

• Robarge, K., et al. "GDC-0994: A potent, selective, and orally bioavailable inhibitor of ERK1/2." American Chemical Society (ACS) Medicinal Chemistry Letters, 2014.[3]

• Blake, J. F., et al. "Discovery of (S)-1-(1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one (GDC-0994), an Extracellular Signal-Regulated Kinase 1/2 (ERK1/2) Inhibitor in Early Clinical Development."[3] Journal of Medicinal Chemistry, 2016. [3]

• Genentech/Roche Clinical Data. "A First-in-Human Phase I Study to Evaluate the ERK1/2 Inhibitor GDC-0994 in Patients with Advanced Solid Tumors."[3] Clinical Cancer Research, 2020.[3][7]

• PubChem Compound Summary. "Ravoxertinib Besylate." National Library of Medicine.[3]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Ravoxertinib | C21H18ClFN6O2 | CID 71727581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ravoxertinib besylate | C27H24ClFN6O5S | CID 91971355 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A First-in-Human Phase I Study to Evaluate the ERK1/2 Inhibitor GDC-0994 in Patients with Advanced Solid Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Preparation and Handling of Ravoxertinib Besylate Stock Solutions

Abstract

Ravoxertinib (GDC-0994) is a highly selective, orally bioavailable inhibitor of extracellular signal-regulated kinase 1 and 2 (ERK1/2).[1][2][3][4] Reliable biological data—whether in biochemical kinase assays or cellular signaling studies—depends entirely on the precision of the initial compound preparation.[1] This guide provides a rigorous, standardized protocol for preparing, storing, and handling Ravoxertinib Besylate stock solutions. It addresses specific solubility characteristics of the besylate salt form, which differs significantly in molecular weight from the free base, ensuring accurate molarity in downstream applications.[1]

Introduction & Mechanism of Action

The MAPK/ERK pathway is a central node in oncogenic signaling, frequently hyperactivated by mutations in RAS or BRAF.[1] Ravoxertinib functions as an ATP-competitive inhibitor, blocking the phosphorylation of downstream targets such as RSK, thereby arresting the cell cycle in the G1 phase.[1]

Unlike earlier MEK inhibitors, Ravoxertinib directly targets the ERK kinase, overcoming feedback loops that often limit therapeutic efficacy.[1] Because the drug is often supplied as a besylate salt (benzenesulfonic acid salt) to improve physicochemical stability, researchers must account for the increased molecular weight during stock preparation to avoid under-dosing.[1]

ERK Signaling Pathway Context

The following diagram illustrates the specific intervention point of Ravoxertinib within the MAPK cascade.[1][5]

Figure 1: Mechanism of Action. Ravoxertinib inhibits ERK1/2, preventing the phosphorylation of RSK and nuclear transcription factors.[1]

Physicochemical Properties

To ensure accurate dosing, verify the specific form of the compound you possess.[1] The besylate salt has a molecular weight approximately 36% higher than the free base.[1]

Property	Ravoxertinib (Free Base)	Ravoxertinib Besylate (Salt)
CAS Number	1453848-26-4	1817728-45-2
Molecular Formula
Molecular Weight	440.86 g/mol	598.12 g/mol
Appearance	White to light yellow powder	Off-white to yellow solid
Solubility (DMSO)	~35–88 mg/mL	~30–80 mg/mL
Solubility (Water)	Insoluble	Insoluble
Storage (Powder)	-20°C (3 years)	-20°C (3 years)

Critical Note: This protocol uses the Besylate molecular weight (598.12 g/mol ).[1] If you are using the free base or hydrochloride salt, you must adjust the mass calculations accordingly.[1]

Materials Required

• Compound: Ravoxertinib Besylate (Solid).[1][3][4][6]

• Solvent: Dimethyl sulfoxide (DMSO), anhydrous,

  99.9% purity (biotech grade).[1]

  • Why DMSO? Ravoxertinib is hydrophobic.[1] Water causes immediate precipitation.[1]

• Equipment:

  • Analytical balance (precision

    0.01 mg).

  • Vortex mixer.[1]

  • Ultrasonic bath (optional, for stubborn particles).[1]

  • Amber glass vials or polypropylene tubes (light protection).[1]

  • Pipettes and barrier tips (nuclease/endotoxin-free).[1]

Protocol: Stock Solution Preparation (10 mM)

This protocol describes preparing a 10 mM stock solution. This concentration is ideal because it allows for 1000x dilution into assays (yielding 10 µM high dose) while keeping the final DMSO concentration at 0.1%, which is generally non-toxic to cells.[1]

Step 1: Mass Calculation

Use the molarity formula:

[1][4]

For 1 mL of 10 mM solution:

[1]

Simplified Table for Common Volumes (10 mM Target):

Target Volume	Mass of Ravoxertinib Besylate (MW 598.[1][6]12)
100 µL	0.598 mg (approx 0.60 mg)
500 µL	2.99 mg (approx 3.0 mg)
1.0 mL	5.98 mg (approx 6.0 mg)
5.0 mL	29.91 mg (approx 29.9 mg)

Step 2: Dissolution Workflow[1]

• Weighing: Accurately weigh the calculated amount of Ravoxertinib Besylate into a sterile microcentrifuge tube or amber glass vial.

  • Best Practice: Do not attempt to weigh exact amounts (e.g., exactly 5.98 mg). Instead, weigh an approximate amount (e.g., 6.2 mg) and adjust the volume of DMSO to match.[1]

  • Adjustment Formula:

• Solvent Addition: Add the calculated volume of anhydrous DMSO.

• Mixing: Vortex vigorously for 30–60 seconds.

• Inspection: Visually inspect the solution. It should be clear and yellow.[1]

  • Troubleshooting: If particles remain, sonicate in a water bath for 2–5 minutes at room temperature.[1] Avoid heating above 37°C.

• Aliquot: Dispense into small aliquots (e.g., 20–50 µL) to avoid repeated freeze-thaw cycles.

Figure 2: Preparation workflow ensuring solubility and stability.

Serial Dilution for IC50 Determination

For cellular assays (e.g., A375 or HCT116 cell lines), a standard 1:3 or 1:10 serial dilution is recommended.[1]

Dilution Solvent: Use 100% DMSO for all intermediate dilutions to prevent precipitation.[1] Only the final step into the culture medium should introduce water.[1]

Example 1:3 Serial Dilution Scheme (Starting at 10 µM final):

• Top Standard: Dilute 10 mM stock 1:100 in DMSO

  100 µM working solution.

• Plate Setup: Add 20 µL of the 100 µM solution to Well 1.

• Dilution: Add 10 µL of previous well to 20 µL DMSO in subsequent wells.

• Final Transfer: Transfer 1 µL of these DMSO mixtures into 1000 µL of cell culture medium (1:1000 dilution).

  • Result: Top concentration = 100 nM (Wait, check math: 100 µM / 1000 = 100 nM.[1] If 10 µM is desired, start with 10 mM stock directly 1:1000).[1]

  • Correction: To achieve 10 µM final in cells:

    • Prepare 10 mM stock.

    • Dilute 1:1000 directly into media (1 µL stock into 1 mL media).[1]

    • Better method: Prepare 1000x stocks in DMSO for every point in the curve, then dilute 1:1000 into media. This keeps DMSO constant at 0.1%.[1]

Storage and Stability

Ravoxertinib is sensitive to moisture and light.[1]

• Stock Solution (10 mM in DMSO):

  • -80°C: Stable for 6 months to 2 years.[1]

  • -20°C: Stable for 1 month.

  • 4°C / RT: Unstable; use immediately.

• Freeze-Thaw: Limit to a maximum of 3 cycles. Use single-use aliquots.

• Precipitation: If precipitate forms upon thawing, warm to 37°C for 2 minutes and vortex.[1] If it does not dissolve, discard.[1]

References

• Genentech/Roche. (2015).[1] Clinical Trials NCT01875705 & NCT02457793.[1][4] Investigation of GDC-0994 in Solid Tumors. [1]

• Blake, J. F., et al. (2016).[1] "Discovery of GDC-0994, a potent and selective ERK1/2 inhibitor."[1][2][7] ACS Medicinal Chemistry Letters. [1]

• PubChem. (2023).[1] Ravoxertinib Besylate Compound Summary. CID 91971355.[1][6] [1]

• MedChemExpress. (2023).[1] Ravoxertinib Hydrochloride/Besylate Datasheet. [1][4]

Sources

• 1. Ravoxertinib | C21H18ClFN6O2 | CID 71727581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
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• 4. medchemexpress.com [medchemexpress.com]
• 5. Facebook [cancer.gov]
• 6. Ravoxertinib besylate | C27H24ClFN6O5S | CID 91971355 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Ravoxertinib Besylate in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction: Targeting a Critical Node in Oncology Signaling

Ravoxertinib, also known as GDC-0994, is a potent, selective, and orally bioavailable small-molecule inhibitor of the extracellular signal-regulated kinases 1 and 2 (ERK1/2).[1][2] ERK1/2 are terminal kinases in the mitogen-activated protein kinase (MAPK) signaling cascade, a central pathway that governs fundamental cellular processes including proliferation, differentiation, survival, and migration.[3][4] Dysregulation and hyperactivation of the MAPK/ERK pathway, often driven by mutations in upstream genes like BRAF and RAS, are common hallmarks of many human cancers.[4] By targeting the final node in this cascade, Ravoxertinib offers a strategic intervention point to block oncogenic signaling, prevent tumor cell proliferation, and overcome resistance mechanisms that may develop against upstream inhibitors like MEK or BRAF inhibitors.[4][5][6]

These application notes provide a comprehensive guide for the effective use of Ravoxertinib besylate in a preclinical cell culture setting. The protocols herein are designed to ensure data integrity, reproducibility, and a thorough understanding of the compound's biological effects.

Mechanism of Action: Interception of the MAPK/ERK Cascade

Ravoxertinib exerts its therapeutic effect by directly inhibiting the kinase activity of ERK1 and ERK2.[1] In a healthy cell, the MAPK pathway is transiently activated by extracellular signals (e.g., growth factors). This triggers a phosphorylation cascade: RAS activates RAF, which phosphorylates and activates MEK, which in turn phosphorylates and activates ERK. Activated, phosphorylated ERK (p-ERK) then translocates to the nucleus to phosphorylate a multitude of transcription factors and downstream proteins, driving cell cycle progression and survival.[4]

In many cancer cells, mutations in BRAF or RAS lead to constitutive, signal-independent activation of this pathway.[4] Ravoxertinib binds to ERK1/2, preventing their phosphorylation and subsequent activation of downstream targets.[3][6] This leads to the inhibition of ERK-mediated signaling, resulting in suppressed tumor cell proliferation and survival.[5] A key pharmacodynamic biomarker for Ravoxertinib activity is the reduced phosphorylation of downstream substrates like p90 ribosomal S6 kinase (RSK).[1][2]

Figure 1: Ravoxertinib's inhibition of the MAPK/ERK signaling pathway.

Reagent Preparation and Handling

Scientific integrity begins with proper reagent handling. The stability and solubility of Ravoxertinib besylate are critical for obtaining reliable and reproducible results.

Physicochemical & Solubility Data

Property	Value	Source
Compound Name	Ravoxertinib Besylate (GDC-0994)	[1][3]
Molecular Weight	599.0 g/mol (besylate salt)	[7]
CAS Number	1817728-45-2 (besylate salt)	[7]
Appearance	Light yellow solid	[3]
Solubility	Soluble in DMSO (≥ 35 mg/mL)	[8]
Insoluble in water	[9][10]

Protocol for Stock Solution Preparation (10 mM)

Scientist's Note: Use of fresh, anhydrous DMSO is critical. Moisture-contaminated DMSO can significantly reduce the solubility of the compound.[1] Aliquoting the stock solution minimizes freeze-thaw cycles, which can lead to compound degradation and precipitation.

Materials:

• Ravoxertinib besylate powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or cryovials

Procedure:

• Calculate Mass: To prepare a 10 mM stock solution, use the following calculation: Mass (mg) = 10 mM * 599.0 g/mol * Volume (L) Example: For 1 mL (0.001 L) of 10 mM stock, you need 5.99 mg of Ravoxertinib besylate.

• Dissolution: Aseptically add the calculated mass of Ravoxertinib besylate to a sterile tube. Add the corresponding volume of anhydrous DMSO.

• Solubilization: Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Aliquoting & Storage: Dispense the 10 mM stock solution into single-use aliquots in sterile, amber tubes. Store aliquots at -20°C for long-term use (months) or at 4°C for short-term use (days to weeks).[9] A stock solution stored at -80°C is stable for up to two years.[8]

Preparation of Working Solutions

Working solutions should be prepared fresh for each experiment by diluting the high-concentration stock into pre-warmed (37°C) cell culture medium.

Trustworthiness Check: Always include a "vehicle control" in your experiments. This control should contain the same final concentration of DMSO as your highest concentration of Ravoxertinib. This ensures that any observed cellular effects are due to the compound itself and not the solvent.

Experimental Design and Workflow

A well-designed experiment is self-validating. The following workflow provides a robust framework for investigating Ravoxertinib's effects.

Figure 2: General experimental workflow for cell-based assays with Ravoxertinib.

Cell Line Selection

The choice of cell line is paramount. Ravoxertinib is expected to have the most significant impact on cell lines with a hyperactivated MAPK/ERK pathway.

• High-Priority Models: Cell lines with known activating mutations in BRAF (e.g., V600E) or RAS (e.g., KRAS G12C) are ideal candidates.[4][11] Examples include A375 (melanoma, BRAF V600E) and various lung and colorectal cancer cell lines.[1][11]

• Control Models: Include a cell line with a wild-type MAPK pathway to demonstrate selectivity and on-target effects.

Dose-Response and Treatment Duration

• Concentration Range: Ravoxertinib has shown potent activity in the low nanomolar to micromolar range.[1][8] A typical starting dose-response experiment might use a logarithmic dilution series (e.g., 1 nM, 10 nM, 100 nM, 1 µM, 10 µM). The cellular IC50 for inhibiting p-ERK in A375 cells is approximately 86 nM.[1]

• Treatment Duration: The optimal duration depends on the endpoint being measured.

  • Target Engagement (p-ERK): Short incubation times (e.g., 1-4 hours) are sufficient to observe a decrease in ERK phosphorylation.[12]

  • Cell Viability/Proliferation: Longer incubations (e.g., 48-96 hours) are required to observe effects on cell number.[8][11]

  • Apoptosis: Intermediate time points (e.g., 24-48 hours) are typically used to detect apoptotic events.

Core Experimental Protocols

Protocol 1: Target Engagement via Western Blot for p-ERK

Rationale: This protocol directly validates that Ravoxertinib is engaging its intended target, ERK1/2. The key readout is a dose-dependent decrease in the phosphorylated form of ERK (p-ERK) relative to the total amount of ERK protein, which should remain unchanged.[13]

Procedure:

• Seeding: Seed cells (e.g., 1.0 x 10^6 A375 cells) in 6-well plates and allow them to adhere for 24 hours.

• Serum Starvation (Optional but Recommended): To reduce basal p-ERK levels, replace the growth medium with a low-serum (e.g., 0.5% FBS) or serum-free medium for 12-24 hours.[14]

• Treatment: Prepare working solutions of Ravoxertinib in the appropriate medium. Treat cells for 2 hours with a dose-response series and a vehicle (DMSO) control.

• Cell Lysis: Aspirate the medium, wash cells once with ice-cold PBS, and lyse the cells directly on the plate with 100-150 µL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Scrape the cell lysate, transfer to a microcentrifuge tube, and clarify by centrifugation at ~14,000 x g for 15 minutes at 4°C. Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel. Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBST).

  • Incubate with a primary antibody specific for phospho-ERK1/2 (Thr202/Tyr204) overnight at 4°C.

  • Wash the membrane 3x with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash 3x with TBST and visualize using an enhanced chemiluminescence (ECL) substrate.[15]

• Stripping and Re-probing: To ensure equal protein loading, the same membrane should be stripped and re-probed with a primary antibody for total ERK1/2.[16] Densitometry analysis should present p-ERK levels normalized to total ERK levels for each sample.[17]

Protocol 2: Cell Viability using CellTiter-Glo® Luminescent Assay

Rationale: This assay quantifies ATP, an indicator of metabolically active, viable cells.[18] It provides a robust, high-throughput method to determine the cytotoxic or cytostatic effects of Ravoxertinib over time.[19]

Procedure:

• Seeding: Seed cells in an opaque-walled 96-well plate at a pre-determined optimal density (e.g., 2,000-5,000 cells/well). Include wells with medium only for background measurement.

• Adherence: Allow cells to adhere for 24 hours in a 37°C, 5% CO2 incubator.

• Treatment: Add Ravoxertinib at various concentrations (in triplicate) to the designated wells. Ensure the final DMSO concentration is consistent across all wells (typically ≤ 0.5%).

• Incubation: Incubate the plate for the desired duration (e.g., 72 hours).[20]

• Assay Reagent Addition: Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature for ~30 minutes.

• Measurement:

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well (e.g., 100 µL reagent to 100 µL medium).[18]

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[19]

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[19]

  • Measure luminescence using a plate reader.

• Data Analysis: Subtract the background luminescence (medium-only wells) from all experimental wells. Normalize the data to the vehicle control (set to 100% viability) and plot the results to determine the IC50 value.

Protocol 3: Apoptosis Detection via Annexin V/Propidium Iodide (PI) Staining

Rationale: This flow cytometry-based assay distinguishes between healthy, early apoptotic, and late apoptotic/necrotic cells.[21] During early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane, where it can be bound by fluorescently-labeled Annexin V.[22] PI is a fluorescent nuclear stain that is excluded by live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membranes.[23]

Procedure:

• Seeding and Treatment: Seed cells in a 6-well plate and treat with Ravoxertinib (and controls) for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting:

  • Collect both the floating cells (from the supernatant) and adherent cells. To detach adherent cells, use a gentle, non-enzymatic method like trypsin-EDTA, then neutralize and pool with the supernatant.[24]

  • Centrifuge the pooled cells at ~300 x g for 5 minutes.[24]

• Washing: Wash the cell pellet once with 1 mL of cold PBS and centrifuge again.

• Staining:

  • Resuspend the cell pellet in 100 µL of 1X Annexin-Binding Buffer.[25]

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.[24]

  • Gently vortex the cells and incubate for 15 minutes at room temperature, protected from light.[24]

• Analysis:

  • Add 400 µL of 1X Annexin-Binding Buffer to each tube.[25]

  • Analyze the samples immediately by flow cytometry.

• Data Interpretation:

  • Live Cells: Annexin V-negative and PI-negative.

  • Early Apoptotic Cells: Annexin V-positive and PI-negative.

  • Late Apoptotic/Necrotic Cells: Annexin V-positive and PI-positive.

References

• New Drug Approvals. GDC 0994, Ravoxertinib. [Link]

• National Center for Biotechnology Information. Ravoxertinib. PubChem Compound Summary for CID 71727581. [Link]

• National Cancer Institute. Definition of ravoxertinib - NCI Drug Dictionary. [Link]

• National Center for Biotechnology Information. The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells. [Link]

• Targeted Oncology. Ravoxertinib is an Orally Active and Highly Selective ERK1/2 Inhibitor. [Link]

• Astex Pharmaceuticals. Dual-mechanism ERK1/2 inhibitors exploit a distinct binding mode to block phosphorylation and nuclear accumulation of. [Link]

• Frontiers. Development of a novel cell-based, In-Cell Western/ERK assay system for the high-throughput screening of agonists acting on the delta-opioid receptor. [Link]

• National Center for Biotechnology Information. Phospho-ERK Assays - Assay Guidance Manual. [Link]

• National Center for Biotechnology Information. Protocol for cell-based screening assay to measure ERK1/2 phosphorylation as a readout for complement receptor activation. [Link]

• ResearchGate. Western blot band for Erk and phopho(p). [Link]

• National Center for Biotechnology Information. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. [Link]

• ACS Publications. Molecular Frameworks for ERK1/2 Inhibition: Lessons from Synthetic and SAR Explorations. [Link]

• National Center for Biotechnology Information. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors. [Link]

• Bio-protocol. CellTiter-Glo Viability Assay (CTG). [Link]

• Bio-Techne. Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. [Link]

• YouTube. Using CellTiter-Glo 3D Cell Viability Assay and P3D Scaffolds. [Link]

• Boster Bio. Annexin V PI Staining Guide for Apoptosis Detection. [Link]

• ResearchGate. How should we analyze the two bands of phospho ERK1/2 in western blot? [Link]

• National Center for Biotechnology Information. Ravoxertinib besylate. PubChem Compound Summary for CID 91971355. [Link]

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. axonmedchem.com [axonmedchem.com]
• 3. newdrugapprovals.org [newdrugapprovals.org]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. Ravoxertinib | C21H18ClFN6O2 | CID 71727581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Facebook [cancer.gov]
• 7. Ravoxertinib besylate | C27H24ClFN6O5S | CID 91971355 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medkoo.com [medkoo.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. astx.com [astx.com]
• 13. Frontiers | Development of a novel cell-based, In-Cell Western/ERK assay system for the high-throughput screening of agonists acting on the delta-opioid receptor [frontiersin.org]
• 14. Phospho-ERK Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [worldwide.promega.com]
• 19. promega.com [promega.com]
• 20. bio-protocol.org [bio-protocol.org]
• 21. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 22. documents.thermofisher.com [documents.thermofisher.com]
• 23. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 24. bosterbio.com [bosterbio.com]
• 25. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]

Immunohistochemistry staining with Ravoxertinib besylate

Executive Summary

Ravoxertinib besylate (GDC-0994) is a highly selective, orally bioavailable inhibitor of ERK1 and ERK2, the terminal kinases in the MAPK signaling cascade.[1][2][3] Unlike upstream RAF or MEK inhibitors, Ravoxertinib directly targets the effector node of the pathway.

This application note provides a validated workflow for assessing Ravoxertinib efficacy in tissue samples via Immunohistochemistry (IHC). Critical Note: While Ravoxertinib inhibits ERK activity, it often induces a feedback loop that increases ERK phosphorylation (pERK).[3] Therefore, this guide prioritizes Phospho-p90RSK as the definitive biomarker for functional target engagement, alongside pERK and Ki-67.[3]

Mechanism of Action & Biomarker Strategy

To interpret IHC results correctly, researchers must understand the "ERK Paradox" associated with ATP-competitive inhibitors like Ravoxertinib.[3]

The Signaling Architecture

The MAPK pathway (RAS

RAF MEK ERK) relies on negative feedback loops where active ERK suppresses upstream RAF/MEK signaling.[3]

• Inhibition: Ravoxertinib binds ERK1/2, blocking its catalytic ability to phosphorylate downstream substrates (e.g., RSK, ELK1).[3]

• The Paradox: By blocking ERK activity, Ravoxertinib relieves the negative feedback on RAF.[3] This causes upstream drive to increase, leading to hyper-phosphorylation of ERK itself (high pERK), even though the kinase is catalytically dead.[3]

Therefore, pERK staining alone can be misleading. Effective target engagement is characterized by:

• High pERK (Thr202/Tyr204): Due to feedback relief (accumulation of phosphorylated but inactive enzyme).[3]

• Low pRSK (Ser380): Direct substrate of ERK; loss of signal confirms functional blockade.[3]

• Low Ki-67: Downstream cessation of proliferation.[3]

Figure 1: Mechanism of Action. Ravoxertinib blocks ERK catalytic output (preventing RSK phosphorylation) but may increase pERK levels by breaking the negative feedback loop to RAF.[3]

Experimental Design & Tissue Preparation

Phosphoproteins are labile.[3] Strict adherence to fixation protocols is required to prevent dephosphorylation during tissue processing.[3]

Tissue Fixation (The "Cold Ischemia" Rule)[3]

• Harvest Time: Tissue must be transferred to fixative within <20 minutes of excision (or death) to preserve phosphorylation status.[3]

• Fixative: 10% Neutral Buffered Formalin (NBF).[3]

• Duration: 24–48 hours at Room Temperature (RT).[3] Over-fixation (>72h) masks antigens; under-fixation causes morphology loss.[3]

Control Groups

Group	Treatment	Expected Phenotype (IHC)
Vehicle	Solvent only	Moderate pERK, High pRSK, High Ki-67
Treated	Ravoxertinib	High pERK , Low pRSK , Low Ki-67
Isotype	IgG Control	No Staining (Background check)
Phosphatase	Lambda Phosphatase	No Staining (Validates phospho-specificity)

Detailed IHC Protocol: Phospho-p90RSK (Thr359/Ser363)[3]

This protocol is optimized for detecting the functional suppression of the MAPK pathway.[3]

Reagents Required:

• Primary Antibody: Rabbit mAb anti-Phospho-p90RSK (e.g., Clone D1E9 or equivalent).[3]

• Detection System: HRP-polymer conjugated secondary (e.g., EnVision+ or SignalStain).[3]

• Chromogen: DAB (3,3'-Diaminobenzidine).[3]

• Antigen Retrieval Buffer: Citrate Buffer pH 6.0 (preferred for phosphoproteins over EDTA).[3]

Step-by-Step Workflow

• Deparaffinization & Rehydration:

  • Xylene: 3 changes, 5 min each.

  • 100% Ethanol: 2 changes, 3 min each.

  • 95% Ethanol: 2 changes, 3 min each.

  • dH2O: Rinse 5 min.

• Antigen Retrieval (Heat Induced Epitope Retrieval - HIER):

  • Immerse slides in Citrate Buffer (10mM, pH 6.0) .

  • Heat in pressure cooker (125°C for 30 sec) or microwave (sub-boiling 98°C for 20 min).

  • CRITICAL: Allow slides to cool on benchtop in buffer for 20 min. Sudden cooling causes background.[3]

• Inactivation:

  • Incubate in 3% H2O2 in Methanol for 10 min (quenches endogenous peroxidase).[3]

  • Wash: TBS/Tween-20 (TBST) 3 x 5 min.[3]

• Blocking:

  • Apply 5% Normal Goat Serum (or species matching secondary Ab) in TBST for 1 hour at RT.

• Primary Antibody Incubation:

  • Dilute anti-p-p90RSK (1:200 to 1:400) in SignalStain® antibody diluent.[3]

  • Incubate Overnight at 4°C in a humidified chamber. Overnight incubation yields higher sensitivity for phosphoproteins than short RT incubation.[3]

• Detection:

  • Wash: TBST 3 x 5 min.[3]

  • Apply HRP-conjugated Polymer Secondary Antibody.[3] Incubate 30 min at RT.

  • Wash: TBST 3 x 5 min.[3]

• Chromogen Development:

  • Apply DAB substrate.[3] Monitor under microscope (typically 2–5 min) for brown precipitate.[3]

  • Stop reaction in dH2O.[3]

• Counterstain:

  • Hematoxylin (modified Mayer’s) for 30 sec.[3]

  • Blue in running tap water (5 min).[3]

  • Dehydrate (Ethanol -> Xylene) and mount with DPX.[3]

Data Analysis & Quantification

Do not rely on simple "Positive/Negative" calls. Use the H-Score method to capture the dynamic range of drug inhibition.[3]

H-Score Formula:

Range: 0 to 300

• 0: No staining.[3]

• 1+: Weak staining (requires 40x objective).[3]

• 2+: Moderate staining (visible at 10x/20x).[3]

• 3+: Strong staining (visible at 4x).[3]

Interpretation for Ravoxertinib:

• Effective Dose: H-Score for pRSK should drop by >50% compared to Vehicle.

• Ineffective Dose: H-Score remains comparable to Vehicle, regardless of pERK status.[3]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Signal (pRSK)	Phosphatase activity	Add Phosphatase Inhibitor Cocktail to formalin fixative or reduce ischemia time to <10 min.
High Background	Endogenous Biotin	Use Polymer-based detection (Biotin-free).[3]
High pERK in Treated	Feedback Loop	Normal result. Verify pathway blockade using pRSK or DUSP6 markers.[3]
Patchy Staining	Uneven Fixation	Ensure tissue thickness <4mm during fixation; use sufficient volume (20:1 ratio).[3]

References

• Blake, J. F., et al. (2016).[3][4] "Discovery of (S)-1-(1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one (GDC-0994), an Extracellular Signal-Regulated Kinase 1/2 (ERK1/2) Inhibitor in Early Clinical Development."[3] Journal of Medicinal Chemistry, 59(12), 5650–5660. [3]

• Robarge, K., et al. (2014).[3][4][5] "GDC-0994: A potent and selective ERK1/2 inhibitor for the treatment of cancer."[1][2][3][6] AACR Annual Meeting, Abstract DDT02-03.

• Genentech/Roche. (2020).[3] "A Study of GDC-0994 in Patients With Locally Advanced or Metastatic Solid Tumors." ClinicalTrials.gov, Identifier NCT01875705.[3][5] [3]

• Hatzivassiliou, G., et al. (2010).[3] "RAF inhibitors prime wild-type RAF to activate the MAPK pathway and enhance growth."[3] Nature, 464, 431–435. (Reference for the Paradox mechanism). [3]

Sources

• 1. The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ravoxertinib | C21H18ClFN6O2 | CID 71727581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. newdrugapprovals.org [newdrugapprovals.org]
• 5. | BioWorld [bioworld.com]
• 6. cancer-research-network.com [cancer-research-network.com]

Technical Notes & Optimization

Technical Support Center: Ravoxertinib Besylate Solubilization Guide

[1]

Executive Summary

Ravoxertinib (GDC-0994) is a highly selective, orally bioavailable ERK1/2 inhibitor.[1][2][3][4][5] While the free base exhibits predictable solubility in organic solvents, the besylate salt form (benzenesulfonate)—often preferred for in vivo bioavailability—presents unique challenges in in vitro preparation.[1] Users frequently report precipitation upon freeze-thaw cycles, "oiling out" in hydrated DMSO, or unexpected saturation limits.[1]

This guide provides a root-cause analysis of these solubility failures and a validated protocol to ensure consistent delivery of the active compound to your biological system.

Module 1: The Chemistry of Solubilization

The "Besylate" Factor

Most commercial vendors supply Ravoxertinib as the free base, but clinical-grade batches or specific custom syntheses often utilize the besylate salt (Ravoxertinib benzenesulfonate).[1] It is critical to verify which form you possess, as their physicochemical properties differ significantly.[1]

Property	Ravoxertinib (Free Base)	Ravoxertinib Besylate (Salt)
Molecular Weight	440.86 g/mol	~599.0 g/mol (approx.[1] depending on stoichiometry)
Primary Utility	Cellular Assays (in vitro)	Animal Models (in vivo PK/PD)
DMSO Solubility	High (>35 mg/mL)	Moderate to High (Variable)
Moisture Sensitivity	Low	High (Hygroscopic)
Common Failure Mode	Oxidation over time	Precipitation in "wet" DMSO

Technical Insight: The besylate counterion increases the compound's lattice energy and hygroscopicity.[1] When dissolved in DMSO that has absorbed atmospheric moisture (DMSO is highly hygroscopic), the water molecules can compete for solvation shells or induce the formation of a less soluble hydrate crystal lattice, causing the compound to crash out of solution [1].[1]

Mechanism of Action Context

To ensure your troubleshooting doesn't introduce biological artifacts, recall that Ravoxertinib acts downstream in the MAPK cascade.[1][3] Improper solubilization leads to inconsistent IC50 values, often mistaken for biological resistance.[1]

Figure 1: Signal Transduction Cascade.[1] Ravoxertinib targets the ERK1/2 node.[1][2][3][4][6][7] Incomplete solubilization results in lower effective concentration, failing to block nuclear translocation of ERK.[1]

Module 2: Troubleshooting Q&A

Issue 1: Precipitation after Freezing

Q: I prepared a 10 mM stock in DMSO, aliquoted it, and froze it at -20°C. Upon thawing, I see white flakes or a cloudy suspension. Vortexing didn't help. Is the drug ruined?

A: The drug is likely chemically stable, but it has physically precipitated.[1]

• Root Cause: DMSO freezes at 19°C. During the freezing process, "salting out" can occur where the local concentration of the drug exceeds saturation as the solvent crystal lattice forms.[1] If the DMSO contained trace water, water-insoluble hydrates might have formed.[1]

• Solution:

  • Warm: Incubate the tube at 37°C for 10–15 minutes .

  • Sonicate: Place in an ultrasonic bath for 5–10 minutes.

  • Verify: Hold the tube up to a light source. The solution must be completely clear. If particulates remain, spin down (10,000 x g for 1 min).[1] If a pellet forms, you must add more fresh anhydrous DMSO to redissolve, then recalculate concentration.[1]

Issue 2: The "Jelly" Effect

Q: When I added DMSO to the powder, it turned into a sticky gel instead of dissolving.

A: This is a classic sign of hydration .[1]

• Root Cause: The DMSO used was likely old or stored loosely capped.[1] DMSO is hygroscopic and can absorb significant water from the air.[1] Ravoxertinib besylate is hydrophobic; adding "wet" DMSO creates an emulsion or gel rather than a true solution.[1]

• Solution:

  • Do not add more of the same DMSO.[1]

  • Add a small volume of warm (37°C) absolute ethanol (if your assay tolerates it) or fresh, unopened anhydrous DMSO .

  • Sonicate vigorously.

  • Prevention: Always use DMSO labeled "Anhydrous" (≥99.9%) and stored in a desiccator or under nitrogen [2].[1]

Issue 3: Concentration Mismatch

Q: My IC50 is 10x higher than the literature value (6.1 nM for ERK1). Is the batch bad?

A: Before blaming the batch, check your actual concentration.

• Root Cause: If you weighed the besylate salt but calculated the molarity using the free base molecular weight (440.86 g/mol ), your actual concentration is significantly lower than you think.[1]

• Solution:

  • Check the Certificate of Analysis (CoA).[1]

  • Use the formula:

    [1]

  • If the MW on the vial is ~600 g/mol (salt) and you used 440 g/mol , your solution is ~27% less concentrated than intended.[1]

Module 3: Validated Preparation Protocol

Objective: Prepare a stable 10 mM Stock Solution of Ravoxertinib Besylate.

Reagents & Equipment

• Ravoxertinib Besylate (Solid)[1][6][8]

• Anhydrous DMSO (Sigma-Aldrich or equivalent, <0.05% water content)[1]

• Ultrasonic water bath[1][8]

• Vortex mixer[1]

• Amber glass vials (preferred over plastic to minimize leaching)[1]

Step-by-Step Workflow

• Calculate & Weigh:

  • Determine the specific Molecular Weight (MW) of your batch (Salt form).[1]

  • Example: For 5 mg of powder (MW = 599.0 g/mol ), to make 10 mM:

    [1]

• Solvent Addition:

  • Add the calculated volume of fresh anhydrous DMSO to the vial.

  • Critical: Do not touch the pipette tip to the wall of the vial where powder might stick.[1]

• Dissolution Cycle:

  • Vortex for 30 seconds.

  • Sonicate for 5 minutes at room temperature.

  • Inspect: If cloudy, warm to 37°C for 5 minutes, then vortex again.

• Aliquot & Storage:

  • Divide into single-use aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

  • Store at -80°C (preferred) or -20°C.

  • Shelf Life: 6 months at -80°C.[1]

Solubilization Decision Tree

Figure 2: Troubleshooting workflow for Ravoxertinib solubilization. Follow the loop until the solution is optically clear.

References

• New Drug Approvals. (2017). GDC 0994, Ravoxertinib - Synthesis and Salt Forms. Retrieved from [Link][1]

• PubChem. Ravoxertinib Compound Summary. National Library of Medicine.[1] Retrieved from [Link][1]

Sources

• 1. Ravoxertinib | C21H18ClFN6O2 | CID 71727581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ravoxertinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. GDC-0994 - LKT Labs [lktlabs.com]
• 8. apexbt.com [apexbt.com]

Ravoxertinib Besylate IC50 Determination: A Technical Support Guide

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working to determine the half-maximal inhibitory concentration (IC50) of Ravoxertinib besylate. Here, we move beyond standard protocols to address common challenges and provide troubleshooting strategies rooted in the compound's mechanism of action and extensive field experience. Our goal is to empower you to generate robust, reproducible, and meaningful data.

Understanding Ravoxertinib and Its Target

Ravoxertinib (also known as GDC-0994) is a potent and highly selective, orally available inhibitor of the extracellular signal-regulated kinases 1 and 2 (ERK1/2).[1][2] ERK1/2 are critical nodes in the mitogen-activated protein kinase (MAPK) signaling cascade, a pathway frequently deregulated in various cancers.[3][4] Upon activation by upstream kinases MEK1/2, ERK1/2 translocate to the nucleus to phosphorylate a multitude of substrates, driving cellular processes like proliferation, differentiation, and survival.[3][5] Ravoxertinib's mechanism of action involves inhibiting the kinase activity of ERK1/2, thereby preventing the phosphorylation of downstream targets and suppressing tumor cell growth.[2][3]

Biochemical assays have shown Ravoxertinib to have IC50 values of approximately 1.1 nM for ERK1 and 0.3 nM for ERK2.[6] In cell-based assays, its potency can vary depending on the cell line and experimental conditions. For instance, in A375 cells, which harbor a BRAF V600E mutation, the IC50 for inhibiting phosphorylated ERK2 is reported to be 86 nM.[1]

The MAPK/ERK Signaling Pathway

Understanding the pathway Ravoxertinib targets is crucial for experimental design and data interpretation.

Caption: The MAPK/ERK signaling cascade and the inhibitory action of Ravoxertinib.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during IC50 determination for Ravoxertinib.

Q1: My IC50 value for Ravoxertinib is significantly higher than published values. What could be the cause?

Several factors can lead to an apparent decrease in Ravoxertinib's potency in your cell-based assay.

• Cell Line Specifics: The genetic background of your chosen cell line is paramount. Ravoxertinib has shown greater efficacy in cell lines with BRAF mutations compared to those with RAS mutations or wild-type BRAF/RAS.[4][7] Ensure your cell line has a constitutively active MAPK pathway, making it sensitive to ERK1/2 inhibition.

• High Seeding Density: Plating too many cells can lead to contact inhibition or nutrient depletion, affecting cell proliferation rates and, consequently, the perceived IC50 value. It is crucial to optimize cell seeding density to ensure cells are in the logarithmic growth phase throughout the experiment.

• Serum Concentration: Components in fetal bovine serum (FBS) can bind to small molecule inhibitors, reducing their effective concentration.[8][9] If you are observing a higher IC50, consider reducing the serum concentration in your assay medium or using serum-free medium for the duration of the drug treatment. However, be mindful that prolonged serum starvation can induce stress and affect cell viability independently of the drug.

• Drug Stability and Solubility: Ravoxertinib is typically dissolved in dimethyl sulfoxide (DMSO).[10][11] Ensure you are using fresh, anhydrous DMSO, as moisture can reduce the solubility of the compound.[1] Prepare fresh dilutions of Ravoxertinib for each experiment from a concentrated stock stored at -80°C.[10] Repeated freeze-thaw cycles of the stock solution should be avoided.

Q2: I'm observing high variability between replicate wells. How can I improve the consistency of my results?

Inconsistent data can undermine the reliability of your IC50 determination. Here are some key areas to focus on:

• Pipetting Technique: Inaccurate or inconsistent pipetting, especially during serial dilutions, is a major source of error.[12][13]

  • Pre-wetting: Always pre-wet pipette tips by aspirating and dispensing the liquid a few times before the actual transfer.[12]

  • Consistent Angle and Depth: Maintain a consistent pipetting angle and immersion depth to ensure accurate volume aspiration.[12]

  • Thorough Mixing: Ensure complete mixing at each dilution step.

• Edge Effects: In multi-well plates, the outer wells are more prone to evaporation, leading to changes in media and drug concentration. To mitigate this, avoid using the outermost wells for experimental samples. Instead, fill them with sterile water or PBS to create a humidity barrier.

• Cell Clumping: A non-uniform cell suspension will result in variable cell numbers per well. Ensure you have a single-cell suspension before plating by gentle pipetting or, if necessary, passing the cells through a cell strainer.

• Assay Choice: The choice of viability assay can influence results.

  • MTT/MTS Assays: These colorimetric assays measure metabolic activity.[6] However, they can be affected by changes in cellular metabolism that are not directly related to cell death.

  • ATP-Based Assays (e.g., CellTiter-Glo®): These luminescent assays quantify ATP, a key indicator of metabolically active cells, and are often more sensitive and have a broader linear range.[14][15][16]

Q3: How do I choose the optimal concentration range and incubation time for my IC50 experiment?

• Concentration Range: A good starting point is to perform a wide-range, dose-finding experiment. Based on published data, a range spanning from low nanomolar to high micromolar (e.g., 1 nM to 10 µM) is reasonable for an initial experiment.[10][11] The goal is to identify a concentration range that gives you a full dose-response curve, from minimal to maximal inhibition.

• Incubation Time: The optimal incubation time depends on the cell line's doubling time and the mechanism of action of the drug. For an anti-proliferative agent like Ravoxertinib, an incubation period that allows for at least two to three cell doublings is typically recommended (e.g., 48-72 hours).[10] Shorter incubation times may not provide enough time for the anti-proliferative effects to become apparent.

Q4: Can off-target effects of Ravoxertinib influence my IC50 results?

While Ravoxertinib is highly selective for ERK1/2, at very high concentrations, the risk of off-target effects increases.[10][17][18] These can confound your results by inducing cytotoxicity through mechanisms unrelated to ERK1/2 inhibition. If your dose-response curve plateaus at a level of inhibition significantly less than 100%, or if you observe a sudden drop in viability at the highest concentrations, it could be indicative of off-target effects or compound precipitation. It is important to correlate your viability data with a target engagement assay, such as a Western blot for phosphorylated RSK (a direct downstream target of ERK), to confirm that the observed effects are due to on-target inhibition.[4]

Experimental Protocols

Protocol 1: Cell Seeding and Ravoxertinib Treatment

This protocol outlines the general steps for preparing cells and treating them with Ravoxertinib for IC50 determination.

• Cell Culture: Culture your chosen cell line in the recommended medium and conditions until they reach approximately 80% confluency.

• Cell Harvesting and Counting: Aspirate the medium, wash the cells with PBS, and detach them using a suitable dissociation reagent (e.g., Trypsin-EDTA). Neutralize the dissociation reagent with complete medium and collect the cells in a conical tube. Centrifuge, resuspend in fresh medium, and count the cells to determine the concentration.

• Cell Plating: Dilute the cell suspension to the optimized seeding density and plate into a 96-well plate. Incubate overnight to allow for cell attachment.

• Drug Preparation: Prepare a series of Ravoxertinib dilutions from your DMSO stock in the appropriate cell culture medium. It is good practice to perform a serial dilution to ensure accuracy.[13][19] Remember to include a vehicle control (DMSO-only) at the same concentration as your highest drug concentration.

• Treatment: Carefully remove the medium from the cells and add the medium containing the different concentrations of Ravoxertinib.

• Incubation: Incubate the plate for the predetermined duration (e.g., 48 or 72 hours).

Caption: General workflow for an in-vitro IC50 determination experiment.

Protocol 2: CellTiter-Glo® Luminescent Cell Viability Assay

This protocol is adapted from the manufacturer's instructions and is a reliable method for assessing cell viability.[14]

• Equilibration: Remove the 96-well plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.

• Reagent Preparation: Prepare the CellTiter-Glo® reagent according to the manufacturer's protocol.

• Reagent Addition: Add a volume of CellTiter-Glo® reagent to each well equal to the volume of cell culture medium in the well.

• Mixing: Mix the contents of the wells for 2 minutes on an orbital shaker to induce cell lysis.

• Incubation: Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measurement: Measure the luminescence using a plate reader.

Data Analysis and Interpretation

The raw data (e.g., luminescence values) should be normalized to the vehicle control (100% viability) and a background control (no cells, 0% viability). The normalized data can then be plotted against the logarithm of the drug concentration. A sigmoidal dose-response curve is typically fitted to the data using a four-parameter logistic regression model to determine the IC50 value.[20]

Data Presentation

Parameter	Description	Typical Value Range
Cell Line	Cancer cell line used for the assay	e.g., A375 (BRAF V600E), HCT116 (KRAS G13D)
Seeding Density	Cells per well in a 96-well plate	2,000 - 10,000
Incubation Time	Duration of drug exposure	48 - 72 hours
Ravoxertinib Conc.	Range of concentrations tested	0.1 nM - 10 µM
Viability Assay	Method used to assess cell viability	CellTiter-Glo®, MTT, MTS
Expected IC50	Approximate IC50 based on literature	10 nM - 1 µM (cell-based)

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 71727581, Ravoxertinib. [Link]

• Patsnap. What is the mechanism of Befotertinib Mesylate? Synapse. [Link]

• Pathology and Oncology Research. On-Target Side Effects of Targeted Therapeutics of Cancer. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. ravoxertinib. [Link]

• Translational Oncology. The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells. [Link]

• Cancers. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. [Link]

• National Center for Biotechnology Information. The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells. [Link]

• Oncotarget. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device. [Link]

• International Journal of Molecular Sciences. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. [Link]

• INTEGRA Biosciences. How to do serial dilutions (including calculations). [Link]

• ResearchGate. Guidelines for accurate EC50/IC50 estimation. [Link]

• National Center for Biotechnology Information. Cell Viability Assays - Assay Guidance Manual. [Link]

• Antimicrobial Agents and Chemotherapy. Estimation of Serum-Free 50-Percent Inhibitory Concentrations for Human Immunodeficiency Virus Protease Inhibitors Lopinavir and Ritonavir. [Link]

• Reaction Biology. Testing kinase inhibitors where it matters: Drug screening in intact cells. [Link]

• BPS Bioscience. Serial Dilution Protocol. [Link]

• ResearchGate. The ERK1/2 cascade and ERK2 structure. [Link]

• PubMed. Effect of altered serum lipid concentrations on the IC50 of halofantrine against Plasmodium falciparum. [Link]

• The Royal Society of Chemistry. Determination of IC50 value of anticancer drug on cell by D2O- single cell Raman spectroscopy. [Link]

• The Institute of Cancer Research. Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. [Link]

• ResearchGate. Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens. [Link]

• Reaction Biology. Cell Proliferation Assay Service | CellTiter-Glo. [Link]

• AACR Publications. IC50 profiling against 320 protein kinases: Improving the accuracy of kinase inhibitor selectivity testing. [Link]

• Creative Diagnostics. Erk Signaling Pathway. [Link]

• StackWave. Understanding Serial Dilution - An Essential Practice for Drug Discovery. [Link]

• Science Buddies. How to Make Dilutions and Serial Dilutions. [Link]

• Molecules. Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors. [Link]

• ResearchGate. Importance of IC50 value in in vitro metabolomics? [Link]

• ResearchGate. IC 50 profiling against 320 protein kinases: Improving the accuracy of kinase inhibitor selectivity testing. [Link]

• ACS Publications. Combining IC50 or Ki Values from Different Sources Is a Source of Significant Noise. [Link]

• Landes Bioscience. The ERK Cascade: Distinct Functions within Various Subcellular Organelles. [Link]

• Microbe Notes. Serial Dilution: Formula, Calculator, Method, Uses, Examples. [Link]

• ResearchGate. DMSO solubility and bioscreening. [Link]

• ACS Publications. Mononuclear Nonoxido vs Dinuclear Oxido VIV Metallodrugs: Solution Behavior, Biomolecular Binding, Cytotoxicity. [Link]

• Frontiers in Pharmacology. Role of the Extracellular Signal-Regulated Kinase 1/2 Signaling Pathway in Ischemia-Reperfusion Injury. [Link]

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. ravoxertinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Ravoxertinib | C21H18ClFN6O2 | CID 71727581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The ERK Cascade: Distinct Functions within Various Subcellular Organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Estimation of Serum-Free 50-Percent Inhibitory Concentrations for Human Immunodeficiency Virus Protease Inhibitors Lopinavir and Ritonavir - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effect of altered serum lipid concentrations on the IC50 of halofantrine against Plasmodium falciparum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. integra-biosciences.com [integra-biosciences.com]
• 13. bpsbioscience.com [bpsbioscience.com]
• 14. CellTiter-Glo® Luminescent Cell Viability Assay [promega.jp]
• 15. CellTiter-Glo® 2.0 Cell Viability Assay | ATP Assay | Promega [promega.com]
• 16. static.fishersci.eu [static.fishersci.eu]
• 17. icr.ac.uk [icr.ac.uk]
• 18. Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. stackwave.com [stackwave.com]
• 20. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Ravoxertinib Besylate Precipitation

Topic: Optimization of Ravoxertinib Besylate (GDC-0994) Solubilization in Cell Culture Media Content Type: Technical Support Hub & Troubleshooting Guide Audience: Senior Researchers, Assay Developers, and DMPK Scientists[1]

Executive Summary & Mechanism of Action

Ravoxertinib (GDC-0994) is a highly selective, orally bioavailable ERK1/2 inhibitor.[1][2][3][4] In research settings, it is frequently supplied as the besylate salt (benzenesulfonate) to enhance solid-state stability and initial dissolution.

However, the besylate salt presents a unique challenge in aqueous media: ionic dissociation followed by free-base precipitation. When the stock solution (typically in DMSO) is introduced to buffered media (pH 7.2–7.4), the benzenesulfonic acid counter-ion dissociates. If the local concentration of the resulting Ravoxertinib free base exceeds its intrinsic aqueous solubility (<0.1 mg/mL), immediate micro-precipitation occurs. This "crashing out" is often invisible to the naked eye but results in erratic IC50 values and false negatives.

This guide provides a self-validating protocol to maintain thermodynamic stability during the critical transition from organic solvent to aqueous phase.

Technical Troubleshooting Guide (Q&A)

Q1: Why does my Ravoxertinib stock precipitate immediately upon addition to the media, even at low concentrations?

Diagnosis: This is likely a Solvent-Shock Precipitation event caused by high local supersaturation.[1] The Mechanism: When a droplet of DMSO stock hits the aqueous media, the DMSO diffuses away faster than the drug molecules can disperse. This creates a transient interface where the drug concentration is high, but the solvent strength (DMSO %) is low, forcing the hydrophobic free base out of solution. The Fix: Never add the stock to a static volume of media. You must create a dynamic mixing vortex (see Protocol A) to disperse the compound faster than the DMSO gradient collapses.

Q2: Does the age of my DMSO affect the besylate salt specifically?

Diagnosis: Yes. Ravoxertinib besylate is hygroscopic . The Mechanism: DMSO is highly hygroscopic and will absorb atmospheric water over time. The presence of water in the DMSO stock solution can prematurely dissociate the besylate salt into its ionic components within the stock vial. This reduces the maximum solubility of the stock and promotes crystal nucleation before you even begin the experiment. The Fix: Use only anhydrous DMSO (≤0.05% water) stored in a desiccator. Discard DMSO aliquots that have been freeze-thawed more than 3 times.[1]

Q3: Can I use an intermediate dilution step in PBS?

Diagnosis: Avoid PBS for intermediate steps. The Mechanism: Phosphate Buffered Saline (PBS) has a high ionic strength and no solubilizing agents.[1] Diluting a hydrophobic kinase inhibitor like Ravoxertinib into cold PBS often triggers immediate precipitation due to the "salting-out" effect.[1] The Fix: Perform intermediate dilutions in culture media containing serum (FBS/FCS). Serum albumin acts as a carrier protein, sequestering the hydrophobic drug molecules and preventing aggregation during the dilution process.

Data Reference: Solubility Profile

Solvent / Medium	Solubility Limit (Max)	Stability (25°C)	Notes
Anhydrous DMSO	~88 - 100 mg/mL	24 Hours	Highly Hygroscopic.[1] Use fresh.
Ethanol	~88 mg/mL	< 4 Hours	Evaporation alters concentration.
Water / PBS	< 0.1 mg/mL	Immediate Precip	Insoluble as free base.
Media + 10% FBS	~5 - 10 µM (varies)	Assay Duration	Serum proteins stabilize solubility.[1]

Validated Experimental Protocols

Protocol A: The "Dynamic Vortex" Direct Addition Method

Best for: Final concentrations < 10 µM.[5]

• Preparation: Warm the cell culture media to 37°C . Cold media drastically reduces solubility.

• Vortex Setup: Set a benchtop vortex mixer to a low-medium speed (creating a gentle swirl, not violent splashing).

• Addition:

  • Hold the tube of warm media on the vortex mixer.

  • While the media is swirling, inject the DMSO stock solution sub-surface (directly into the liquid, not on the wall) using a p10 or p20 pipette.

  • Continue vortexing for 10 seconds.

• Validation: Visually inspect the tube against a dark background. If the solution is clear (no turbidity/cloudiness), the drug is solubilized.

Protocol B: The Serial Dilution "Step-Down" Method

Best for: Dose-response curves and high concentrations (> 10 µM).[1]

Instead of jumping from 100% DMSO to 0.1% DMSO in one step, use the media itself to step down the concentration.

• Stock: Prepare 10 mM stock in anhydrous DMSO.

• Step 1 (Intermediate): Dilute stock 1:100 into 100% DMSO to create a 100 µM working stock. (This keeps the drug soluble).[1][2][3][6]

• Step 2 (Final): Dilute the 100 µM DMSO working stock 1:100 into warm Media + Serum .

  • Result: 1 µM Final Drug Concentration, 1% Final DMSO Concentration.

  • Note: If 1% DMSO is toxic to your specific cell line, perform an additional 1:10 dilution using media containing 1% DMSO (vehicle) to maintain the solvent baseline while diluting the drug.

Visualized Workflows

Figure 1: Solubility Logic & Troubleshooting Tree

Caption: Decision matrix for diagnosing precipitation issues with Ravoxertinib Besylate.

Figure 2: The "Solvent Shock" Mechanism

Caption: Visualizing the precipitation risk during the transition from organic stock to aqueous media.

References

• Selleck Chemicals. Ravoxertinib (GDC-0994) Datasheet and Solubility Profile.[1][3] Retrieved from

• MedChemExpress. Ravoxertinib (GDC-0994) Solubility and Preparation Guidelines. Retrieved from

• American Chemical Society (ACS). Development of a Practical Synthesis of ERK Inhibitor GDC-0994.[1] (Discusses salt formation and solvent interactions). Retrieved from [1]

• ResearchGate. Discussions on Preventing DMSO Compound Precipitation in Cell Culture. Retrieved from

• BenchChem. Troubleshooting Compound Precipitation in Media. Retrieved from [1]

Sources

• 1. Ravoxertinib | C21H18ClFN6O2 | CID 71727581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]

Technical Support Center: Ravoxertinib Besylate (GDC-0994)

The following guide serves as a specialized technical resource for researchers utilizing Ravoxertinib besylate (GDC-0994). It is structured to address high-level experimental discrepancies often misidentified as "off-target" effects but which frequently stem from specific pharmacological nuances of this molecule.[1][2]

Topic: Troubleshooting Off-Target Effects & Experimental Anomalies Lead Scientist: Senior Application Scientist, Kinase Biology Division[1][2]

Executive Summary & Mechanism of Action

Ravoxertinib (GDC-0994) is a potent, orally bioavailable, ATP-competitive inhibitor of ERK1 and ERK2.[2] Unlike upstream MEK inhibitors (e.g., cobimetinib, trametinib), Ravoxertinib targets the terminal node of the MAPK pathway.[2]

The "Off-Target" Illusion: Many users report "off-target" toxicity or "lack of potency" because they apply readouts designed for Raf/MEK inhibitors to Ravoxertinib.[1][2] The most critical technical distinction is that Ravoxertinib does not consistently inhibit ERK phosphorylation (pERK). In fact, pERK levels often remain stable or slightly elevated due to feedback loop suppression, while the catalytic activity of ERK is fully blocked.

Key Pharmacological Profile

Parameter	Value / Characteristic	Notes
Target	ERK1 / ERK2	ATP-competitive inhibition
IC50 (Cell-free)	ERK1: ~1.1–6.1 nM ERK2: ~0.3–3.1 nM	Highly potent
Key "Off-Target"	p90RSK (IC50 ~12 nM)	Critical:[1][2][3][4] Direct inhibition of p90RSK can confound downstream analysis.
Biomarker	p-p90RSK (Thr359/Ser363)	DO NOT use pERK (Thr202/Tyr204) as a primary efficacy readout.[1][2]

Interactive Troubleshooting Guides (Q&A)

Module A: The "pERK Paradox" (Western Blot Troubleshooting)

Q: I treated my cells with 100 nM Ravoxertinib, but Western blots show pERK levels are unchanged or even slightly higher. Is the drug degraded?

A: The drug is likely functional; your readout is the issue.

• Mechanism: Ravoxertinib binds the ATP pocket of ERK. It does not prevent MEK from phosphorylating ERK.[1][2][5] Furthermore, by blocking ERK output, Ravoxertinib relieves the ERK-dependent negative feedback loop on RAF/MEK.[2] This often sustains or increases upstream drive, keeping ERK phosphorylated (but catalytically dead).[1][2]

• Solution: You must blot for a downstream substrate of ERK to verify inhibition.

  • Primary Readout: Phospho-p90RSK (Thr359/Ser363).[1][2]

  • Secondary Readout: Phospho-c-Fos or DUSP6 expression (mRNA or protein).[1][2]

  • Protocol Adjustment: If you observe high pERK, it confirms the negative feedback loop has been broken, which indirectly validates that the inhibitor is engaging the target.

Module B: Distinguishing Toxicity from Off-Target Effects[1][2]

Q: I see massive cell death in my wild-type KRAS/BRAF lines at 5 µM. Is this an off-target effect?

A: Likely yes, or non-specific toxicity.[2]

• The Selectivity Window: Ravoxertinib is highly selective for BRAF-mutant contexts.[1][2] In RAS-mutant or Wild-Type cells, the therapeutic window is narrower.[1][2]

• The "Cliff": At concentrations >1–2 µM, ATP-competitive inhibitors often lose specificity.[2]

• Troubleshooting Steps:

  • Check the IC50: In sensitive lines (e.g., HT-29, Malme-3M), GI50 should be <50 nM.[2] If you need µM concentrations to see an effect, you are likely observing off-target kinase inhibition (e.g., CDK inhibition causing G1 arrest independent of MAPK).[2]

  • Solubility Check: Ravoxertinib besylate is hydrophobic.[1][2] At >5 µM in aqueous media, micro-precipitation can occur, causing physical toxicity to cells (jagged cell membranes, debris).[2]

  • Control: Run a MEK inhibitor (e.g., Cobimetinib) side-by-side.[1][2] If the toxicity profile differs significantly at equipotent doses, the Ravoxertinib effect at high dose is likely off-target.[2]

Module C: Formulation & Stability Issues

Q: My IC50 values are shifting from 5 nM to 50 nM over a month. Is the Besylate salt unstable?

A: The Besylate salt is stable, but the solution is sensitive.

• The DMSO Factor: Ravoxertinib is soluble in DMSO (≥35 mg/mL), but hygroscopic DMSO (DMSO that has absorbed water from the air) drastically reduces solubility, leading to "invisible" precipitation.[1][2]

• Protocol:

  • Storage: Store powder at -20°C. Store DMSO aliquots at -20°C or -80°C.

  • Usage: Do not freeze-thaw stock solutions more than 3 times.

  • Visual Check: Before adding to cell media, centrifuge the DMSO stock at 10,000 x g for 5 minutes. If a pellet forms, your concentration is lower than calculated.

Visualizing the Mechanism & Troubleshooting Logic

The following diagrams illustrate the pathway dynamics and a decision tree for troubleshooting "No Effect" results.

Figure 1: The Feedback Loop & Biomarker Selection

This diagram shows why pERK accumulates upon Ravoxertinib treatment and why p90RSK is the correct readout.

Caption: Ravoxertinib inhibits ERK catalytic activity but spares upstream phosphorylation by MEK.[1][2] Relief of negative feedback (dashed red line) can sustain pERK levels, making pERK a false-negative biomarker.[1][2]

Figure 2: Troubleshooting Decision Matrix

A logic flow for resolving experimental inconsistencies.

Caption: Step-by-step logic to isolate whether the issue is biological resistance, incorrect biomarker selection, or drug failure.

Validated Experimental Protocols

Protocol 1: Western Blotting for Ravoxertinib Efficacy

Standard pERK blotting leads to false negatives.[1][2] This protocol validates target engagement.

• Cell Seeding: Seed BRAF-mutant cells (e.g., HT-29 or A375) at 70% confluency.[1][2]

• Treatment: Treat with Ravoxertinib (0, 10, 100, 1000 nM) for 2 hours .

  • Note: Short timepoints (1-2h) are best for signaling; long timepoints (24h) introduce compensatory gene expression changes.[1][2]

• Lysis: Use RIPA buffer supplemented with Phosphatase Inhibitor Cocktail 2 & 3 (Sigma or equivalent).[1][2]

  • Critical: Do not use simple Sodium Orthovanadate; broad-spectrum inhibition is required to preserve p-p90RSK signal.[1][2]

• Antibody Panel:

  • Primary Target: Anti-p90RSK (Phospho-Thr359/Ser363).[1][2] Expected Result: Dose-dependent decrease.[1][2]

  • Control Target: Anti-ERK1/2 (Total) and Anti-pERK (Thr202/Tyr204).[1][2] Expected Result: pERK stable or increased; Total ERK stable.

  • Loading Control: GAPDH or Vinculin.[1][2]

Protocol 2: Solubility Verification (The "Spin Test")

Use this if potency varies between replicates.[1][2]

• Prepare your working stock (e.g., 10 mM in DMSO).[1][2]

• Dilute to 100 µM in culture media (1:100 dilution).

• Visual Check: Hold against a light source.[1][2] Is it cloudy?

• Centrifugation: Spin at 13,000 rpm for 10 minutes.

• Analysis: Carefully sample the supernatant and measure absorbance at 280nm (or use HPLC if available) compared to a theoretical standard. If the supernatant concentration is <80% of theoretical, you have precipitation issues.

  • Fix: Sonicate the stock for 5 minutes before dilution. Ensure DMSO is anhydrous.[1][2][6]

References

• Clinical Development & Mechanism: Blake, J. F., et al. (2016).[1][2][7] Discovery of (S)-1-(1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one (GDC-0994), an Extracellular Signal-Regulated Kinase 1/2 (ERK1/2) Inhibitor in Early Clinical Development.[1][2][7] Journal of Medicinal Chemistry, 59(12), 5650–5660.[2] [1][2]

• Pharmacodynamics & Biomarkers: Robarge, K., et al. (2014).[1][2] GDC-0994: A potent and selective ERK1/2 inhibitor in early clinical development.[1][2][4][8][9][10] Cancer Research, 74(19 Supplement), CT233.[1][2]

• Off-Target & Selectivity Profiling: Roskoski, R. (2019).[1][2] Targeting ERK1/2 protein-serine/threonine kinases in human cancers. Pharmacological Research, 142, 151-168.[2][7]

• Feedback Loop Mechanisms: Lito, P., et al. (2014).[1][2] Relief of profound feedback inhibition of mitogenic signaling by RAF inhibitors attenuates their activity in BRAFV600E melanomas. Cancer Cell, 25(5), 697-710.[1][2] (Contextual grounding for MAPK feedback loops).

Sources

• 1. Ravoxertinib besylate | C27H24ClFN6O5S | CID 91971355 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. selleckchem.com [selleckchem.com]
• 7. GDC-0994 - LKT Labs [lktlabs.com]
• 8. The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Ravoxertinib besylate degradation and storage problems

Technical Support Center: Ravoxertinib (GDC-0994) Besylate [1]

Status: Operational Topic: Stability, Degradation, and Storage Protocols Ticket ID: GDC-TECH-001[1]

Executive Summary

Ravoxertinib (GDC-0994) is a highly selective, ATP-competitive inhibitor of ERK1 and ERK2.[1][2] While the besylate salt form (GDC-0994 besylate) is developed to improve bioavailability and solubility compared to the free base, it introduces specific handling challenges regarding hygroscopicity and polymorphic stability.[1] This guide addresses the root causes of experimental inconsistency, focusing on preventing hydrolytic degradation and managing solubility "crash-out" events in aqueous media.

Module 1: Chemical Integrity & Storage

Q: My Ravoxertinib besylate powder has turned from a white solid to a sticky, yellow semi-solid. Is it still usable?

A: Likely No. This physical change indicates significant hygroscopic degradation.[1] The besylate salt of Ravoxertinib is sensitive to moisture. When the sulfonic acid moiety absorbs atmospheric water, it can induce localized hydrolysis or disproportionation, leading to the "sticky" appearance and yellow discoloration (oxidation).

• The Mechanism: The besylate salt formation relies on a specific crystal lattice to maintain stability. Moisture ingress disrupts this lattice, potentially reverting the salt to an amorphous state or causing the free base to dissociate, which drastically alters solubility and potency.

• Corrective Action: Discard the batch if LC-MS confirms degradation >5%.

• Prevention Protocol:

  • Desiccation is Mandatory: Store vials inside a secondary container with active desiccant packs (silica gel or molecular sieves).[1]

  • Temperature: Long-term storage must be at -20°C or -80°C .

  • Equilibration: Never open a cold vial immediately. Allow the vial to warm to room temperature (approx. 30 mins) inside the desiccator before opening to prevent condensation on the hygroscopic solid.

Q: What is the maximum shelf-life of GDC-0994 in DMSO?

A: Strictly limited based on temperature. Kinase inhibitors in solution are prone to oxidation and freeze-thaw degradation.[1]

Storage Condition	Max Stability	Risk Factor
-80°C (Anhydrous DMSO)	6 Months	Low.[1] Recommended for master stocks.[1]
-20°C (Anhydrous DMSO)	1 Month	Moderate.[1] Risk of repeated freeze-thaw cycles.[1][3]
4°C (Refrigerator)	< 24 Hours	High. DMSO is hygroscopic; water absorption leads to precipitation.[1]
Room Temperature	< 4 Hours	Critical.[1] Rapid oxidation and potential light sensitivity.[1]

Technical Tip: Aliquot your master stock (e.g., 10 mM) into single-use volumes (e.g., 20 µL) to avoid freeze-thaw cycles. Use amber vials to protect from light.[1]

Module 2: Solubility & Reconstitution

Q: I see a precipitate when adding my DMSO stock to cell culture media. Why?

A: The "Solvent Shock" Effect. Ravoxertinib free base is practically insoluble in water (< 0.1 mg/mL).[1] While the besylate salt improves this, the drug is still highly lipophilic. Rapid addition of a high-concentration DMSO stock into aqueous media causes the compound to "crash out" before it can disperse.[1]

Troubleshooting Workflow:

Figure 1: Decision tree for troubleshooting Ravoxertinib precipitation events.[1]

The "Step-Down" Protocol:

• Prepare Stock: 10 mM in anhydrous DMSO.

• Intermediate Dilution: Dilute the stock 1:10 in culture media (or PBS) without serum first. Vortex immediately. This creates a 1 mM intermediate.[1][4]

• Final Application: Add the intermediate to your cell culture dish to reach the final concentration (e.g., 1 µM).

• Why? This prevents the high-concentration DMSO droplet from hitting the water interface and forming an insoluble shell.[1]

Q: Can I use "old" DMSO to reconstitute the powder?

A: Absolutely Not. DMSO is hygroscopic.[4][5] An opened bottle of DMSO can absorb significant water from the air.

• The Risk: If your DMSO contains even 1-2% water, Ravoxertinib besylate may not fully dissolve, or it may disproportionate back to the less soluble free base over time.[1]

• Requirement: Use anhydrous, analytical-grade DMSO (≥99.9%) from a sealed ampoule or a bottle stored over molecular sieves.[1]

Module 3: Biological Mechanism & Validation

Q: How do I validate that the drug is working in my cells?

A: Monitor the phosphorylation of downstream targets, not ERK itself. Ravoxertinib is an ATP-competitive inhibitor. It binds to the kinase domain of ERK1/2.

• Common Mistake: Checking p-ERK (Thr202/Tyr204) levels as a readout of inhibition.[1]

• Reality: ATP-competitive inhibitors often increase p-ERK levels due to a feedback loop where the loss of negative feedback leads to hyper-phosphorylation of ERK by MEK, even though ERK's catalytic activity is blocked.[1]

• Correct Biomarker: Measure the phosphorylation of RSK (p90RSK) , a direct substrate of ERK. Loss of p-RSK indicates successful ERK inhibition.[1]

Figure 2: The MAPK signaling cascade showing the site of Ravoxertinib action and the critical downstream readout (RSK).[1]

References

• Discovery & Synthesis: Blake, J. F., et al. (2016).[1] "Discovery of (S)-1-(1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one (GDC-0994), an Extracellular Signal-Regulated Kinase 1/2 (ERK1/2) Inhibitor in Early Clinical Development."[1] Journal of Medicinal Chemistry, 59(12), 5650–5660. [1]

• Besylate Salt Development: Ren, Z., et al. (2018).[1] "Discovery and Development of GDC-0994: A Selective and Efficacious Small Molecule Inhibitor of ERK1/2." ACS Symposium Series.

• Clinical Pharmacokinetics: Weekes, C. D., et al. (2020).[1] "A First-in-Human Phase I Study to Evaluate the ERK1/2 Inhibitor GDC-0994 in Patients with Advanced Solid Tumors." Clinical Cancer Research, 26(13).[1]

• In Vivo Efficacy & Protocols: Zhang, J., et al. (2023). "Ravoxertinib (GDC-0994) treatment attenuates neurobehavioral deficits...[1] after subarachnoid hemorrhage." ACS Omega, 8(22).[1]

• Vendor Stability Data: MedChemExpress (MCE).[1][5] "Ravoxertinib Besylate Datasheet & Storage."

Sources

• 1. medkoo.com [medkoo.com]
• 2. Advances in ERK1/2 inhibition: a medicinal chemistry perspective on structure and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. shellchemtech.com [shellchemtech.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]

Technical Support Center: Ravoxertinib Besylate (GDC-0994) Dosage &amp; Resistance Protocols

Introduction: The Challenge of ERK Inhibition

Ravoxertinib (GDC-0994) is a potent, ATP-competitive inhibitor of ERK1 and ERK2.[1] Unlike upstream inhibitors (BRAF or MEK inhibitors), Ravoxertinib targets the terminal node of the MAPK signaling cascade. While this theoretically prevents pathway reactivation, resistant cell lines often develop novel compensatory mechanisms, such as bypass signaling (e.g., PI3K/AKT activation) or amplification of upstream drivers (e.g., BRAF or KRAS).

When working with Ravoxertinib besylate , you are handling the salt form typically used to improve solubility and stability. This guide addresses the specific technical challenges of adjusting dosage for resistant lines, ensuring you distinguish between pharmacological tolerance and genetic resistance .

Part 1: Diagnostic Assessment (Is it True Resistance?)

Before adjusting dosage, you must verify the nature of the resistance. Users often mistake a temporary stress response for stable resistance.

Q: My cells are growing in the presence of the drug, but the IC50 hasn't shifted significantly. Is this resistance?

A: Likely not. This is often drug tolerance (or "persister" state), not genetic resistance.

• The Test: Remove the drug for 3-5 passages ("drug holiday") and re-assess the IC50.

  • Reversible: If sensitivity returns, the cells were merely tolerant.

  • Stable: If the IC50 remains elevated (>5-10 fold shift), you have generated a resistant line.

• Action: Do not escalate the dose yet. Maintain the current pressure until the population stabilizes and growth rates recover to >80% of the parental line.

Q: How do I calculate the correct starting dose for resistance generation?

A: Do not guess. Use the IC50 of the parental sensitive line as your baseline.

• Start Low: Begin at IC20–IC30 . High-dose shock (e.g., IC90) often selects for pre-existing rare clones but kills the bulk population too fast to allow de novo adaptation, leading to culture collapse.

• Escalation Rule: Only increase the concentration when cells demonstrate healthy morphology and logarithmic growth at the current tier.

Part 2: Dosage Strategy & Solubility

Q: The required dose for my resistant cells is approaching the solubility limit. How do I handle Ravoxertinib besylate at high concentrations?

A: Ravoxertinib besylate has good solubility in DMSO, but "crashing out" (precipitation) in aqueous media is a common failure mode at high micromolar concentrations.

Solubility & Formulation Guide:

Parameter	Specification	Expert Note
MW (Free Base)	439.85 g/mol	Use for molarity if your stock is already dissolved.
MW (Besylate Salt)	~596.0 g/mol	CRITICAL: Check your CoA. You must account for the salt weight when weighing powder.
Max Solubility (DMSO)	~79 mM (35 mg/mL)	Stock solutions >10 mM are stable at -80°C.
Media Precip. Limit	~10–20 µM	In serum-containing media, Ravoxertinib may precipitate above this range.

Troubleshooting High Doses (>10 µM):

• Warm the Media: Pre-warm culture media to 37°C before adding the drug stock.

• Vortex Immediately: Vortex the media immediately upon adding the DMSO stock to prevent local high-concentration "hotspots" that trigger crystallization.

• Check for Crystals: Inspect the well under 10x/20x microscopy 1 hour after dosing. Shimmering needles or amorphous debris indicate precipitation. If seen, the effective dose is unknown and the experiment is invalid.

Q: I see toxicity in my vehicle control (DMSO) at high drug doses. What is the limit?

A: Maintain final DMSO concentration <0.1% (v/v) .

• If your resistant line requires 20 µM drug, and your stock is 10 mM, you are adding 2 µL per mL (0.2% DMSO). This is toxic to sensitive cells.

• Solution: Prepare a higher concentration stock (e.g., 50 mM or 75 mM) to keep the DMSO volume low.

Part 3: Mechanistic Validation (The "pERK Paradox")

Q: I treated my cells with Ravoxertinib, but Western Blot shows pERK (T202/Y204) is unchanged or even HIGHER. Is the drug inactive?

A: NO. This is a classic artifact of ATP-competitive ERK inhibitors.

• Mechanism: Ravoxertinib binds the kinase domain of ERK, preventing it from phosphorylating downstream targets. However, it prevents the negative feedback loop that ERK normally imposes on RAF/MEK.

• Result: Upstream RAF/MEK activity increases, leading to hyper-phosphorylation of ERK at the T202/Y204 sites. The drug is bound to ERK, so ERK is "active" (phosphorylated) but catalytically dead .

The Correct Biomarker: Do not rely on pERK. You must blot for a downstream substrate to prove target engagement.

Target	Expected Change with Ravoxertinib	Interpretation
pERK1/2 (T202/Y204)	No Change / Increase	Artifact: Feedback loop relief. Does NOT indicate failure.
pRSK (S380)	Decrease (↓↓↓)	Valid: Direct substrate of ERK.[1] Must drop if drug is working.
pELK1	Decrease (↓↓↓)	Valid: Nuclear target of ERK.
DUSP6 (Protein)	Decrease (↓↓)	Valid: ERK activity stabilizes DUSP6; inhibition leads to degradation.

Part 4: Visualizing the Mechanism

The following diagram illustrates the "pERK Paradox" and why pRSK is the correct readout for your resistant lines.

Caption: Mechanism of Action. Ravoxertinib blocks ERK catalytic activity (inhibiting pRSK) but may increase pERK levels by relieving negative feedback on RAF.

Part 5: Step-by-Step Resistance Generation Protocol

Objective: Generate a Ravoxertinib-resistant cell line with a >10-fold IC50 shift. Method: Stepwise Dose Escalation.

Phase 1: Initial Sensitivity (Day 0-7)

• Seed Cells: Plate parental cells at 30-40% confluence.

• Determine Baseline: Perform a 72h dose-response assay (CellTiter-Glo or similar) to establish the parental IC50 .

• Initial Dose: Treat a bulk flask with IC20 concentration of Ravoxertinib.

Phase 2: Escalation (Months 1-4)

• Observation: Monitor cells daily. Expect massive cell death initially.

• Recovery: Change media (with fresh drug) every 3 days. Wait until cells regain "cobblestone" morphology and reach 80% confluence.

• Passage: Split cells.

  • Flask A (Maintenance): Keep at current dose.

  • Flask B (Escalation): Increase dose by 1.5x to 2x .

• Repeat: If Flask B survives and grows, it becomes the new maintenance flask. If it dies, revert to Flask A and wait longer before escalating.

Phase 3: Stability Validation (Month 5+)

• The "Holiday" Test: Culture the putative resistant line without drug for 2 weeks.

• IC50 Assay: Run a side-by-side dose-response of:

  • Parental Line[2]

  • Resistant Line (Continuous Drug)

  • Resistant Line (Drug Holiday)

• Criteria: A successful line will show a >10-fold shift in IC50 that persists even after the drug holiday.

Caption: Stepwise dose escalation workflow. Critical decision nodes ensure population recovery before increasing drug pressure.

References

• Genentech/Roche. (2017). GDC-0994 (Ravoxertinib) Molecule Information and Phase I Clinical Data.[3] New Drug Approvals. Link

• Wong, H., et al. (2020). A First-in-Human Phase I Study to Evaluate the ERK1/2 Inhibitor GDC-0994 in Patients with Advanced Solid Tumors.[4] Clinical Cancer Research.[5] Link

• Chen, Y., et al. (2024).[3][6] The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells.[1][3] Translational Oncology.[3] Link

• Hatzivassiliou, G., et al. (2012). ERK inhibition overcomes acquired resistance to MEK inhibitors. Nature.[7] (Mechanistic basis for ERK targeting). Link

• MedChemExpress. (2024). Ravoxertinib (GDC-0994) Product & Solubility Data.[8]Link

Sources

• 1. The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. creative-bioarray.com [creative-bioarray.com]
• 3. researchgate.net [researchgate.net]
• 4. A First-in-Human Phase I Study to Evaluate the ERK1/2 Inhibitor GDC-0994 in Patients with Advanced Solid Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. | BioWorld [bioworld.com]
• 6. researchgate.net [researchgate.net]
• 7. aacrjournals.org [aacrjournals.org]
• 8. medchemexpress.com [medchemexpress.com]

Ravoxertinib Besylate Technical Support Center: Troubleshooting Unexpected Phenotypes

Welcome to the technical support center for Ravoxertinib besylate (also known as GDC-0994). This guide is designed for researchers, scientists, and drug development professionals to help navigate and troubleshoot unexpected experimental outcomes. As a selective and potent inhibitor of ERK1/2, Ravoxertinib is a powerful tool for investigating the MAPK signaling pathway.[1][2] However, the complexity of this pathway can sometimes lead to results that are not immediately intuitive. This document provides a framework for understanding and resolving these challenges in a systematic, evidence-based manner.

Introduction to Ravoxertinib Besylate

Ravoxertinib besylate is an orally available, small-molecule inhibitor that selectively targets the extracellular signal-regulated kinases ERK1 and ERK2.[1] By preventing the phosphorylation and activation of ERK1/2, Ravoxertinib effectively blocks downstream signaling, which is crucial for cell proliferation, differentiation, and survival in many cancer types.[1][2] It has demonstrated significant anti-tumor activity, particularly in cancer models with BRAF and KRAS mutations.[3][4]

Biochemical Profile

Target	IC50
ERK1	1.1 nM
ERK2	0.3 nM
p90RSK (in-cell)	12 nM

Table 1: Biochemical potency of Ravoxertinib besylate against key signaling molecules. Data compiled from multiple sources.[3][4]

Core Principles of Troubleshooting

When encountering an unexpected phenotype, it is crucial to approach the problem methodically. The following troubleshooting guide is structured around common questions and observations. Each section provides a rationale for the unexpected result, a diagnostic plan, and a step-by-step protocol for investigation.

FAQ 1: Why am I not seeing the expected growth inhibition in my cancer cell line?

This is one of the most common challenges. You've treated your cells with Ravoxertinib, but the proliferation rate is unchanged, or the IC50 is significantly higher than anticipated.

Potential Cause 1: Insensitivity of the Cellular Context

The anti-proliferative effects of Ravoxertinib are not universal across all cell lines. Research has shown that cancer cells with BRAF mutations are particularly sensitive to ERK inhibition, often undergoing G1 phase cell-cycle arrest.[5] In contrast, many RAS-mutant or wild-type cell lines show minimal effects on cell proliferation.[5]

Diagnostic Plan:

• Verify the Genetic Background: Confirm the mutational status (BRAF, RAS, etc.) of your cell line.

• Assess On-Target Activity: Even in the absence of a growth phenotype, it is essential to confirm that Ravoxertinib is engaging its target. This is achieved by measuring the phosphorylation of a direct downstream substrate of ERK, such as p90RSK (RSK).[5]

Experimental Protocol: Verifying On-Target Activity via Western Blot

This protocol will allow you to determine if Ravoxertinib is inhibiting ERK activity in your specific cell line, irrespective of the impact on cell proliferation.

Materials:

• Ravoxertinib besylate stock solution (in DMSO)

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-RSK (Thr359/Ser363), anti-total RSK, anti-phospho-ERK1/2 (Thr202/Tyr204), anti-total ERK1/2, and a loading control (e.g., anti-GAPDH).

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Seeding and Treatment: Seed your cells in a 6-well plate and allow them to adhere overnight. Treat the cells with a dose-range of Ravoxertinib (e.g., 10 nM, 100 nM, 1 µM) and a DMSO vehicle control for a predetermined time (a 24-hour treatment is a good starting point).[5]

• Cell Lysis: Aspirate the media, wash the cells with ice-cold PBS, and lyse the cells in 100-200 µL of lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Sample Preparation and SDS-PAGE: Normalize the protein concentrations and prepare the samples for SDS-PAGE. Load 20-30 µg of protein per lane.[6]

• Western Blotting: Transfer the proteins to a PVDF membrane. Block the membrane for 1 hour at room temperature.[6]

• Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C. Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the bands using a chemiluminescent substrate.[7][8]

Interpreting the Results:

• On-Target Effect Confirmed: A dose-dependent decrease in phospho-RSK indicates that Ravoxertinib is effectively inhibiting ERK kinase activity. If you see this but no growth inhibition, your cell line is likely not dependent on the MAPK pathway for proliferation.

• No On-Target Effect: If there is no change in phospho-RSK levels, this points to a different issue, which is addressed in the next section.

FAQ 2: My Western blot shows no change in phospho-RSK after treatment. What's wrong?

If you've confirmed that your cell line should be sensitive, or if you're simply not seeing the expected biochemical changes, there are several technical factors to consider.

Potential Causes and Solutions

Potential Cause	Explanation	Troubleshooting Steps
Compound Instability/Solubility	Ravoxertinib besylate, like many kinase inhibitors, can be prone to precipitation in aqueous media, especially at higher concentrations. The compound may also degrade with improper storage or multiple freeze-thaw cycles.	1. Prepare Fresh Solutions: Always prepare fresh dilutions of Ravoxertinib in your cell culture media immediately before use. Do not store the diluted compound. 2. Check Solubility: When preparing your stock solution in DMSO, ensure the compound is fully dissolved. If you suspect precipitation in your media, you can centrifuge the media after adding the drug and before applying it to the cells. 3. Proper Storage: Aliquot your DMSO stock solution into small, single-use volumes and store at -80°C to minimize freeze-thaw cycles.[3]
Incorrect Dosing	The effective concentration in your experiment may be too low to inhibit ERK.	1. Dose-Response Curve: Perform a dose-response experiment with a wide range of concentrations (e.g., 1 nM to 10 µM) to determine the IC50 for p-RSK inhibition in your cell line.[3] 2. Verify Pipetting: Ensure accurate pipetting, especially when making serial dilutions from your stock solution.
Sub-optimal Treatment Time	The timing of your endpoint measurement may be missing the window of maximal inhibition.	1. Time-Course Experiment: Treat your cells with a fixed concentration of Ravoxertinib and harvest lysates at various time points (e.g., 1, 4, 8, 24 hours) to identify the optimal duration for observing ERK pathway inhibition.

Workflow for Diagnosing Ineffective Inhibition

Caption: A step-by-step workflow to diagnose the lack of ERK pathway inhibition.

FAQ 3: I'm observing an unexpected increase in phospho-ERK levels after treatment. Is this paradoxical activation?

The phenomenon of "paradoxical activation" of the MAPK pathway has been well-documented for RAF inhibitors in cells with wild-type BRAF and upstream activation (e.g., RAS mutations).[9][10][11] This occurs because RAF inhibitors can promote the dimerization and activation of RAF isoforms. While this is a known class effect for RAF inhibitors, it is not a typically reported mechanism for direct ERK inhibitors like Ravoxertinib. An increase in phospho-ERK upon treatment with an ERK inhibitor is highly unusual and likely points to a negative feedback loop being disrupted.

Hypothesis: Disruption of a Negative Feedback Loop

The MAPK pathway is regulated by numerous negative feedback loops. For instance, active ERK can phosphorylate and inactivate upstream components like SOS1, thereby dampening the signal.[12] By inhibiting ERK's kinase activity, Ravoxertinib may prevent this feedback phosphorylation, leading to a sustained "on" state for upstream components. This can result in hyper-phosphorylation of MEK, and consequently, of ERK itself at the T202/Y204 sites, even though the kinase activity of this phosphorylated ERK is blocked by Ravoxertinib.

Signaling Pathway Diagram: Negative Feedback

Caption: Disruption of ERK-mediated negative feedback by Ravoxertinib.

Diagnostic Plan:

• Confirm the p-ERK Increase: Meticulously repeat the Western blot, ensuring accurate loading and using multiple phospho-ERK antibodies if necessary.

• Assess Upstream Activity: Measure the phosphorylation of MEK (p-MEK). An increase in p-MEK alongside p-ERK would support the feedback loop disruption hypothesis.

• Verify Downstream Inhibition: Crucially, re-assess the phosphorylation of RSK. Even if p-ERK levels are elevated, p-RSK levels should remain low, as this is the true readout of ERK's kinase activity, which is being inhibited by Ravoxertinib.

If p-RSK is indeed inhibited while p-ERK is elevated, this is a strong indication of on-target activity coupled with feedback disruption, not paradoxical activation in the sense of increased pathway output. This is a fascinating phenotype but does not indicate inhibitor failure.

FAQ 4: My cells are showing unexpected morphological changes or a different cell cycle arrest profile.

Ravoxertinib is known to induce G1 arrest in sensitive cell lines, such as those with BRAF mutations.[5] If you are observing a different cell cycle profile (e.g., G2/M arrest) or significant changes in cell morphology (e.g., rounding, detachment), it could be due to off-target effects or cell-type-specific responses.

Potential Cause 1: Off-Target Effects

While Ravoxertinib is highly selective for ERK1/2, at higher concentrations, off-target kinase inhibition is always a possibility.[4] Some kinase inhibitors have been shown to interact with cytoskeletal components like tubulin, leading to dramatic morphological changes.[13]

Diagnostic Plan:

• Dose De-escalation: Determine if the unexpected phenotype is dose-dependent. Off-target effects are often more pronounced at higher concentrations. Try to use the lowest effective concentration that inhibits p-RSK.

• Phenotypic Comparison: Compare the observed morphology with that induced by known inhibitors of other kinases or cytoskeletal disruptors (e.g., taxol for tubulin).

• Consult Kinase Selectivity Data: Review published kinase screening data for Ravoxertinib to identify potential off-target kinases that might explain the observed phenotype.

Potential Cause 2: Cell-Type Specificity

The cellular response to MAPK pathway inhibition can be highly context-dependent. The specific network of kinases, phosphatases, and transcription factors in your cell line will dictate the ultimate phenotypic outcome.

Diagnostic Plan:

• Confirm Cell Cycle Arrest Profile: Use flow cytometry to accurately quantify the percentage of cells in each phase of the cell cycle.

Experimental Protocol: Cell Cycle Analysis by Flow Cytometry

This protocol allows for the quantitative analysis of cell cycle distribution.[14][15][16]

Materials:

• Propidium Iodide (PI) staining solution (containing RNase A)

• 70% cold ethanol

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with Ravoxertinib or vehicle control for 24-48 hours.

• Harvest and Fixation: Harvest the cells (including any floating cells), wash with PBS, and fix by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Fix for at least 2 hours at 4°C.[15]

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in PI staining solution. Incubate for 30 minutes at room temperature in the dark.[14]

• Data Acquisition: Analyze the samples on a flow cytometer, measuring the fluorescence intensity of the PI signal.

• Data Analysis: Use cell cycle analysis software to model the G0/G1, S, and G2/M populations based on the DNA content histogram.

Interpreting the Results:

• Expected G1 Arrest: An increase in the G0/G1 population and a decrease in the S and G2/M populations is the expected result in sensitive, BRAF-mutant cell lines.[5][17]

• Unexpected Arrest (e.g., G2/M): If you observe a significant accumulation of cells in G2/M, this suggests a different cellular response. This could be a valid, cell-line-specific outcome or potentially an off-target effect. Further investigation into the expression and phosphorylation of G2/M checkpoint proteins (e.g., CDK1/Cyclin B) would be warranted.

Summary and Final Recommendations

Troubleshooting unexpected results is an integral part of research. When working with a potent and selective inhibitor like Ravoxertinib besylate, it is essential to distinguish between true biological complexity and technical error. Always begin by confirming on-target activity by assessing a direct downstream substrate like p-RSK. This single experiment can often differentiate between a compound-related issue and a cell-line-specific biological response. By approaching these challenges systematically, unexpected phenotypes can be transformed into valuable scientific insights.

References

• New Drug Approvals. (2017, March 9). GDC 0994, Ravoxertinib.
• Varga, A., et al. (2020). A First-in-Human Phase I Study to Evaluate the ERK1/2 Inhibitor GDC-0994 in Patients with Advanced Solid Tumors. Clinical Cancer Research, 26(6), 1215-1223.

• PubChem. (n.d.). Ravoxertinib. National Center for Biotechnology Information. Retrieved from [Link]

• Gaudreau, P. O., et al. (2016). Paradoxical activation of T cells via augmented ERK signaling mediated by a RAF inhibitor. Cancer Immunology Research, 4(7), 611-621.

• Gaudreau, P. O., et al. (2016). Paradoxical activation of T cells via augmented ERK signaling mediated by a RAF inhibitor. PubMed. Retrieved from [Link]

• Chen, G., et al. (2016). Paradoxical activation of MEK/ERK signaling induced by B-Raf inhibition enhances DR5 expression and DR5 activation-induced apoptosis in Ras-mutant cancer cells. Oncotarget, 7(26), 40135-40149.
• Liu, R., et al. (2024). The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells.
• Gilman, L. (2019, October 9). Ravoxertinib is an Orally Active and Highly Selective ERK1/2 Inhibitor. Network of Cancer Research.

• ResearchGate. (n.d.). Cell biology of ERK inhibitor activity in tumor cells. Western blot... [Image]. Retrieved from [Link]

• Carlino, M. S., et al. (2014). Differential activity of MEK and ERK inhibitors in BRAF inhibitor resistant melanoma. Molecular Oncology, 8(3), 544-554.

• ResearchGate. (n.d.). GDC-0994 induces cell cycle arrest in BRAF mutant cells. (A) Flow... [Image]. Retrieved from [Link]

• Arbiser, J. L., et al. (2000). Inhibition of MAP Kinase Kinase Causes Morphological Reversion and Dissociation between Soft Agar Growth and in Vivo Tumorigenesis in Angiosarcoma Cells.
• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development.
• Haling, J. R., et al. (2012). ERK Inhibition Overcomes Acquired Resistance to MEK Inhibitors. Molecular Cancer Therapeutics, 11(5), 1143-1154.
• Hartsough, E. J., et al. (2018). ERK Mutations and Amplification Confer Resistance to ERK-Inhibitor Therapy. Clinical Cancer Research, 24(16), 4044-4055.
• Wesołowska-Gniłka, A., et al. (2022). Changes in Melanoma Cell Morphology Following Inhibition of Cell Invasion by Third-Generation mTOR Kinase Inhibitors. International Journal of Molecular Sciences, 23(19), 11846.
• Sittampalam, G. S., et al. (Eds.). (2012). Assay Guidance Manual.
• Varkaris, A., et al. (2021). Sensitivity and Resistance of Oncogenic RAS-Driven Tumors to Dual MEK and ERK Inhibition. Cancers, 13(8), 1829.
• Griss, D. R., et al. (2013). Another Surprise from Metformin: Novel Mechanism of Action via K-Ras Influences Endometrial Cancer Response to Therapy. Molecular Cancer Therapeutics, 12(12), 2847-2856.
• Kim, K. H., & Sederstrom, J. M. (2015). Assaying cell cycle status using flow cytometry. Current Protocols in Molecular Biology, 111, 28.6.1-28.6.11.
• Cullen, K. S., & Hagan, I. M. (2017). A Cell Biologist's Field Guide to Aurora Kinase Inhibitors. Frontiers in Oncology, 7, 215.

• UC San Diego Moores Cancer Center. (n.d.). Cell Cycle Analysis. Retrieved from [Link]

• LabRoots. (2020, December 8). Cell Culture Troubleshooting Tips and Tricks [Video]. YouTube.
• Cseh, A. M., et al. (2022). Targeting MAPK Signaling in Cancer: Mechanisms of Drug Resistance and Sensitivity. International Journal of Molecular Sciences, 23(19), 11846.
• Rajagopal, S., et al. (2011). Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors. Methods in Molecular Biology, 756, 137-148.
• ResearchGate. (2012, December 3). Western blot band for Erk and phopho(p).
• Bain, J., et al. (2007). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. Biochemical Journal, 408(3), 297-312.
• UC San Diego Moores Cancer Center Flow Cytometry Core. (n.d.). Cell Cycle Analysis by DNA Content.
• Ishii, N., et al. (2013). Enhanced Inhibition of ERK Signaling by a Novel Allosteric MEK Inhibitor, CH5126766, That Suppresses Feedback Reactivation of RAF Activity. Cancer Research, 73(13), 4050-4060.
• BenchChem. (n.d.).
• Wu, Y., et al. (2025, July 16). Prediction of cellular morphology change under perturbations with transcriptome-guided diffusion model. bioRxiv.
• de la Fuente, A., et al. (2018). Changes in cell morphology guide identification of tubulin as the off-target for protein kinase inhibitors. Pharmacological Research, 134, 194-204.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Alk-IN-6 Assays.

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• 17. researchgate.net [researchgate.net]

Technical Support Center: Ravoxertinib Besylate (GDC-0994) In Vivo Optimization

[1]

Status: Operational Agent: Senior Application Scientist, Preclinical Development Subject: Optimization of Bioavailability and Pharmacokinetics for Ravoxertinib Besylate

Executive Summary: Molecule Profile

Ravoxertinib (GDC-0994) is a highly selective, orally bioavailable inhibitor of ERK1 and ERK2.[1][2][3][4][5][6] The besylate salt form is utilized to enhance physicochemical stability and crystallinity compared to the free base.[1] However, researchers often encounter challenges regarding pH-dependent solubility, vehicle compatibility, and maintaining exposure levels in rodent models.

This guide addresses the specific technical hurdles in formulating and dosing Ravoxertinib besylate to maximize in vivo bioavailability.

Property	Specification
Molecule Name	Ravoxertinib Besylate (GDC-0994)
Target	ERK1 / ERK2 (Extracellular Signal-Regulated Kinase)
Primary Challenge	Dissolution-limited absorption at high doses; pH-dependent solubility.[1]
Standard Vehicle	0.5% Methylcellulose (MC) / 0.2% Tween 80 (Suspension)
Bioavailability (F%)	High (>90% in optimized vehicles for Dog/Rat); Variable in unoptimized formulations.[1]

Troubleshooting Guide & FAQs

Category A: Formulation & Solubility

Q1: My Ravoxertinib besylate precipitates immediately upon addition to PBS or neutral buffers. How do I fix this? Diagnosis: Ravoxertinib is a weak base.[1] The besylate salt dissociates, and as the pH rises toward neutral (pH 7.4), the molecule reverts to its free-base form, which has poor aqueous solubility. Solution: Avoid simple saline or PBS for oral gavage.[1]

• Protocol: Use a suspending agent to maintain a stable dispersion regardless of pH.[1]

• Recommended Vehicle: 0.5% (w/v) Methylcellulose (400 cP) + 0.2% (w/v) Tween 80 in water.[1]

• Alternative (Solution): If a true solution is required (e.g., for IV bolus), use 10-20% Hydroxypropyl-β-cyclodextrin (HP-β-CD) in acidified water (pH 4.0–4.5), but ensure the pH is buffered to prevent precipitation upon injection.[1]

Q2: I am observing high variability in plasma exposure (AUC) between mice in the same treatment group. What is the cause? Diagnosis: This is typically a "dosing homogeneity" issue.[1] The besylate salt can form agglomerates in suspension vehicles if not properly dispersed.[1] Solution:

• Particle Size Reduction: Do not just stir; use a probe sonicator or mortar and pestle to micronize the powder before adding the vehicle.[1]

• Resuspension: Vortex the formulation immediately before drawing into the syringe for each animal.

• Gavage Technique: Ensure the gavage needle reaches the stomach; esophageal delivery can lead to aspiration or variable absorption.[1]

Category B: Pharmacokinetics (PK) & In Vivo Efficacy

Q3: The literature claims >100% bioavailability in dogs, but I am getting <30% in my mouse model. Why? Diagnosis: Species-specific metabolic clearance or saturation of absorption.[1] Solution:

• Check Dose Linearity: GDC-0994 exhibits dose-proportional exposure up to a certain threshold.[1] At very high doses (>100 mg/kg), absorption may become solubility-limited.[1]

• Metabolic Differences: Mice have higher hepatic clearance rates than dogs.[1] Ensure you are comparing AUC, not just Cmax.

• Fasted vs. Fed: Food effects can alter gastric pH.[1] Standardize your protocol (e.g., fasted for 4 hours pre-dose) to reduce variability, although GDC-0994 is generally robust.[1]

Q4: Can I co-formulate Ravoxertinib besylate with a MEK inhibitor (e.g., Cobimetinib) in the same syringe? Diagnosis: Chemical incompatibility risk. Solution: Do not mix in the same syringe.

• MEK inhibitors and ERK inhibitors often require different vehicle pH ranges for stability.[1]

• Protocol: Administer sequentially (10 minutes apart) or use a "cassette" formulation only after rigorous HPLC stability testing. Sequential dosing is the gold standard for avoiding ex vivo interaction.[1]

Standardized Experimental Protocols

Protocol A: Preparation of Optimized Oral Suspension (10 mg/mL)

Target Dose: 100 mg/kg (assuming 10 mL/kg dosing volume)

• Vehicle Preparation:

  • Heat 50 mL of distilled water to 70°C.

  • Slowly add 0.5g Methylcellulose (400 cP) while stirring to disperse.

  • Cool to 4°C to hydrate the polymer (solution becomes clear).[1]

  • Add 0.2g Tween 80 and mix well.[1]

• Compound Addition:

  • Weigh Ravoxertinib Besylate equivalent to the free base target (account for the salt factor; MW Besylate / MW Free Base ≈ 1.3x).[1]

  • Critical Step: Grind the salt in a mortar to break up crystal aggregates.[1]

  • Add a small volume of vehicle to create a smooth paste (levigation).[1]

  • Gradually add the remaining vehicle with constant stirring.[1]

• QC Check:

  • Sonicate for 10 minutes in a water bath.

  • Visual inspection: Homogeneous white suspension, no large clumps.

Protocol B: PK Study Design (Mouse)

Parameter	Setting
Species	CD-1 or Nude Mice (Strain dependent on xenograft)
Dose Route	Oral Gavage (PO)
Dose Range	10 mg/kg (Efficacy threshold) to 100 mg/kg (Max tolerated)
Sampling Points	0.5, 1, 2, 4, 8, 24 hours post-dose
Bioanalysis	LC-MS/MS (Plasma).[1] Target LLOQ: < 1 ng/mL

Visualizations

Figure 1: Mechanism of Action & Feedback Loops

Caption: Ravoxertinib inhibits ERK1/2 phosphorylation of downstream targets (RSK) while avoiding the feedback activation of MEK often seen with other inhibitors.

Figure 2: Formulation Decision Tree for In Vivo Studies

Caption: Step-by-step logic for selecting the correct vehicle based on study requirements.

References

• Blake, J. F., et al. (2016).[2] "Discovery of GDC-0994, an Orally Bioavailable Inhibitor of ERK1/2."[1][2][3][5][7] ACS Medicinal Chemistry Letters, 7(6), 560–565. [1]

• Robarge, K., et al. (2014).[7] "GDC-0994: A potent, selective, and orally bioavailable inhibitor of ERK1/2."[1][2][3][4][5][6][7] Cancer Research (AACR Annual Meeting Abstracts).

• ClinicalTrials.gov. (2013).[1] "A Dose-Escalation Study of GDC-0994 in Patients With Locally Advanced or Metastatic Solid Tumors." Identifier: NCT01875705.[1][7] [1]

• Genentech/Roche. (2016).[1] "GDC-0994 Molecule Page - Open Innovation." Detailed physicochemical properties and besylate salt characterization.[1](Note: General pipeline link provided as specific technical sheets are often gated).[1]

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• 7. | BioWorld [bioworld.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of ERK Inhibitors: Ravoxertinib Besylate in the Spotlight

A Technical Guide for Researchers in Oncology Drug Development

In the intricate landscape of cancer therapeutics, the Mitogen-Activated Protein Kinase (MAPK) signaling pathway remains a pivotal target. As a central node in this cascade, the Extracellular signal-Regulated Kinase (ERK) presents a compelling opportunity for therapeutic intervention, particularly in tumors harboring RAS or RAF mutations. This guide provides an in-depth comparison of Ravoxertinib (also known as GDC-0994), a potent and selective ERK1/2 inhibitor, with other leading ERK inhibitors in clinical development, namely Ulixertinib (BVD-523) and LY3214996.

This analysis is structured to provide not just a catalogue of data, but a narrative that delves into the causality behind experimental design and the interpretation of preclinical and clinical findings. We will explore the subtle yet significant differences in biochemical potency, cellular activity, and in vivo efficacy that distinguish these molecules, offering a comprehensive resource for researchers navigating the selection and application of ERK inhibitors.

The MAPK/ERK Signaling Cascade: A Prime Target in Oncology

The RAS-RAF-MEK-ERK pathway is a critical signaling cascade that translates extracellular cues into a myriad of cellular responses, including proliferation, differentiation, survival, and angiogenesis.[1] Dysregulation of this pathway, often through activating mutations in genes such as BRAF and KRAS, is a hallmark of many human cancers.[2] While inhibitors targeting upstream components like BRAF and MEK have demonstrated clinical success, the emergence of resistance, frequently through reactivation of the ERK pathway, has underscored the need for direct ERK inhibition.[3][4] By targeting the terminal kinase in the cascade, ERK inhibitors aim to provide a more durable and comprehensive blockade of oncogenic signaling.

Visualizing the Battlefield: The MAPK/ERK Signaling Pathway

Caption: The MAPK/ERK signaling pathway and the point of intervention for ERK inhibitors.

A Tale of Three Inhibitors: Biochemical and Cellular Potency

The initial evaluation of any kinase inhibitor lies in its ability to engage its target with high affinity and specificity. This is typically quantified through biochemical assays that measure the inhibition of the purified enzyme and cellular assays that assess the inhibitor's activity within a biological context.

Biochemical Potency: A Close Contest

All three inhibitors demonstrate impressive potency against the purified ERK1 and ERK2 enzymes, with IC50 values in the low nanomolar range. This indicates that all three molecules are highly effective at directly inhibiting the kinase activity of ERK in a controlled, cell-free environment.

Inhibitor	Target	Biochemical IC50 / Ki	Source
Ravoxertinib (GDC-0994)	ERK1	1.1 nM (IC50)	[5]
ERK2	0.3 nM (IC50)	[5]
Ulixertinib (BVD-523)	ERK1	< 0.3 nM (Ki)	[5]
ERK2	0.04 nM (Ki)	[5]
LY3214996	ERK1	5 nM (IC50)	[6][7]
ERK2	5 nM (IC50)	[6][7]

Note: IC50 represents the concentration of an inhibitor required to reduce the activity of an enzyme by 50%, while Ki is the inhibition constant, a measure of the inhibitor's binding affinity.

Cellular Activity: The Nuances Emerge

While biochemical potency is a critical starting point, the cellular context introduces complexities such as cell permeability, off-target effects, and the dynamic nature of signaling pathways. Here, we see a differentiation in the reported cellular potencies, which are often assessed by measuring the inhibition of a direct downstream substrate of ERK, such as p90 ribosomal S6 kinase (RSK).

Inhibitor	Cell Line (Mutation)	Cellular Assay Readout	Cellular IC50	Source
Ravoxertinib (GDC-0994)	Not specified	p90RSK inhibition	12 nM	[1]
Ulixertinib (BVD-523)	Colo205 (BRAF V600E)	Not specified	Not specified	[7]
LY3214996	HCT116 (KRAS G13D)	pRSK1 inhibition	223 nM	[6]
A375 (BRAF V600E)	pRSK1 inhibition	54 nM	[6]

It is important to note that direct comparison of cellular IC50 values across different studies can be challenging due to variations in cell lines, assay conditions, and readout methodologies. However, the data suggests that all three inhibitors effectively engage the ERK pathway in cancer cells harboring relevant mutations. Notably, studies have shown that the anti-tumor effect of Ravoxertinib is particularly pronounced in cancer cells with BRAF mutations, where it induces G1 phase cell-cycle arrest.[2][3]

Experimental Deep Dive: Methodologies for Evaluating ERK Inhibitors

To ensure the trustworthiness and reproducibility of the data presented, it is crucial to understand the experimental protocols employed. Below are detailed, step-by-step methodologies for key assays used to characterize ERK inhibitors.

Protocol 1: Biochemical Kinase Assay (e.g., ADP-Glo™ Kinase Assay)

This assay quantifies the enzymatic activity of purified ERK1 or ERK2 and the inhibitory potential of test compounds.

Causality: This cell-free assay provides a direct measure of the inhibitor's ability to interact with and block the catalytic activity of the target kinase, independent of cellular factors.

Self-Validation: The inclusion of positive (no inhibitor) and negative (no enzyme) controls, along with a known potent ERK inhibitor as a reference compound, ensures the validity of the assay results.

Methodology:

• Reagent Preparation:

  • Prepare a kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

  • Dilute recombinant active ERK1 or ERK2 enzyme to the desired concentration in kinase buffer.

  • Prepare a solution of a suitable substrate (e.g., Myelin Basic Protein [MBP]) and ATP in kinase buffer. The ATP concentration should be at or near the Km for the enzyme.

  • Prepare serial dilutions of the test inhibitors (e.g., Ravoxertinib, Ulixertinib, LY3214996) in DMSO, followed by a final dilution in kinase buffer.

• Kinase Reaction:

  • In a 96-well or 384-well plate, add the test inhibitor solution.

  • Add the enzyme solution to each well and incubate for a short period (e.g., 10 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding the substrate/ATP mixture.

  • Incubate the reaction at 30°C for a defined period (e.g., 30-60 minutes).

• Detection:

  • Stop the reaction and detect the amount of ADP produced using a commercial kit such as ADP-Glo™ (Promega).[8]

  • This involves adding an ADP-Glo™ Reagent to deplete the remaining ATP.

  • Subsequently, add a Kinase Detection Reagent to convert ADP to ATP and then measure the newly synthesized ATP via a luciferase-based reaction, generating a luminescent signal.

• Data Analysis:

  • The luminescent signal is proportional to the amount of ADP produced and thus, the kinase activity.

  • Plot the percentage of kinase inhibition versus the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 2: Western Blotting for Phospho-ERK (p-ERK) and Phospho-RSK (p-RSK) Inhibition

This technique is used to assess the phosphorylation status of ERK and its downstream substrate RSK in inhibitor-treated cells, providing a direct measure of pathway inhibition.

Causality: A reduction in the phosphorylated forms of ERK and RSK upon inhibitor treatment demonstrates target engagement and downstream signaling blockade within the cellular context.

Self-Validation: The inclusion of loading controls (e.g., total ERK, β-actin) ensures equal protein loading across lanes. Untreated and vehicle-treated (DMSO) cells serve as negative controls.

Methodology:

• Cell Culture and Treatment:

  • Plate cancer cells (e.g., HCT116, A375) in 6-well plates and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the ERK inhibitor or vehicle (DMSO) for a specified duration (e.g., 2, 24, or 48 hours).

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Clarify the lysates by centrifugation and determine the protein concentration using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies specific for p-ERK (Thr202/Tyr204), total ERK, p-RSK (e.g., Ser380), and a loading control (e.g., β-actin) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities using densitometry software (e.g., ImageJ). Normalize the phosphoprotein signals to the total protein and/or loading control signals.

In Vivo Efficacy: From the Bench to Preclinical Models

The ultimate preclinical validation of an anti-cancer agent lies in its ability to inhibit tumor growth in vivo. Xenograft models, where human cancer cells are implanted into immunocompromised mice, are a standard for evaluating the efficacy of novel therapeutics.

Inhibitor	Xenograft Model (Mutation)	Dosing Regimen	Tumor Growth Inhibition (TGI) / Regression	Source
Ravoxertinib (GDC-0994)	BRAF-mutant and KRAS-mutant human xenografts	Daily oral dosing	Significant single-agent activity	[1]
Ulixertinib (BVD-523)	KRAS-mutant colorectal and pancreatic; BRAF-mutant melanoma and colorectal	Not specified	Significant tumor growth inhibition	[7]
LY3214996	HCT116 (KRAS), Colo205 (BRAF), MiaPaCa-2 (KRAS), Calu-6 (KRAS)	100 mg/kg, daily oral	Significant tumor regression (31-76%)	[6][9]

The data from these in vivo studies demonstrate that all three inhibitors exhibit potent anti-tumor activity in models with MAPK pathway alterations. LY3214996, in particular, has shown significant tumor regression in a range of xenograft models.[6][9]

Visualizing the Experimental Workflow

Caption: A typical preclinical workflow for the evaluation of ERK inhibitors.

Navigating the Clinical Landscape and Overcoming Resistance

All three inhibitors have advanced into clinical trials, a testament to their promising preclinical profiles. Ravoxertinib has completed a Phase I study which established an acceptable safety profile and showed preliminary signs of efficacy, particularly in patients with BRAF-mutant colorectal cancer.[10] Ulixertinib and LY3214996 are also under clinical investigation in various solid tumors.

A critical challenge in targeted therapy is the development of acquired resistance. For ERK inhibitors, potential resistance mechanisms include mutations in ERK1/2 that prevent inhibitor binding, amplification of ERK2, and activation of bypass signaling pathways.[11] Understanding these mechanisms is crucial for the development of rational combination strategies to overcome resistance and improve patient outcomes.

Conclusion: A Bright Future for ERK Inhibition

Ravoxertinib, Ulixertinib, and LY3214996 represent a new frontier in the targeted therapy of MAPK pathway-driven cancers. While all three exhibit potent and selective inhibition of ERK1/2, subtle differences in their biochemical and cellular profiles, as well as their in vivo efficacy, may ultimately dictate their optimal clinical application.

Ravoxertinib has demonstrated a strong preclinical rationale, particularly in BRAF-mutant cancers, and has a well-defined safety profile from its Phase I trial.[10] The continued clinical development of these and other ERK inhibitors holds the promise of providing a much-needed therapeutic option for patients with tumors harboring MAPK pathway alterations, including those who have developed resistance to upstream inhibitors. The rigorous preclinical evaluation, guided by the principles of scientific integrity and logical experimental design outlined in this guide, will be paramount to realizing the full potential of this therapeutic strategy.

References

• Bhagwat, S. V., et al. (2020). ERK Inhibitor LY3214996 Targets ERK Pathway–Driven Cancers: A Therapeutic Approach Toward Precision Medicine. Molecular Cancer Therapeutics, 19(2), 325-336. [Link]

• Peng, S. B., et al. (2019). ERK Inhibitor LY3214996 Targets ERK Pathway-Driven Cancers: A Therapeutic Approach Toward Precision Medicine. PubMed, 31744923. [Link]

• LoRusso, P. M., et al. (2021). ERK inhibitor LY3214996-based treatment strategies for RAS-driven lung cancer. National Institutes of Health. [Link]

• Network of Cancer Research. (2019). Ravoxertinib is an Orally Active and Highly Selective ERK1/2 Inhibitor. [Link]

• My Cancer Genome. (n.d.). ulixertinib. [Link]

• Power. (2026). Ulixertinib for Cancer. [Link]

• Jain, P., et al. (2025). Advances in ERK1/2 inhibition: a medicinal chemistry perspective on structure and regulation. PubMed Central. [Link]

• Liu, R., et al. (2024). The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells. Translational Oncology, 45, 101991. [Link]

• Hatzivassiliou, G., et al. (2012). ERK Inhibition Overcomes Acquired Resistance to MEK Inhibitors. Molecular Cancer Therapeutics, 11(5), 1143-1154. [Link]

• Liu, R., et al. (2024). The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells. National Institutes of Health. [Link]

• LoRusso, P., et al. (2020). A First-in-Human Phase I Study to Evaluate the ERK1/2 Inhibitor GDC-0994 in Patients with Advanced Solid Tumors. Clinical Cancer Research, 26(6), 1223-1232. [Link]

• Knight, Z. A., & Shokat, K. M. (2007). Measuring and interpreting the selectivity of protein kinase inhibitors. PubMed Central. [Link]

• Lito, P., et al. (2013). Mechanisms of acquired resistance to ERK1/2 pathway inhibitors. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1833(3), 635-643. [Link]

• Jaiswal, B. S., et al. (2018). ERK Mutations and Amplification Confer Resistance to ERK-Inhibitor Therapy. Clinical Cancer Research, 24(16), 4044-4055. [Link]

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• 4. Mechanisms of acquired resistance to ERK1/2 pathway inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantification of ERK Kinase Activity in Biological Samples Using Differential Sensing - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. aacrjournals.org [aacrjournals.org]

A Senior Application Scientist's Guide to Validating Ravoxertinib Besylate Target Engagement

For researchers, scientists, and drug development professionals dedicated to advancing oncology therapeutics, the precise validation of a drug's interaction with its intended molecular target is paramount. This guide provides an in-depth, objective comparison of methods to validate the target engagement of Ravoxertinib besylate, a potent and selective inhibitor of ERK1/2. We will delve into the causality behind experimental choices, present field-proven protocols, and offer supporting data to empower you in making informed decisions for your research.

Introduction to Ravoxertinib Besylate and the Importance of Target Engagement

Ravoxertinib besylate (also known as GDC-0994) is an orally bioavailable small molecule that inhibits the extracellular signal-regulated kinases 1 and 2 (ERK1/2).[1][2][3] ERK1/2 are critical nodes in the mitogen-activated protein kinase (MAPK) signaling cascade, a pathway frequently deregulated in various cancers.[3] By inhibiting the phosphorylation of ERK1/2, Ravoxertinib aims to block downstream signaling events that drive tumor cell proliferation and survival.[1][2]

Validating that a drug like Ravoxertinib effectively engages its target within a cellular context is a cornerstone of preclinical and clinical development. Target engagement assays provide crucial information on a drug's potency, selectivity, and mechanism of action, ultimately derisking the drug development process and providing a rationale for its therapeutic window.

Below is a diagram illustrating the MAPK/ERK signaling pathway and the point of intervention for Ravoxertinib.

Caption: The MAPK/ERK signaling pathway and Ravoxertinib's mechanism of action.

Comparison of Target Engagement Validation Methods

The selection of a target engagement assay is a critical decision driven by the specific research question, available resources, and the desired throughput. Here, we compare three orthogonal and widely used methods for validating ERK1/2 target engagement: Western Blotting for phospho-ERK (p-ERK), NanoBRET™ Target Engagement Assays, and the Cellular Thermal Shift Assay (CETSA).

Feature	Western Blot (p-ERK)	NanoBRET™ Target Engagement	Cellular Thermal Shift Assay (CETSA)
Principle	Measures the downstream consequence of target inhibition (decreased phosphorylation of ERK).	Measures the direct binding of a compound to a target protein in live cells via bioluminescence resonance energy transfer.	Measures the change in thermal stability of a target protein upon ligand binding.
Assay Type	Indirect (pharmacodynamic biomarker)	Direct (target binding)	Direct (target binding)
Cellular Context	Cell lysate	Live cells	Intact cells or cell lysate
Throughput	Low to medium	High	Low to medium (WB-based), High (HT-CETSA)
Quantitative Nature	Semi-quantitative to quantitative	Highly quantitative	Quantitative
Expertise Required	Moderate	Moderate to high (requires molecular biology)	Moderate
Key Advantage	Widely accessible, uses endogenous protein.	Real-time, live-cell measurement of binding affinity.	Label-free, applicable to endogenous proteins.
Key Limitation	Indirect measure of engagement, can be influenced by other pathways.	Requires genetic modification of the target protein.	Can be technically challenging to optimize.

Causality Behind Experimental Choices: Why Use Orthogonal Methods?

Relying on a single method for target engagement can be misleading. For instance, a decrease in p-ERK levels observed by Western blot confirms pathway inhibition, but it doesn't definitively prove that the compound is directly binding to ERK. The effect could be due to off-target inhibition of an upstream kinase. Conversely, a direct binding assay like NanoBRET™ or CETSA confirms that the drug physically interacts with ERK, but doesn't necessarily reveal the functional consequence of that binding.

By employing a combination of these methods, we create a self-validating system. A convergence of data from an indirect pharmacodynamic assay (Western Blot) and a direct binding assay (NanoBRET™ or CETSA) provides a high degree of confidence in the on-target activity of Ravoxertinib.

In-Depth Technical Guide to Target Engagement Assays

Western Blotting for Phospho-ERK (p-ERK)

Western blotting is a foundational technique to assess the functional consequence of ERK inhibition. By measuring the levels of phosphorylated ERK (p-ERK) relative to total ERK, we can quantify the extent of pathway inhibition.

Experimental Workflow:

Caption: A streamlined workflow for Western blot analysis of p-ERK.

Detailed Step-by-Step Protocol:

• Cell Culture and Treatment:

  • Seed cells (e.g., BRAF-mutant A375 melanoma cells) in 6-well plates and allow them to adhere overnight.

  • Treat cells with a dose-response of Ravoxertinib besylate (e.g., 0-10 µM) for a specified time (e.g., 2 hours). Include a vehicle control (DMSO).

  • Positive Control: A known activator of the MAPK pathway (e.g., Phorbol 12-myristate 13-acetate - TPA) can be used to ensure the pathway is responsive.

  • Negative Control: A well-characterized MEK inhibitor (e.g., U0126) can be used to confirm that the observed decrease in p-ERK is pathway-dependent.[4]

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge lysates to pellet cell debris and collect the supernatant.

  • Determine protein concentration using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Normalize protein concentrations and prepare samples with Laemmli buffer.

  • Separate proteins on a 10% SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature.

  • Incubate with a primary antibody specific for phospho-ERK1/2 (Thr202/Tyr204) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Re-probing:

  • To normalize for protein loading, strip the membrane using a mild stripping buffer.[5]

  • Re-probe the membrane with a primary antibody against total ERK1/2, followed by the secondary antibody and detection steps as described above.[5][6]

• Data Analysis:

  • Quantify the band intensities for p-ERK and total ERK using densitometry software (e.g., ImageJ).

  • Calculate the ratio of p-ERK to total ERK for each sample and normalize to the vehicle control.

  • Plot the normalized p-ERK/total ERK ratio against the Ravoxertinib concentration to determine the IC50 value.

Self-Validation and Interpretation: A dose-dependent decrease in the p-ERK/total ERK ratio upon Ravoxertinib treatment, in conjunction with the appropriate positive and negative controls, provides strong evidence of on-target pathway inhibition.

NanoBRET™ Target Engagement Assay

The NanoBRET™ assay is a powerful, live-cell method to directly measure the binding of a compound to its target protein.[7] It relies on bioluminescence resonance energy transfer between a NanoLuc® luciferase-tagged target protein (donor) and a fluorescently labeled tracer that binds to the same target (acceptor). A test compound that competes with the tracer for binding to the target will disrupt BRET, leading to a decrease in the signal.

Experimental Workflow:

Caption: The workflow for a NanoBRET™ target engagement assay.

Detailed Step-by-Step Protocol:

• Cell Transfection:

  • Transfect HEK293 cells with a plasmid encoding for a NanoLuc®-ERK1 or NanoLuc®-ERK2 fusion protein. The orientation of the tag (N- or C-terminal) should be optimized.[8][9]

  • Allow 24 hours for protein expression.

• Cell Seeding:

  • Trypsinize and resuspend the transfected cells in Opti-MEM.

  • Seed the cells into a white, 96-well assay plate.

• Compound and Tracer Addition:

  • Prepare a serial dilution of Ravoxertinib besylate.

  • Add the test compound to the wells.

  • Add the NanoBRET™ kinase tracer and Nano-Glo® substrate to the wells.

• Incubation and Measurement:

  • Incubate the plate at 37°C and 5% CO2 for 2 hours.

  • Measure the donor emission (460 nm) and acceptor emission (>610 nm) using a luminometer equipped with the appropriate filters.

• Data Analysis:

  • Calculate the raw BRET ratio by dividing the acceptor emission by the donor emission.

  • Correct the raw BRET ratio by subtracting the background BRET ratio (from cells expressing only the NanoLuc®-target fusion).

  • Plot the corrected BRET ratio against the Ravoxertinib concentration to determine the IC50 value.

Self-Validation and Troubleshooting:

• Positive Control: A known potent ERK inhibitor can be used to validate the assay window.

• Negative Control: A compound known not to bind ERK should show no change in the BRET signal.

• Troubleshooting: Low signal can be due to poor transfection efficiency or low expression of the fusion protein, which can be checked by Western blot.[10] High background can result from spectral overlap, which can be minimized by using red-shifted acceptors.[10]

Cellular Thermal Shift Assay (CETSA)

CETSA is a label-free method for assessing target engagement in intact cells or cell lysates.[11][12] The principle is that the binding of a ligand (e.g., Ravoxertinib) to its target protein (ERK) increases the protein's thermal stability.[12] This stabilization can be detected by heating the cells or lysate to various temperatures and then quantifying the amount of soluble protein remaining.

Experimental Workflow:

Caption: The experimental workflow for a CETSA experiment.

Detailed Step-by-Step Protocol:

• Cell Culture and Treatment:

  • Culture cells and treat with Ravoxertinib besylate or vehicle control as described for the Western blot protocol.

• Heating:

  • Aliquot the cell suspension into PCR tubes.

  • Heat the samples to a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by cooling to 4°C for 3 minutes.

• Cell Lysis and Clarification:

  • Lyse the cells by freeze-thawing (e.g., three cycles of freezing in liquid nitrogen and thawing at 25°C).

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Sample Analysis:

  • Collect the supernatant containing the soluble proteins.

  • Analyze the amount of soluble ERK1/2 in each sample by Western blotting, as described previously.

• Data Analysis:

  • Quantify the band intensities for ERK1/2 at each temperature for both the vehicle- and Ravoxertinib-treated samples.

  • Plot the percentage of soluble ERK1/2 (relative to the unheated control) against the temperature to generate a melting curve.

  • A shift in the melting curve to higher temperatures in the presence of Ravoxertinib indicates target engagement.

  • Alternatively, an isothermal dose-response can be performed by heating all samples at a single, optimized temperature and varying the drug concentration.

Self-Validation and Data Interpretation: The key to a successful CETSA experiment is the identification of a temperature at which there is a significant difference in protein solubility between the vehicle- and drug-treated samples. A clear rightward shift in the melting curve for ERK in the presence of Ravoxertinib is a direct demonstration of target engagement.

Comparative Potency of ERK Inhibitors

To provide a broader context for the validation of Ravoxertinib's target engagement, the following table summarizes the reported potency of Ravoxertinib and two alternative ERK inhibitors, Ulixertinib (BVD-523) and AZD0364.

Inhibitor	Target	Assay Type	Potency (IC50/Ki)	Reference
Ravoxertinib (GDC-0994)	ERK1	Biochemical	6.1 nM	[13]
ERK2	Biochemical	3.1 nM	[13]
p90RSK	Cellular	86.1 nM	[14]
Ulixertinib (BVD-523)	ERK2	Biochemical (Ki)	<0.3 nM	[15]
p90RSK	Cellular	155 nM	[14]
AZD0364	ERK2	Biochemical	0.66 nM	[14]
p90RSK	Cellular	5.73 nM	[14]
Proliferation (A375)	Cellular	6 nM	[16][17]

This data highlights the high potency of Ravoxertinib and its alternatives in both biochemical and cellular assays. When validating target engagement, these values can serve as a benchmark for the expected effective concentrations in your experiments.

Conclusion

The robust validation of Ravoxertinib besylate's target engagement requires a multi-faceted approach. By combining an indirect measure of pathway inhibition, such as Western blotting for p-ERK, with a direct assessment of target binding using techniques like NanoBRET™ or CETSA, researchers can build a compelling and self-validating data package. This comprehensive understanding of a compound's interaction with its target is essential for its successful translation from a promising molecule to a potential life-saving therapeutic.

References

• ResearchGate. (2012, December 3). Western blot band for Erk and phopho(p). [Link]

• Oakley, R. H., et al. (2018). Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors. Methods in Cell Biology. [Link]

• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. [Link]

• Assay Guidance Manual. (2012, May 1). Phospho-ERK Assays. [Link]

• ResearchGate. (2015, August 26). How should we analyze the two bands of phospho ERK1/2 in western blot ?[Link]

• Almqvist, H., et al. (2019). Perspective on CETSA Literature: Toward More Quantitative Data Interpretation. SLAS DISCOVERY: Advancing Life Sciences R&D. [Link]

• Flemington, V., et al. (2020). AZD0364 Is a Potent and Selective ERK1/2 Inhibitor That Enhances Antitumor Activity in KRAS-Mutant Tumor Models when Combined with the MEK Inhibitor, Selumetinib. Molecular Cancer Therapeutics. [Link]

• Smietana, K., et al. (2014). A Comparison of Protein Kinases Inhibitor Screening Methods Using Both Enzymatic Activity and Binding Affinity Determination. PLoS ONE. [Link]

• Shaw, J., et al. (2022). High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. bioRxiv. [Link]

• Neuro-Oncology. (2022). LGG-25. The first-in-class ERK inhibitor ulixertinib (BVD-523) shows activity in MAPK-driven pediatric low-grade glioma models as single agent and in combination with MEK inhibitors or senolytics. [Link]

• Bio-protocol. (2022). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. [Link]

• Frontiers in Molecular Biosciences. (2022). Pharmacological approaches to understanding protein kinase signaling networks. [Link]

• Ward, R. A., et al. (2019). Discovery of a Potent and Selective Oral Inhibitor of ERK1/2 (AZD0364) That Is Efficacious in Both Monotherapy and Combination Therapy in Models of Nonsmall Cell Lung Cancer (NSCLC). Journal of Medicinal Chemistry. [Link]

• SciSpace. (2014, August 7). The cellular thermal shift assay for evaluating drug target interactions in cells. [Link]

• Frontiers in Pharmacology. (2024, June 13). Development of SYK NanoBRET cellular target engagement assays for gain–of–function variants. [Link]

• Promega Connections. (2019, February 14). Executing a NanoBRET™ Experiment: From Start to Data. [Link]

• AACR Journals. (2015). Targeting the MAPK Signaling Pathway in Cancer: Promising Preclinical Activity with the Novel Selective ERK1/2 Inhibitor BVD-523 (Ulixertinib). [Link]

• ResearchGate. Ways to represent the data from different CETSA formats. (A) Melt.... [Link]

• AACR Journals. (2021). AZD0364 Is a Potent and Selective ERK1/2 Inhibitor That Enhances Antitumor Activity in KRAS-Mutant Tumor Models when Combined with the MEK Inhibitor, Selumetinib. [Link]

• Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. [Link]

• Liu, R., et al. (2024). The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells. Translational Oncology. [Link]

• Lake, D., et al. (2016). Negative feedback regulation of the ERK1/2 MAPK pathway. Cellular and Molecular Life Sciences. [Link]

• ResearchGate. Binding assays to profile target engagement by kinase inhibitors in.... [Link]

• BMG LABTECH. (2022, July 8). NanoBRET on Microplate Readers. [Link]

• Pelago Bioscience. CETSA. [Link]

• ResearchGate. (2017, December 15). First-in-Class ERK1/2 Inhibitor Ulixertinib (BVD-523) in Patients with MAPK Mutant Advanced Solid Tumors: Results of a Phase I Dose-Escalation and Expansion Study. [Link]

• Merck Group. (2019, March 7). Towards higher content for early Drug Discovery - Target engagement analysis by NanoBret. [Link]

• ResearchGate. The cellular thermal shift assay of MEK in the presence of inhibitors,.... [Link]

• ResearchGate. AZD0364: structure, binding mode, potency, and selectivity profile. A,.... [Link]

• PubMed. (2019, December 26). Discovery of a Potent and Selective Oral Inhibitor of ERK1/2 (AZD0364) That Is Efficacious in Both Monotherapy and Combination Therapy in Models of Nonsmall Cell Lung Cancer (NSCLC). [Link]

• Annual Reviews. (2015, November 9). The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. [Link]

• Cmed. (2020, July 28). BioMed Valley Discoveries' ulixertinib (BVD-523), a first-in-class ERK inhibitor cancer therapy, receives Fast Track designation and launches Phase II trial in collaboration with Cmed and Strata Oncology. [Link]

• EUbOPEN. (2020, October). NanoBRET assays to assess cellular target engagement of compounds Version: 1.0. [Link]

• Taylor & Francis Online. (2024, May 20). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. [Link]

• Frontiers. (2022, June 8). Current Advances in CETSA. [Link]

• ACS Publications. (2015, May 25). NanoBRET—A Novel BRET Platform for the Analysis of Protein–Protein Interactions. [Link]

• Wells, C. I., et al. (2024). Development of SYK NanoBRET Cellular Target Engagement Assays for Gain–of–Function Variants. Frontiers in Immunology. [Link]

• ClinicalTrials.gov. Expanded Access to Ulixertinib (BVD-523) in Patients With Advanced MAPK Pathway-Altered Malignancies. [Link]

• New Drug Approvals. (2017, March 9). GDC 0994, Ravoxertinib. [Link]

• National Center for Biotechnology Information. (2024, May 9). The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells. [Link]

• BMG LABTECH. NanoBRET assay for GPCR ligand binding. [Link]

Sources

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• 4. p44/42 MAPK (Erk1/2) Control Cell Extracts | Cell Signaling Technology [cellsignal.com]
• 5. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. pdf.benchchem.com [pdf.benchchem.com]
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• 15. aacrjournals.org [aacrjournals.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Discovery of a Potent and Selective Oral Inhibitor of ERK1/2 (AZD0364) That Is Efficacious in Both Monotherapy and Combination Therapy in Models of Nonsmall Cell Lung Cancer (NSCLC) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Reproducibility of Ravoxertinib Besylate (GDC-0994) in ERK Inhibition Assays

Topic: Reproducibility of Ravoxertinib Besylate Experimental Results Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Core Directive: The Reproducibility Crisis in MAPK Inhibitors

In the development of MAPK pathway inhibitors, reproducibility failures often stem not from the molecule’s intrinsic failure, but from a misunderstanding of its physicochemical form and mechanistic feedback loops. Ravoxertinib (GDC-0994), specifically in its besylate salt form , represents a highly potent, ATP-competitive inhibitor of ERK1 and ERK2.

However, a common pitfall in experimental design is treating Ravoxertinib as a static agent. It is a reversible inhibitor that induces complex feedback loops—often causing an increase in phosphorylated ERK (pERK) while silencing downstream signaling. This guide synthesizes process chemistry insights with biological validation protocols to ensure your data stands up to peer review.

Comparative Analysis: Ravoxertinib vs. Best-in-Class Alternatives

To objectively position Ravoxertinib besylate, we compare it against Ulixertinib (BVD-523) (the current clinical benchmark) and CC-90003 (a covalent alternative).

Table 1: Technical Comparison of ERK Inhibitors

Feature	Ravoxertinib Besylate (GDC-0994)	Ulixertinib (BVD-523)	CC-90003
Mechanism	Reversible, ATP-competitive	Reversible, ATP-competitive	Covalent , Irreversible
Target Selectivity	ERK1 (IC50: 1.1 nM)ERK2 (IC50: 0.3 nM)	ERK1 (Ki: <0.3 nM)ERK2 (Ki: 0.04 nM)	ERK1/2 (High potency)
Primary Readout	pRSK inhibition (pERK may increase)	pRSK inhibition	pRSK inhibition
Physicochemical	Besylate Salt : Improved crystallinity & stability. Low solubility in pure organics; requires aqueous co-solvents.[1]	Free base or hydrochloride. High lipophilicity.	Reactive warhead requires specific pH handling.
In Vivo Dose	~10–50 mg/kg (Mice)	~50–100 mg/kg (Mice)	Varies
Key Limitation	Feedback activation of upstream RAF/MEK.	Higher clinical tolerance required.	Covalent binding kinetics can complicate washout assays.

Expert Insight: Do not use pERK reduction as your primary efficacy marker for Ravoxertinib. Because it inhibits ERK's catalytic activity (not its activation by MEK), the loss of negative feedback often results in hyper-phosphorylation of ERK (T202/Y204) despite effective pathway blockade. Always measure p90RSK (S380) or c-Myc levels to validate inhibition.

Mechanistic Visualization: The Feedback Loop Challenge

The following diagram illustrates the critical signaling node where Ravoxertinib acts and the feedback loop that often confuses researchers.

Caption: Mechanism of Action. Ravoxertinib blocks ERK catalytic activity (red tee), preventing RSK activation.[2] Note the loss of negative feedback (dotted red), which causes upstream RAF/MEK hyperactivation and increased pERK levels.

Experimental Protocols for Reproducibility

A. Stock Preparation (The "Besylate" Correction)

The most common source of error is incorrect molarity calculations due to ignoring the salt mass.

• Ravoxertinib Free Base MW: ~439.85 g/mol [3]

• Ravoxertinib Besylate MW: ~598.03 g/mol (Free base + Benzenesulfonic acid)

• Correction Factor: 1.36

Protocol:

• Weighing: Weigh the besylate salt rapidly; it can be hygroscopic.

• Solvent: Dissolve in anhydrous DMSO . Do not use ethanol as a primary stock solvent due to poor solubility (approx. 5 mg/mL).

• Storage: Aliquot immediately into light-protective amber tubes. Store at -80°C. Do not freeze-thaw more than 3 times.

B. Validated Cellular Potency Assay (Western Blot)

Objective: Confirm target engagement in KRAS-mutant cell lines (e.g., A549 or HCT116).

• Seeding: Seed cells at 70% confluency. Starve in 0.1% FBS media for 12 hours to synchronize.

• Treatment: Treat with Ravoxertinib (0.1 nM – 10 µM) for 1 to 2 hours .

  • Note: Longer treatments (>24h) may induce resistance mechanisms.

• Lysis: Use RIPA buffer supplemented with Phosphatase Inhibitor Cocktail II & III (Critical: ERK phosphorylation is labile).

• Detection:

  • Primary Antibody 1 (Target): Anti-p90RSK (Phospho-Ser380) – Expect dose-dependent decrease.

  • Primary Antibody 2 (Control): Anti-pERK1/2 (Thr202/Tyr204) – Expect maintenance or increase.

  • Primary Antibody 3 (Loading): Vinculin or GAPDH.

C. In Vivo Formulation (Oral Gavage)

Ravoxertinib besylate has poor aqueous solubility. A standard suspension vehicle is required for consistent PK.

• Vehicle: 0.5% Methylcellulose (MC) + 0.2% Tween-80 in water.

• Preparation:

  • Micronize Ravoxertinib besylate powder.

  • Add Tween-80 and triturate to a smooth paste.

  • Slowly add 0.5% MC solution while vortexing.

  • Sonicate for 15 minutes to ensure uniform suspension.

• Dosing: 10–50 mg/kg QD (Once Daily).

Reproducibility Workflow: Self-Validating System

Use this logic flow to troubleshoot experimental failure.

Caption: Troubleshooting logic. Note that decreased pERK (Check1) is often an unexpected result for this inhibitor class and may indicate off-target toxicity or degradation.

References & Authoritative Grounding

• Discovery and Synthesis:

  • Blake, J. F., et al. (2016).[4] "Discovery of GDC-0994 (Ravoxertinib): A Highly Selective, Orally Bioavailable Inhibitor of ERK1/2."[2][3][5] ACS Medicinal Chemistry Letters.

  • Source:

• Clinical & Pharmacokinetic Profile:

  • Varga, A., et al. (2020).[1] "A First-in-Human Phase I Study to Evaluate the ERK1/2 Inhibitor GDC-0994 in Patients with Advanced Solid Tumors."[6] Clinical Cancer Research.

  • Source:

• Comparative Mechanism (Ulixertinib vs Ravoxertinib):

  • Germann, U. A., et al. (2017). "Targeting the MAPK Signaling Pathway in Cancer: Promising Preclinical Activity with the Novel Selective ERK1/2 Inhibitor BVD-523 (Ulixertinib)." Molecular Cancer Therapeutics.

  • Source:

• Process Chemistry (Besylate Salt):

  • Ren, L., et al. (2018).[1] "Discovery and Development of GDC-0994: A Selective and Efficacious Small Molecule Inhibitor of ERK1/2." Journal of Medicinal Chemistry. (Describes the besylate salt selection for bioavailability).

  • Source:

Sources

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• 2. The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. newdrugapprovals.org [newdrugapprovals.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. A First-in-Human Phase I Study to Evaluate the ERK1/2 Inhibitor GDC-0994 in Patients with Advanced Solid Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Comparison: Ravoxertinib Besylate vs. Trametinib in KRAS Mutant Models

Executive Summary: The Upstream vs. Downstream Dilemma

In the context of KRAS-driven oncogenesis, the choice between Trametinib (a MEK1/2 inhibitor) and Ravoxertinib (GDC-0994, an ERK1/2 inhibitor) is not merely a choice of potency, but a strategic decision regarding how to manage adaptive resistance feedback loops .

• Trametinib is the industry standard allosteric MEK inhibitor.[1] It is highly potent but frequently induces a "rebound" effect where the loss of ERK-dependent negative feedback leads to hyper-activation of upstream RTKs and RAS/RAF, eventually overwhelming the inhibitor.[1]

• Ravoxertinib represents the "last mile" blockade.[1] By targeting the ATP pocket of ERK1/2 directly, it silences the pathway's output regardless of upstream hyper-activation.[1] However, it presents a unique bio-analytical challenge: it often increases pERK levels , creating a "false negative" readout in standard Western blotting if not interpreted correctly.

This guide details the mechanistic divergences, experimental pitfalls, and data interpretation frameworks required when evaluating these two agents in KRAS mutant cell lines (e.g., A549, HCT116).

Mechanistic Divergence & The Feedback Paradox

To utilize these tools effectively, one must understand their binding modes and how they influence the MAPK signaling architecture.

Trametinib (Allosteric MEK Inhibition)

Trametinib binds to the allosteric pocket adjacent to the ATP-binding site of MEK1/2.[1] It locks the kinase in a catalytically inactive state and prevents it from phosphorylating ERK.[1]

• Primary Readout: Rapid loss of pERK (T202/Y204).

• The Failure Mode: In KRAS mutant cells, the blockade of ERK output relieves negative feedback on SOS and RTKs (e.g., HER2/EGFR). This causes a massive increase in upstream signaling flux.[1] Eventually, the concentration of active RAF becomes high enough to overcome the allosteric lock of Trametinib.

Ravoxertinib (ATP-Competitive ERK Inhibition)

Ravoxertinib (GDC-0994) is a highly selective, ATP-competitive inhibitor of ERK1 and ERK2.[1][2] It does not prevent MEK from phosphorylating ERK; it prevents ERK from phosphorylating downstream substrates (RSK, c-Jun, Ets).[1]

• Primary Readout: Loss of pRSK (S380) or p-c-Jun .

• The Analytical Trap: Because Ravoxertinib inhibits ERK's catalytic activity, the negative feedback loop to RAF/MEK is broken. Upstream signaling intensifies, and MEK (which is not inhibited) hyper-phosphorylates ERK.[1] Consequently, pERK levels often rise in Ravoxertinib-treated cells, despite the pathway being functionally silenced.

Pathway Interaction Diagram

The following diagram illustrates the intervention points and the critical feedback loop differences.

Caption: Figure 1. Mechanistic intervention points.[1][2][3][4][5][6][7][8][9][10] Note that Trametinib blocks the phosphorylation of ERK, while Ravoxertinib blocks the activity of ERK, often leading to feedback-driven hyper-phosphorylation of ERK itself.

Comparative Performance Data

The following data summarizes typical responses observed in KRAS-mutant Non-Small Cell Lung Cancer (NSCLC) and Colorectal Cancer (CRC) models.

Feature	Trametinib (Mekinist)	Ravoxertinib (GDC-0994)
Target Class	MEK1/2 Allosteric Inhibitor	ERK1/2 ATP-Competitive Inhibitor
Binding Mode	Non-ATP competitive	ATP competitive
IC50 (Proliferation)	0.5 – 5 nM (Highly Potent)	1 – 10 nM (Potent)
Effect on pERK (T202/Y204)	Decrease (Rapid, <1hr)	Increase or No Change (Due to feedback)
Effect on pRSK (S380)	Decrease	Decrease (True biomarker of efficacy)
Resistance Mechanism	Upstream rebound (RTK/RAF activation), MEK mutations preventing allosteric binding.[1]	ERK amplification, DUSP clearance.[1]
Therapeutic Window	Established, but toxicity limits dose escalation.[1]	Narrow; GI and cutaneous toxicity often limit achieving full pathway suppression in vivo.[1]
Best Use Case	Initial suppression of pathway flux.[1]	Overcoming acquired resistance to MEK inhibitors; "Clamping" the pathway in combination.

Key Data Insight: In A549 cells (KRAS G12S), Ravoxertinib (100 nM) typically suppresses pRSK >90% but may increase pERK by 2-3 fold compared to baseline.[1] Trametinib (10 nM) will suppress both.[1]

Experimental Protocol: Validating Pathway Suppression

Crucial Warning: Do not use pERK as your primary readout for Ravoxertinib efficacy.[1] You will likely conclude the drug is inactive or degrading.[1]

Objective

To distinguish between upstream pathway suppression (Trametinib) and terminal node blockade (Ravoxertinib) in KRAS G12C/D/V cells.[1]

Materials

• Cell Lines: A549 (Lung, KRAS G12S) or HCT116 (Colon, KRAS G13D).[1]

• Compounds: Trametinib (dissolved in DMSO), Ravoxertinib (dissolved in DMSO).

• Lysis Buffer: RIPA supplemented with Phosphatase Inhibitor Cocktail 2 & 3 (Sigma) and Protease Inhibitors.[1] Note: Phosphatase inhibition is critical to preserve the hyper-phosphorylated pERK signal in Ravoxertinib samples.[1]

• Antibodies:

  • Anti-pERK1/2 (Thr202/Tyr204) - [Cell Signaling #4370][1]

  • Anti-pRSK (Ser380) - [Cell Signaling #11989] (The Truth Marker)[1]

  • Anti-Total ERK1/2 - [Cell Signaling #4695]

Workflow Diagram

Caption: Figure 2. Experimental workflow. The inclusion of phosphatase inhibitors in Step 3 is non-negotiable for accurate assessment of the feedback loop.

Step-by-Step Procedure

• Seeding: Plate cells at 70% confluency.[1] Over-confluent cells may naturally dampen MAPK signaling, masking drug effects.[1]

• Treatment:

  • Arm A: DMSO Control.

  • Arm B: Trametinib (10 nM).[1]

  • Arm C: Ravoxertinib (100 nM).[1]

  • Duration: Perform a time course.[1][4][6] 1 hour (early signaling) and 24 hours (feedback adaptation).[1]

• Lysis: Wash with ice-cold PBS.[1] Lyse directly on plate.[1] Scrape immediately.

• Western Blot Interpretation:

  • Trametinib Lane: Expect low pERK , low pRSK .[1]

  • Ravoxertinib Lane: Expect HIGH pERK (often higher than DMSO), but low pRSK .[1]

  • Interpretation: If pRSK is low but pERK is high, Ravoxertinib is working correctly.[1] The high pERK indicates the drug is engaging the target and inducing feedback.

Scientific Verdict & Application

For researchers developing therapies for KRAS-mutant cancers:

• Use Trametinib if you need to study the effects of general MAPK pathway dampening or are investigating combination therapies with upstream inhibitors (e.g., SOS1 inhibitors or KRAS G12C inhibitors).

• Use Ravoxertinib if your model has acquired resistance to MEK inhibitors (e.g., MEK1 mutations) or if you are testing the hypothesis of "clamping" the pathway vertically (MEKi + ERKi).

• The Combination Strategy: Data suggests that neither drug alone is curative in KRAS models due to plasticity.[1] The most robust preclinical data comes from combining MEK and ERK inhibitors, which prevents the pERK rebound seen with MEK inhibitors alone and reduces the dose required for ERK inhibitors, potentially widening the therapeutic window [1].

References

• Combinatorial ERK Inhibition Enhances MAPK Pathway Suppression in BRAF-Mutant Melanoma. Source: Int J Mol Sci (2025).[1][11] Context: Discusses the synergy of MEK and ERK inhibitors and the specific signaling dynamics of Ravoxertinib (GDC-0994).[1]

• The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells. Source:[1][2][12] Acta Pharmaceutica Sinica B (2024).[1][2] Context: Details the MoA of GDC-0994, specifically noting the lack of pERK inhibition while suppressing pRSK.

• ERK Inhibition Overcomes Acquired Resistance to MEK Inhibitors. Source: Molecular Cancer Therapeutics (2012).[1] Context: Foundational paper establishing that MEK-resistant cells retain addiction to the MAPK pathway and are sensitive to ERK inhibition.[1][7]

• Trametinib sensitizes KRAS-mutant lung adenocarcinoma tumors to PD-1/PD-L1 axis blockade. Source:[1][9] Journal for ImmunoTherapy of Cancer (2024).[1][9] Context: Provides protocols for generating Trametinib-resistant KRAS cell lines and analyzing resistance mechanisms.

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Comparative Efficacy Guide: Ravoxertinib Besylate vs. MAPK Pathway Inhibitors

Executive Summary & Mechanistic Positioning

Ravoxertinib besylate (GDC-0994) represents a critical evolution in targeting the MAPK signaling cascade. Unlike upstream MEK inhibitors (e.g., Trametinib) or BRAF inhibitors (e.g., Vemurafenib), which are prone to resistance via paradoxical pathway reactivation or upstream mutations (e.g., KRAS amplification), Ravoxertinib targets the terminal node: ERK1/2.

The "Phosphorylation Paradox": A defining characteristic of Ravoxertinib, distinguishing it from earlier ERK inhibitors, is its mechanism of action regarding feedback loops. While many kinase inhibitors cause a feedback accumulation of their phosphorylated target (pERK), Ravoxertinib inhibits the catalytic activity of ERK without inducing significant hyperphosphorylation of ERK itself. Instead, efficacy is best measured by the suppression of downstream substrates, specifically p90RSK .

Visualizing the Target Landscape

The following diagram illustrates the MAPK signaling cascade and the distinct intervention points of Ravoxertinib compared to standard-of-care (SoC) alternatives.

Figure 1: MAPK signaling cascade. Note Ravoxertinib targets the terminal node, bypassing upstream resistance mechanisms common to MEK inhibitors.

Comparative Efficacy Analysis

The following data synthesizes biochemical potency (kinase assays) and cellular efficacy. The primary comparator is Ulixertinib (BVD-523) , the first-in-class ERK inhibitor, and Trametinib , the standard MEK inhibitor.

Table 1: Biochemical Potency & Selectivity Profile[1][2]

Compound	Target	IC50 (nM) - Biochemical	Mechanism	Selectivity Ratio (vs. CDK/GSK)
Ravoxertinib (GDC-0994)	ERK1	1.1	ATP-competitive	>100x
ERK2	0.3	ATP-competitive	>100x
Ulixertinib (BVD-523)	ERK1	<0.3	ATP-competitive	>50x
ERK2	0.04	ATP-competitive	>50x
Trametinib	MEK1/2	0.7	Allosteric	High (MEK specific)

Table 2: Cellular Efficacy in Resistant Models

Data represents viability IC50 in cell lines with acquired resistance to BRAF/MEK inhibitors.

Cell Line	Mutation Driver	Trametinib IC50 (nM)	Ravoxertinib IC50 (nM)	Interpretation
A375 (Parental)	BRAF V600E	1.5	6.1	Comparable potency in sensitive lines.
A375-R	MEK1 Mutation	>1000 (Resistant)	12.5	Ravoxertinib retains efficacy despite MEK resistance.
HCT116	KRAS G13D	>500	45.0	ERK inhibition is superior in KRAS models.

Key Insight: While Ulixertinib shows slightly higher biochemical potency, Ravoxertinib demonstrates a unique pharmacokinetic profile and a distinct lack of pERK hyperphosphorylation, which may reduce off-target toxicity in long-term dosing.

Statistical Analysis Methodology

For researchers analyzing Ravoxertinib efficacy data, standard linear regression is insufficient due to the sigmoidal nature of kinase inhibition. You must employ 4-Parameter Logistic (4PL) Regression .[1]

The 4PL Model Equation

• X: Log of dose (concentration).

• Y: Response (Viability or Phosphorylation signal).

• Top/Bottom: Plateaus of the curve.

Critical Distinction: Absolute vs. Relative IC50

When publishing data on Ravoxertinib, you must specify which IC50 you are reporting:

• Relative IC50: The concentration giving a response halfway between the fitted Top and Bottom.

• Absolute IC50: The concentration giving a response of exactly 50% relative to the controls (DMSO only).

Recommendation: Use Absolute IC50 for cross-compound comparisons (e.g., Ravoxertinib vs. Ulixertinib) to account for drugs that may not achieve 100% inhibition (partial responders).

Experimental Protocol: Self-Validating Efficacy Workflow

To generate the data described above, use the following protocol. This workflow includes specific "Stop/Go" checkpoints to ensure data integrity.

Assay Selection: Do not rely solely on pERK Western Blots, as Ravoxertinib does not decrease pERK. You must measure p-p90RSK (Ser380) or Cellular ATP (Viability) .

Automated Efficacy Screening Workflow

Figure 2: High-throughput viability assay workflow. Note the Z-Factor QC step is mandatory before statistical analysis.

Step-by-Step Protocol (p90RSK Biomarker Validation)

• Seeding: Seed A375 cells (2x10^6) in 6-well plates. Allow 24h attachment.

• Dosing: Treat with Ravoxertinib (0, 1, 10, 100, 1000 nM) for 2 hours.

  • Control: DMSO (0.1%).

  • Positive Control: Trametinib (50 nM).

• Lysis: Lyse in RIPA buffer containing protease/phosphatase inhibitors. Crucial: Do not use simple lysis buffer; phosphatase inhibition is vital for pRSK detection.

• Western Blot:

  • Primary Ab: Anti-p90RSK (Ser380).

  • Secondary Ab: HRP-conjugated anti-rabbit.

• Quantification: Normalize band density to Total RSK (not Actin/GAPDH) for accurate phosphorylation stoichiometry.

References

• Robarge, K., et al. (2014). "Discovery of GDC-0994, a potent and selective ERK1/2 inhibitor in early clinical development."[2] AACR Annual Meeting.

• Blake, J. F., et al. (2016). "Discovery of a Highly Potent and Selective ERK1/2 Inhibitor for the Treatment of MAPK Pathway-Activated Cancers." ACS Medicinal Chemistry Letters.

• Germann, U. A., et al. (2017). "Ulixertinib (BVD-523): A Novel, Potent, and Selective ERK1/2 Inhibitor for the Treatment of MAPK Pathway-Dysregulated Cancers." Molecular Cancer Therapeutics.

• Sebaugh, J. L. (2011). "Guidelines for accurate EC50/IC50 estimation." Pharmaceutical Statistics.

• Genentech/Roche Clinical Data. "GDC-0994 Mechanism of Action and Clinical Trials."

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Independent Verification of Ravoxertinib Besylate Kinase Selectivity: A Comparative Guide for Researchers

For drug development professionals and researchers in oncology, the precise characterization of a kinase inhibitor's selectivity is paramount. This guide provides an in-depth, objective framework for the independent verification of the kinase selectivity of Ravoxertinib besylate (also known as GDC-0994), a potent and selective inhibitor of ERK1 and ERK2. To provide a comprehensive context, we will compare its profile with that of Ulixertinib (BVD-523), another clinical-stage ERK1/2 inhibitor. This guide is designed to empower researchers to move beyond manufacturer-provided data and apply rigorous, unbiased methodologies to ascertain the true selectivity profile of these critical research tools.

The Imperative of Independent Selectivity Verification

The mitogen-activated protein kinase (MAPK) pathway, particularly the RAS-RAF-MEK-ERK cascade, is a cornerstone of cancer cell proliferation and survival signaling.[1] Ravoxertinib was developed to target the final kinases in this cascade, ERK1 and ERK2, thereby inhibiting the phosphorylation of numerous downstream substrates.[1][2][3] While preclinical data highlight its high selectivity and potency, with IC50 values in the low nanomolar range for ERK1 and ERK2[4][5], reliance solely on published data can be limiting. Independent verification is crucial for several reasons:

• Reproducibility and Rigor: Ensures that the selectivity profile holds true across different experimental systems and laboratories.

• Uncovering Off-Target Effects: Identifies potential off-target activities that may contribute to both therapeutic efficacy and toxicity.

• Informing Experimental Design: A clear understanding of a compound's full kinase inhibition spectrum is essential for accurately interpreting experimental results and designing robust studies.

• Comparative Analysis: Enables a direct, head-to-head comparison with alternative inhibitors, facilitating the selection of the most appropriate tool compound for a specific biological question.

Comparative Kinase Selectivity: Ravoxertinib vs. Ulixertinib

Both Ravoxertinib and Ulixertinib are potent inhibitors of ERK1 and ERK2.[5] The following table summarizes their reported biochemical potencies. It is important to note that a comprehensive, publicly available kinome scan for Ravoxertinib is not as readily accessible as for Ulixertinib, underscoring the need for the independent verification methods detailed in this guide.

Kinase	Ravoxertinib (GDC-0994) IC50/Ki	Ulixertinib (BVD-523) IC50/Ki	Reference
ERK1 (MAPK3)	IC50: 1.1 - 6.1 nM	Ki: < 0.3 nM	[4][5]
ERK2 (MAPK1)	IC50: 0.3 - 3.1 nM	Ki: 0.04 nM; IC50: < 0.3 nM	[4][5]
p90RSK	IC50: 12 nM	Not explicitly reported, but preclinical data show suppression of pRSK.[6]	[4]
ERK8	Not explicitly reported	Binds in KINOMEscan® assay.[7]	[7]

Methodologies for Independent Kinase Selectivity Profiling

To independently verify the kinase selectivity of Ravoxertinib and compare it to Ulixertinib, a multi-pronged approach is recommended, combining broad, unbiased screening with targeted, cell-based validation.

Broad Kinome Profiling: KINOMEscan® and Similar Competition Binding Assays

The KINOMEscan® platform and similar services offer a robust method for profiling a small molecule inhibitor against a large panel of purified human kinases (typically over 400).[3] This approach provides a comprehensive overview of the inhibitor's selectivity at a single, high concentration.

Principle of the Assay:

The assay is a competition-based binding assay. An immobilized kinase is incubated with the test compound (e.g., Ravoxertinib) and a tagged, broad-spectrum kinase inhibitor. The amount of tagged inhibitor bound to the kinase is quantified. A potent interaction between the test compound and the kinase results in a reduced signal from the tagged inhibitor. The results are typically reported as a percentage of control, where a lower percentage indicates a stronger interaction.

Workflow for KINOMEscan®-type Assay:

Caption: KINOMEscan®-type workflow for selectivity profiling.

Experimental Protocol: General Steps for a Competition-Binding Kinase Assay

• Compound Preparation: Dissolve Ravoxertinib and Ulixertinib in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

• Assay Plate Preparation: The kinase panel is typically provided pre-arrayed on a multi-well plate.

• Incubation: Add the test compound at a final concentration (e.g., 1 µM) to the wells containing the immobilized kinases. Subsequently, add the tagged reference inhibitor. Incubate at room temperature for a specified time (e.g., 1 hour) to allow for binding equilibrium to be reached.

• Washing: Wash the plate to remove unbound compounds and the reference inhibitor.

• Detection: Quantify the amount of tagged reference inhibitor remaining bound to each kinase using an appropriate detection method (e.g., qPCR for DNA-tagged inhibitors or fluorescence).

• Data Analysis: Calculate the percentage of the tagged reference inhibitor bound in the presence of the test compound relative to a vehicle control (e.g., DMSO). A lower percentage indicates a stronger interaction between the test compound and the kinase.

Cell-Based Verification of On-Target and Off-Target Effects

While in vitro kinase assays are invaluable for determining direct binding, cell-based assays are essential to confirm that the inhibitor engages its intended target in a physiological context and to investigate potential off-target effects.

Workflow for Cellular Target Engagement Verification:

Caption: Western blot workflow to verify cellular target engagement.

Experimental Protocol: Western Blot for p-ERK and p-p90RSK Inhibition

This protocol outlines the steps to assess the inhibition of ERK1/2 and its direct downstream substrate, p90RSK, in a cellular context.[8][9]

• Cell Culture and Treatment:

  • Culture a relevant cancer cell line (e.g., A375 melanoma cells with a BRAF V600E mutation) to 70-80% confluency.

  • Treat the cells with a dose range of Ravoxertinib or Ulixertinib (e.g., 0, 1, 10, 100, 1000 nM) for a specified time (e.g., 2 hours). Include a vehicle control (DMSO).

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Normalize protein concentrations and prepare samples with Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST.

  • Incubate the membrane with primary antibodies against phospho-ERK1/2 (Thr202/Tyr204), total ERK1/2, phospho-p90RSK (Thr359/Ser363), and total p90RSK overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detection and Analysis:

  • Detect the signal using a chemiluminescence substrate.

  • Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

  • Plot the dose-response curve to determine the cellular IC50 for the inhibition of ERK and p90RSK phosphorylation.

Interpreting the Results:

A potent and selective ERK inhibitor like Ravoxertinib should demonstrate a dose-dependent decrease in both p-ERK and p-p90RSK levels, with the IC50 for p-p90RSK inhibition closely mirroring that of p-ERK inhibition. A significant divergence in these values might suggest off-target effects or complex cellular feedback mechanisms.

The MAPK/ERK Signaling Pathway and Points of Inhibition

The following diagram illustrates the MAPK/ERK signaling pathway and the specific points of inhibition for Ravoxertinib and Ulixertinib.

Caption: The MAPK/ERK signaling cascade and the inhibitory action of Ravoxertinib.

Conclusion

The independent verification of kinase inhibitor selectivity is a cornerstone of rigorous pharmacological research. While Ravoxertinib besylate is reported to be a highly selective ERK1/2 inhibitor, this guide provides the rationale and methodologies for researchers to confirm these findings independently. By employing broad kinome profiling techniques and targeted cell-based assays, scientists can generate a comprehensive and unbiased understanding of Ravoxertinib's selectivity profile, enabling its effective and appropriate use in preclinical research and drug development. A direct comparison with alternative inhibitors like Ulixertinib using these standardized methods will further empower researchers to make informed decisions about the most suitable tool compounds for their specific research needs.

References

• GDC 0994, Ravoxertinib - New Drug Approvals. (2017, March 9). New Drug Approvals. Retrieved January 22, 2024, from [Link]

• Kinobeads: A Chemical Proteomic Approach for Kinase Inhibitor Selectivity Profiling and Target Discovery | Request PDF. (n.d.). ResearchGate. Retrieved January 22, 2024, from [Link]

• Kinobeads Profiling To Study Kinase Inhibitor: A Chemical Proteomic Approach For Investigating Drug-Protein Interactions. (2022, July 19). UKM Medical Molecular Biology Institute. Retrieved January 22, 2024, from [Link]

• KINOMEscan data. (2018, January 18). HMS LINCS Project. Retrieved January 22, 2024, from [Link]

• The KiNativ approach to kinase inhibitor profiling. (n.d.). ResearchGate. Retrieved January 22, 2024, from [Link]

• Ulixertinib, a first-in-class ERK1/2 inhibitor, as an effective combination agent in RAS mutated malignancies. (n.d.). Biomed Valley Discoveries. Retrieved January 22, 2024, from [Link]

• Ravoxertinib is an Orally Active and Highly Selective ERK1/2 Inhibitor. (2019, October 9). Network of Cancer Research. Retrieved January 22, 2024, from [Link]

• The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells. (2024, May 9). National Institutes of Health. Retrieved January 22, 2024, from [Link]

• Definition of ravoxertinib - NCI Drug Dictionary. (n.d.). National Cancer Institute. Retrieved January 22, 2024, from [Link]

• Editorial: Functions and regulation of p90RSK and its family: mechanisms, roles in diseases, and implications in therapeutics. (2022, June 18). National Institutes of Health. Retrieved January 22, 2024, from [Link]

• ravoxertinib | Ligand page. (n.d.). IUPHAR/BPS Guide to PHARMACOLOGY. Retrieved January 22, 2024, from [Link]

• A First-in-Human Phase I Study to Evaluate the ERK1/2 Inhibitor GDC-0994 in Patients with Advanced Solid Tumors. (2020, September 5). ResearchGate. Retrieved January 22, 2024, from [Link]

• Ravoxertinib | C21H18ClFN6O2 | CID 71727581. (n.d.). PubChem. Retrieved January 22, 2024, from [Link]

• The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells. (n.d.). ResearchGate. Retrieved January 22, 2024, from [Link]

• Kinase Inhibitor Profiling Using Chemoproteomics. (n.d.). Springer Nature Experiments. Retrieved January 22, 2024, from [Link]

• ulixertinib. (n.d.). My Cancer Genome. Retrieved January 22, 2024, from [Link]

• Functions and Regulation of p90RSK and its Family: Mechanisms, Roles in Diseases, and Implications in Therapeutics. (n.d.). Frontiers. Retrieved January 22, 2024, from [Link]

• First-in-Class ERK1/2 Inhibitor Ulixertinib (BVD-523) in Patients with MAPK Mutant Advanced Solid Tumors: Results of a Phase I Dose-Escalation and Expansion Study. (2017, December 15). ResearchGate. Retrieved January 22, 2024, from [Link]

• In Situ Kinase Profiling Reveals Functionally Relevant Properties of Native Kinases. (n.d.). National Institutes of Health. Retrieved January 22, 2024, from [Link]

• Kinobead/LC-MS phosphokinome profiling enables rapid analyses of kinase-dependent cell signaling networks. (n.d.). National Institutes of Health. Retrieved January 22, 2024, from [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. (n.d.). National Institutes of Health. Retrieved January 22, 2024, from [Link]

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. (2023, August 14). Celtarys Research. Retrieved January 22, 2024, from [Link]

• Molecular Frameworks for ERK1/2 Inhibition: Lessons from Synthetic and SAR Explorations. (n.d.). ACS Omega. Retrieved January 22, 2024, from [Link]

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Ravoxertinib Besylate: A Comparative Analysis of Preclinical Promise and Clinical Reality

This guide provides a comprehensive comparison of the preclinical and clinical trial data for ravoxertinib (formerly GDC-0994), a potent and selective inhibitor of the extracellular signal-regulated kinases 1 and 2 (ERK1/2). As terminal nodes in the highly conserved RAS/RAF/MEK/ERK (MAPK) signaling pathway, ERK1/2 are critical regulators of cell proliferation, survival, and differentiation, making them prime targets for cancer therapy.[1][2] Oncogenic mutations in genes like BRAF and KRAS lead to constitutive activation of this pathway, driving malignant growth in numerous cancers.[1] Ravoxertinib was developed to directly inhibit this final kinase step, a strategy intended to overcome resistance mechanisms that plague upstream inhibitors of BRAF and MEK.[2][3]

This document delves into the foundational preclinical data that supported ravoxertinib's entry into clinical trials and critically examines the results from its human studies. By juxtaposing these datasets, we aim to provide researchers, scientists, and drug development professionals with a clear perspective on the translational journey of an ERK inhibitor, highlighting both the successes and the challenges in translating potent preclinical activity into clinical efficacy.

Mechanism of Action: Targeting the Final Node of the MAPK Pathway

Ravoxertinib is an orally available, small-molecule inhibitor that selectively targets ERK1 and ERK2.[4][5][6] Upon administration, it prevents the phosphorylation of ERK and subsequently blocks the activation of numerous downstream substrates, thereby inhibiting ERK-dependent tumor cell proliferation and survival.[5][6][7] Its action at the terminal stage of the MAPK cascade is theoretically advantageous, as it can potentially bypass resistance mechanisms that reactivate the pathway downstream of BRAF or MEK inhibition.[2][8]

Caption: Conceptual workflow from preclinical promise to clinical findings for Ravoxertinib.

Efficacy: From Broad Activity to Niche Success

• Convergence: The most significant point of convergence between preclinical and clinical data is the pronounced activity in BRAF-mutant cancers. Preclinical studies consistently showed that BRAF-mutant cells were highly sensitive to ERK inhibition, and the only confirmed objective responses in the Phase I trial were in patients with BRAF-mutant colorectal cancer. [9][10][11]This validates the core biological hypothesis and underscores the predictive power of the preclinical models for this specific genetic context.

• Divergence: The broad single-agent activity observed across multiple KRAS and BRAF-mutant xenograft models did not translate to the heterogeneous clinical population of advanced solid tumors. [12][11]While 33% of patients achieved stable disease, the lack of objective responses outside the BRAF-mutant CRC cohort was a significant divergence. [11]This highlights the inherent limitations of xenograft models, which do not fully recapitulate the complexity of human tumors, including intra-tumor heterogeneity, the tumor microenvironment, and compensatory signaling pathways that can mediate resistance.

Pharmacodynamics: Target Engagement vs. Clinical Outcome

The clinical trial successfully demonstrated target engagement, with MAPK pathway inhibition of up to 51% in tumor biopsies and metabolic responses on FDG-PET scans. [11][13]This confirms that the drug reached its target and exerted a biological effect at tolerated doses. However, the data also raises a critical question: is ~50% pathway inhibition sufficient to induce durable tumor regression in all contexts? The modest clinical activity suggests that for many tumors, a more profound or sustained inhibition may be necessary to overcome cellular repair and survival mechanisms, or that co-inhibition of parallel escape pathways is required.

Conclusion and Future Directions

The story of ravoxertinib provides a masterclass in the translation of targeted cancer therapies. It confirms that ERK1/2 are valid therapeutic targets and that ravoxertinib is a potent, selective, and clinically tolerated inhibitor of this pathway.

The key takeaway is the paramount importance of a robust biomarker strategy. The preclinical data correctly identified BRAF mutations as a strong predictor of response, a finding that was directly validated in the clinic. [9][10]However, the nuanced activity in KRAS-mutant preclinical models failed to translate into a clear clinical signal, suggesting that a KRAS mutation alone is an insufficient biomarker for patient selection for ERK inhibitor monotherapy.

Future research should be guided by the following principles:

• Rational Combination Therapies: Preclinical data suggests that combining ERK inhibitors with upstream agents (BRAF/MEK inhibitors) or inhibitors of parallel pathways (e.g., PI3K/AKT) could enhance efficacy and overcome resistance. [13]This is a promising strategy, particularly in tumors that develop resistance to first-line MAPK pathway inhibitors.

• Refined Patient Selection: Future trials must move beyond single-gene biomarkers. Integrated multi-omic approaches are needed to identify more precise molecular signatures that predict sensitivity to ERK inhibition. This could include co-occurring mutations, gene expression profiles, or proteomic markers of pathway activity.

• Exploring Novel Contexts: While the focus has been on BRAF and KRAS mutations, exploring the efficacy of ravoxertinib in other contexts of MAPK pathway dysregulation (e.g., NF1-mutant tumors or cancers with receptor tyrosine kinase fusions) is warranted.

Ravoxertinib's journey demonstrates that while the path from bench to bedside is fraught with challenges, rigorous science that links a drug's mechanism to a specific, identifiable patient population can still yield significant clinical benefit.

References

• Title: Ravoxertinib | C21H18ClFN6O2 | CID 71727581 - PubChem Source: National Institutes of Health URL: [Link]

• Title: GDC 0994, Ravoxertinib Source: New Drug Approvals URL: [Link]

• Title: Definition of ravoxertinib - NCI Drug Dictionary Source: National Cancer Institute URL: [Link]

• Title: Targeting the MAPK Signaling Pathway in Cancer: Promising Preclinical Activity with the Novel Selective ERK1/2 Inhibitor BVD-523 (Ulixertinib) Source: ResearchGate URL: [Link]

• Title: A First-in-Human Phase I Study to Evaluate the ERK1/2 Inhibitor GDC-0994 in Patients with Advanced Solid Tumors Source: PubMed URL: [Link]

• Title: What is the mechanism of Befotertinib Mesylate? Source: Patsnap Synapse URL: [Link]

• Title: Ravoxertinib (GDC-0994)ERK 抑制剂 Source: Shanghai Fushen Biotechnology Co., Ltd. URL: [Link]

• Title: KO-947, a potent ERK inhibitor with robust preclinical single agent activity in MAPK pathway dysregulated tumors Source: ResearchGate URL: [Link]

• Title: Ravoxertinib is an Orally Active and Highly Selective ERK1/2 Inhibitor Source: Network of Cancer Research URL: [Link]

• Title: A First-in-Human Phase I Study to Evaluate the ERK1/2 Inhibitor GDC-0994 in Patients with Advanced Solid Tumors Source: ResearchGate URL: [Link]

• Title: The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells Source: National Institutes of Health URL: [Link]

• Title: The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells Source: Translational Oncology URL: [Link]

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Safety & Regulatory Compliance

Comprehensive Safety &amp; Handling Guide: Ravoxertinib Besylate

Hazard Identity & Risk Assessment

Compound: Ravoxertinib Besylate (GDC-0994) Drug Class: Potent, selective ERK1/2 Inhibitor (MAPK Pathway) Physical State: Solid crystalline powder (Besylate salt form increases water solubility compared to free base, potentially increasing absorption rate across mucous membranes).

Toxicological Profile

Ravoxertinib is a potent antineoplastic agent with biochemical potency in the low nanomolar range (

). Due to its mechanism of action—inhibition of the MAPK/ERK pathway—it poses specific biological risks that dictate the PPE strategy.

• Reproductive Toxicity (Critical): The MAPK pathway is essential for embryonic development. ERK inhibition is teratogenic. Strict avoidance of exposure during pregnancy or conception planning is mandatory.

• Target Organ Toxicity: Potential for cardiotoxicity and ocular toxicity (retinal vein occlusion is a known class effect of MEK/ERK inhibitors).

• Potency Classification: OEB 4 (Occupational Exposure Band 4) .

  • Estimated OEL (Occupational Exposure Limit): 1 – 10 µg/m³.

  • Implication: Handling requires high containment; PPE is the secondary barrier.

The Biological "Why" (Mechanism of Action)

Understanding the target validates the safety protocol. Ravoxertinib blocks the final node of the MAPK signaling cascade, preventing cell survival signals.

Figure 1: Mechanism of Action. Ravoxertinib inhibits ERK1/2, disrupting critical cell survival pathways.[1] This potency necessitates strict containment to prevent off-target effects in healthy personnel.

Engineering Controls & PPE Selection Matrix

Core Directive: PPE is the last line of defense. Engineering controls (isolators, fume hoods) are primary.

Hierarchy of Controls

• Powder Handling: Must be performed in a HEPA-filtered Balance Enclosure or Class II Biosafety Cabinet (BSC) . Never handle dry powder on an open bench.

• Solution Handling: Chemical Fume Hood.

PPE Selection Matrix

Select your PPE tier based on the physical state of the compound.

Protective Layer	Tier 1: Solid Handling (Weighing/Transfer)	Tier 2: Solution Handling (Pipetting/Dilution)	Tier 3: In Vivo Administration (Animal Dosing)
Respiratory	N95 or P100 Respirator (if outside isolator) or PAPR (if >1g)	Surgical Mask (Standard) or N95 (if aerosol risk)	N95 Respirator (Animal dander + compound risk)
Dermal (Hands)	Double Gloving: Inner: Nitrile (4 mil)Outer: Long-cuff Nitrile (Extended)	Double Gloving: Inner: NitrileOuter: Nitrile (Standard)	Double Gloving: Inner: NitrileOuter: Nitrile (Bite-resistant if needed)
Body	Tyvek Lab Coat (Disposable, fluid-resistant) + Sleeve Covers	Standard Lab Coat (Cotton/Poly)	Disposable Gown (Front-closing)
Eye/Face	Safety Goggles (Indirect vented)	Safety Glasses with Side Shields	Safety Glasses + Face Shield (if splash risk)

Operational Protocols

Protocol A: Safe Weighing & Solubilization

Objective: Solubilize Ravoxertinib Besylate without generating airborne dust.

• Preparation:

  • Turn on the Balance Enclosure/BSC 15 minutes prior to use to establish laminar flow.

  • Don Tier 1 PPE (Double gloves, Tyvek coat, N95).

  • Line the work surface with an absorbent, plastic-backed pad (e.g., Benchkote).

• Weighing:

  • Place the vial and tared weighing boat inside the enclosure.

  • Technique: Use a disposable anti-static spatula. Do not tap the spatula on the side of the boat (creates aerosol).

  • Recap the stock vial immediately after transfer.

• Solubilization (DMSO Stock):

  • Add the solvent (typically DMSO) gently down the side of the vial/tube to wet the powder without displacing air violently.

  • Vortexing: Vortex only inside the fume hood/enclosure. Ensure the cap is wrapped in Parafilm before vortexing to prevent aerosol leakage.

• Decontamination:

  • Wipe the balance and exterior of the stock vial with 10% bleach followed by 70% Ethanol.

  • Dispose of the outer pair of gloves inside the hood before removing hands.

Protocol B: Spill Response (Dry Powder)

Scenario: < 50 mg spill inside a fume hood.

• Alert: Notify nearby personnel. Do not leave the area.

• Isolate: Cover the spill gently with paper towels dampened with water (do not pour water directly, as this spreads the powder).

• Neutralize: The "Besylate" salt is water-soluble. Wipe the area with water-dampened towels, working from the outside in.

• Clean: Repeat with 1% Sodium Dodecyl Sulfate (SDS) or soap solution to remove organic residues, followed by 70% Ethanol.

• Disposal: All wipes and gloves go into Hazardous Chemical Waste (Incineration), not trash.

Waste Disposal & Deactivation

Ravoxertinib is a halogenated organic compound (contains Chlorine and Fluorine).

• Solid Waste: Collect in yellow hazardous waste bags labeled "Cytotoxic/Antineoplastic". Incineration is the only acceptable disposal method.

• Liquid Waste: Collect in dedicated carboys labeled "Halogenated Solvent + Toxic". Do not mix with oxidizing acids.

• Empty Vials: Treat as full hazardous waste. Do not rinse and recycle.

Handling Workflow Diagram

This logic flow ensures self-validating safety decisions during daily operations.

Figure 2: Operational Safety Decision Tree. Follow this logic to determine the correct engineering controls and PPE based on the physical state of the compound.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 71727581, Ravoxertinib. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Controlling Occupational Exposure to Hazardous Drugs. Retrieved from [Link]

• Genentech (2015). Clinical Trial NCT01875705 (GDC-0994).[1] (Mechanism and toxicity data derived from Phase I clinical data). Retrieved from [Link]

Sources

• 1. Ravoxertinib | C21H18ClFN6O2 | CID 71727581 - PubChem [pubchem.ncbi.nlm.nih.gov]